Rivastigmine metabolite-d6

Core Science & Biosynthesis

Synthesis and Characterization of Rivastigmine Metabolite-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of Rivastigmine metabolite-d6, also known as (S)-3-(1-(dimethylamino)ethyl)phenol-d6 or NAP 226-90-d6. This deuterated analog of the primary metabolite of Rivastigmine is a critical internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in complex biological matrices by mass spectrometry. This document outlines a plausible synthetic approach, details characterization methodologies, and presents key analytical data in a structured format.

Introduction

Rivastigmine is a cholinesterase inhibitor used in the management of dementia associated with Alzheimer's and Parkinson's diseases. Its primary metabolite, (S)-3-(1-(dimethylamino)ethyl)phenol (NAP 226-90), is formed by decarbamylation. To accurately quantify Rivastigmine and its metabolite in biological samples, stable isotope-labeled internal standards are essential. Rivastigmine metabolite-d6, with deuterium atoms on the N,N-dimethyl group, serves as an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) based bioanalytical methods due to its chemical similarity to the analyte and its distinct mass.[1][2]

Synthesis of Rivastigmine Metabolite-d6

While a specific, publicly available, detailed protocol for the synthesis of Rivastigmine metabolite-d6 is not readily found, a plausible synthetic route can be devised based on established methods for the synthesis of the non-deuterated metabolite and general deuteration techniques. The proposed synthesis involves the reductive amination of a suitable precursor with a deuterated amine source.

Proposed Synthetic Pathway

A logical approach to introduce the d6-label on the dimethylamino group is to use deuterated methylating agents during the synthesis of the parent metabolite. A common route to (S)-3-(1-(dimethylamino)ethyl)phenol involves the reductive amination of 3'-hydroxyacetophenone. To achieve the d6-labeling, deuterated dimethylamine or its precursors would be used.

Experimental Workflow: Proposed Synthesis of Rivastigmine Metabolite-d6

Caption: Proposed workflow for the synthesis of Rivastigmine metabolite-d6.

Detailed Experimental Protocol (Hypothetical)

This protocol is a general procedure based on known organic chemistry principles and should be optimized for best results.

Step 1: Reductive Amination

• To a solution of 3'-hydroxyacetophenone in a suitable solvent (e.g., methanol), add deuterated dimethylamine hydrochloride ((CD₃)₂NH·HCl).

• Add a reducing agent, such as sodium cyanoborohydride (NaBH₃CN), portion-wise while maintaining the temperature.

• Stir the reaction mixture at room temperature until the reaction is complete, as monitored by an appropriate technique (e.g., TLC or LC-MS).

• Quench the reaction and perform a standard aqueous work-up to isolate the crude racemic 3-(1-(dimethyl-d6-amino)ethyl)phenol.

Step 2: Chiral Resolution

• Dissolve the crude racemic product in a suitable solvent (e.g., ethanol).

• Add a chiral resolving agent, such as L-(+)-tartaric acid, to form diastereomeric salts.

• Allow the desired diastereomeric salt to crystallize.

• Isolate the salt by filtration and wash with a cold solvent.

• Liberate the free base of the (S)-enantiomer by treating the salt with a base (e.g., sodium bicarbonate solution) and extracting with an organic solvent.

• Dry the organic layer, concentrate under reduced pressure, and purify the final product, for instance by column chromatography, to yield (S)-3-(1-(dimethyl-d6-amino)ethyl)phenol.

Characterization of Rivastigmine Metabolite-d6

Thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized Rivastigmine metabolite-d6.

Physicochemical Properties

Property	Value	Reference
Chemical Name	(S)-3-(1-(bis(methyl-d3)amino)ethyl)phenol	[3]
Synonyms	NAP 226-90-d6	[1]
CAS Number	1217706-31-4	[1][3]
Molecular Formula	C₁₀H₉D₆NO	[1][3]
Molecular Weight	171.27 g/mol	[1]
Appearance	White to off-white solid	[3]

Spectroscopic Data

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of the deuterated compound.

Parameter	Result	Reference
Ionization Mode	Electrospray Ionization (ESI), Positive	[3]
[M+H]⁺	Conforms to structure	[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are used to confirm the chemical structure. In the ¹H NMR spectrum of the d6 compound, the signal corresponding to the N,N-dimethyl protons should be absent or significantly reduced.

Parameter	Result	Reference
¹H-NMR	Conforms to structure	[3]

Chromatographic Purity

High-performance liquid chromatography (HPLC) is employed to determine the chemical purity of the synthesized compound.

Parameter	Result	Reference
Chromatographic Purity	>90%	[3]

Application in Bioanalysis

Rivastigmine metabolite-d6 is primarily used as an internal standard in the quantitative analysis of Rivastigmine and its major metabolite in biological samples such as plasma and cerebrospinal fluid.[1] Its use in isotope dilution mass spectrometry allows for high accuracy and precision by correcting for variations in sample preparation and instrument response.[4]

Workflow: Bioanalytical Application of Rivastigmine Metabolite-d6

Caption: General workflow for the use of Rivastigmine metabolite-d6 in bioanalysis.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of Rivastigmine metabolite-d6. While a specific, validated synthetic protocol is not publicly available, a scientifically sound approach has been proposed. The characterization data presented confirms the identity and purity of this essential internal standard. The use of Rivastigmine metabolite-d6 is crucial for the accurate and precise quantification of the primary metabolite of Rivastigmine, thereby supporting drug development and clinical research in the field of neurodegenerative diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to Rivastigmine Metabolism and Primary Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rivastigmine is a parasympathomimetic agent, acting as a reversible cholinesterase inhibitor, indicated for the treatment of mild to moderate dementia of the Alzheimer's type and dementia associated with Parkinson's disease.[1][2] Its therapeutic effect is postulated to be an enhancement of cholinergic function by increasing the concentration of acetylcholine through the inhibition of its hydrolysis by acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[2][3] A thorough understanding of the metabolism of rivastigmine is critical for drug development professionals and researchers in optimizing therapeutic strategies and understanding potential drug-drug interactions. This guide provides a detailed overview of the metabolic pathways of rivastigmine, its primary metabolites, and the experimental methodologies used to study these processes.

Core Metabolism of Rivastigmine

Rivastigmine undergoes extensive metabolism, primarily through cholinesterase-mediated hydrolysis.[1][3] This biotransformation is notable for its minimal reliance on the hepatic cytochrome P450 (CYP) isoenzyme system, which significantly reduces the potential for drug-drug interactions.[4][5][6] The metabolism occurs predominantly at the site of action, the synapse, rather than in the liver.[7]

The primary metabolic pathway involves the hydrolysis of the carbamate ester bond of rivastigmine by AChE and BuChE.[2][8] This enzymatic action leads to the formation of a decarbamylated phenolic metabolite, NAP226-90 (also known as ZNS 114-666).[1][9][10] This metabolite is considered to be pharmacologically inactive or at least 10-fold less active than the parent compound.[11]

Following its formation, NAP226-90 undergoes further metabolism through sulfate conjugation.[5][6] The resulting sulfate conjugate is the major metabolite excreted in the urine, accounting for approximately 40% of the administered dose.[5][6] The elimination of rivastigmine and its metabolites is primarily renal, with over 97% of the dose recovered in urine and less than 1% in feces.[3][6] No parent drug is detected in the urine.[5][6]

In addition to the primary pathway, a study in rats has identified a potentially novel, yet uncharacterized, metabolite of rivastigmine in urine, alongside NAP226-90.[12]

Metabolic Pathway of Rivastigmine

Caption: Primary metabolic pathway of rivastigmine.

Quantitative Data on Rivastigmine and Metabolites

The following tables summarize key pharmacokinetic parameters of rivastigmine and its primary metabolite, NAP226-90, from various studies.

Table 1: Pharmacokinetic Parameters of Rivastigmine in Plasma/CSF

Parameter	Oral Capsule (3 mg)	Transdermal Patch (10 cm²)	IV Infusion (1 mg)	Nasal Spray (3.126 mg)
Cmax (ng/mL)	4.88 ± 3.82	~7.9	-	6.9 ± 2.0
Tmax (hours)	0.83 ± 0.26	~8.0	-	1.1 ± 0.5
AUC₀-∞ (ng·h/mL)	7.43 ± 4.74	-	-	-
Plasma t½ (hours)	0.85 ± 0.115	~3.2-3.9	-	2.6
Apparent Clearance (L/h)	120	-	-	-
Volume of Distribution (L)	236	-	-	-
CSF Cmax (ng/mL)	<0.65	-	-	-

Data compiled from multiple sources.[10][13][14][15]

Table 2: Pharmacokinetic Parameters of NAP226-90 in Plasma/CSF

Parameter	Oral Capsule (3 mg)	Transdermal Patch (10 cm²)	IV Infusion (1 mg)	Nasal Spray (3.126 mg)
Plasma Cmax (ng/mL)	-	-	-	-
CSF Cmax (ng/mL)	3.14 ± 0.57	-	-	-
Clearance (L/h)	100	-	-	-
Volume of Distribution (L)	256	-	-	-
CSF Equilibration t½ (hours)	0.5	-	-	-

Data compiled from multiple sources.[10][13]

Table 3: Linearity and Quantification Ranges for Analytical Methods

Analyte	Matrix	Method	Linear Range (ng/mL)	LLOQ (ng/mL)
Rivastigmine	Human Plasma	LC-MS/MS	0.200 - 30.0	0.200
NAP226-90	Human Plasma	LC-MS/MS	0.200 - 30.0	0.200
Rivastigmine	Human Plasma	HPLC/MS/MS	0.25 - 50	0.25
NAP226-90	Human Plasma	HPLC/MS/MS	0.50 - 25	0.50
Rivastigmine	Rat Urine	HPLC	50 - 5000	50

Data compiled from multiple sources.[1][12][16]

Experimental Protocols

Quantification of Rivastigmine and NAP226-90 in Human Plasma by LC-MS/MS

This protocol is a representative example for the simultaneous determination of rivastigmine and its major metabolite in human plasma.

1. Sample Preparation:

• To a 100 µL aliquot of human EDTA plasma, add the internal standard (e.g., a structural analogue of rivastigmine).

• Precipitate proteins by adding 200 µL of methanol.

• Vortex and centrifuge the sample.

• Transfer 100 µL of the clear supernatant and mix with 100 µL of methanol/water (30:70, v/v).

2. Chromatographic Conditions:

• LC System: High-Performance Liquid Chromatography (HPLC) system.

• Column: Gemini C18, 150 x 2.0 mm i.d.

• Mobile Phase: A gradient system with 10 mM ammonium hydroxide and methanol.

• Flow Rate: As optimized for the specific system.

• Injection Volume: 25 µL.

3. Mass Spectrometric Detection:

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: TurboIonSpray interface, positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

4. Quantification:

• Construct a calibration curve using known concentrations of rivastigmine and NAP226-90.

• Quantify the analytes in the plasma samples by comparing their peak area ratios to the internal standard against the calibration curve.

Experimental Workflow for Metabolite Analysis

Caption: A typical workflow for the analysis of rivastigmine and its metabolites in plasma.

Signaling Pathways and Other Considerations

While the primary mechanism of action of rivastigmine is the inhibition of cholinesterases, some research suggests it may also influence other cellular pathways. For instance, studies have indicated that rivastigmine may promote the non-amyloidogenic processing of amyloid precursor protein (APP) by upregulating α-secretases, potentially offering disease-modifying effects beyond symptomatic treatment. However, this is an area of ongoing research.

The minimal involvement of the CYP450 system in rivastigmine metabolism is a key clinical advantage, as it reduces the likelihood of interactions with other drugs that are substrates, inducers, or inhibitors of these enzymes.[5][6]

Conclusion

The metabolism of rivastigmine is a well-characterized process dominated by cholinesterase-mediated hydrolysis to its primary metabolite, NAP226-90, which is subsequently conjugated and renally excreted. The lack of significant CYP450 involvement is a defining feature of its metabolic profile. The quantitative data and experimental protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working with this important therapeutic agent. Further investigation into potential minor metabolites and the non-cholinergic effects of rivastigmine may open new avenues for therapeutic intervention in neurodegenerative diseases.

References

• 1. A simple and sensitive assay for the quantitative analysis of rivastigmine and its metabolite NAP 226-90 in human EDTA plasma using coupled liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of a novel transdermal rivastigmine patch for the treatment of Alzheimer’s disease: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. A simple and sensitive assay for the quantitative analysis of rivastigmine and its metabolite NAP 226-90 in human EDTA plasma using coupled liquid chromatography and tandem mass spectrometry. (2006) | Suzanne V. Frankfort | 31 Citations [scispace.com]
• 5. clinician.com [clinician.com]
• 6. droracle.ai [droracle.ai]
• 7. A critical review of cholinesterase inhibitors as a treatment modality in Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Kinetic and structural studies on the interaction of cholinesterases with the anti-Alzheimer drug rivastigmine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetic-pharmacodynamic modeling of rivastigmine, a cholinesterase inhibitor, in patients with Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. akjournals.com [akjournals.com]
• 12. Development and validation of a HPLC method for quantification of rivastigmine in rat urine and identification of a novel metabolite in urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Preferential cerebrospinal fluid acetylcholinesterase inhibition by rivastigmine in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacokinetics and pharmacodynamics of the novel daily rivastigmine transdermal patch compared with twice-daily capsules in Alzheimer's disease patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Absolute bioavailability and safety of a novel rivastigmine nasal spray in healthy elderly individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Technical Guide to Rivastigmine Metabolite NAP226-90-d6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of NAP226-90-d6, the deuterated form of the primary metabolite of Rivastigmine. Rivastigmine is a cholinesterase inhibitor used in the management of dementia associated with Alzheimer's and Parkinson's diseases. Its major metabolite, NAP226-90, is formed via cholinesterase-mediated hydrolysis. The deuterium-labeled analog, NAP226-90-d6, is a critical tool in pharmacokinetic and metabolic studies, serving as an internal standard for accurate quantification. This document details the metabolic pathway of Rivastigmine, the pharmacokinetics of both the parent drug and its metabolite, and the analytical methodologies for their detection.

Introduction

Rivastigmine is a parasympathomimetic agent that reversibly inhibits both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), leading to increased levels of acetylcholine in the brain.[1][2] This mechanism of action is central to its therapeutic effect in treating cognitive decline. The metabolism of Rivastigmine is unique among cholinesterase inhibitors as it is primarily metabolized by its target enzymes, not by the hepatic cytochrome P450 (CYP) system.[3] This results in a low potential for drug-drug interactions.[3] The main metabolic pathway is the hydrolysis of Rivastigmine to its decarbamylated metabolite, NAP226-90.[2] While NAP226-90 is considered to have at least 10-fold lower activity against AChE compared to the parent drug, its quantification is crucial for understanding the complete pharmacokinetic profile of Rivastigmine.[4]

NAP226-90-d6 is the deuterium-labeled isotopologue of NAP226-90. The substitution of six hydrogen atoms with deuterium results in a molecule that is chemically identical to NAP226-90 but has a higher molecular weight. This mass difference allows it to be distinguished from the unlabeled metabolite in mass spectrometry-based analytical methods. Consequently, NAP226-90-d6 is an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) assays, ensuring accurate and precise quantification of NAP226-90 in biological matrices.

Metabolism of Rivastigmine to NAP226-90

The primary metabolic transformation of Rivastigmine is its hydrolysis by cholinesterases (both AChE and BuChE) to the phenol derivative NAP226-90.[2] This process, known as decarbamylation, is integral to the mechanism of action of Rivastigmine, as the carbamoyl moiety of the drug binds to the active site of the cholinesterase enzymes, leading to their temporary inactivation.[5] The subsequent hydrolysis releases the inactive metabolite, NAP226-90.[6]

Caption: Metabolic pathway of Rivastigmine to NAP226-90.

Pharmacokinetics of Rivastigmine and NAP226-90

The pharmacokinetic profiles of Rivastigmine and its metabolite NAP226-90 have been well-characterized for both oral and transdermal administrations. The transdermal patch offers a smoother pharmacokinetic profile with lower peak plasma concentrations and reduced fluctuations compared to oral capsules.[7]

Oral Administration

Following oral administration, Rivastigmine is rapidly absorbed, with peak plasma concentrations (Cmax) reached in approximately one hour.[8] The bioavailability is dose-dependent and increases with higher doses due to the saturation of first-pass metabolism.[8]

Transdermal Administration

The transdermal patch provides continuous delivery of Rivastigmine over 24 hours, resulting in a delayed time to peak plasma concentration (Tmax) of around 8 hours.[7][9] This delivery system leads to a lower Cmax but a comparable overall exposure (AUC) to the highest recommended oral doses.[10]

Pharmacokinetic Parameters

The following tables summarize the key pharmacokinetic parameters for Rivastigmine and NAP226-90 following oral and transdermal administration.

Table 1: Pharmacokinetic Parameters of Rivastigmine

Administration Route	Dose	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)
Oral Capsule	6 mg (twice daily)	21.6 - 29.3	1.0 - 1.4	191
Transdermal Patch	9.5 mg/24h	8.7	8.1	~191
Transdermal Patch	20 cm²	19.5	8.0	345

Data compiled from multiple sources.[7][10]

Table 2: Pharmacokinetic Parameters of NAP226-90

Administration Route	Rivastigmine Dose	Cmax (ng/mL)	Tmax (h)
Oral Capsule	3 mg	3.93	1.8
Transdermal Patch	10 cm²	Not explicitly stated	~8

Data compiled from multiple sources.[11]

Table 3: Ratios of NAP226-90 to Rivastigmine AUC

Administration Route	Ratio (Metabolite/Parent Drug)
Oral Capsule	1.10 - 3.15
Transdermal Patch	0.60 - 0.72

Data compiled from multiple sources.[10] The lower ratio for the transdermal patch indicates that it bypasses some of the first-pass metabolism that occurs with oral administration.[10]

Experimental Protocols

Synthesis of NAP226-90-d6

General Proposed Synthesis Workflow:

Caption: A generalized workflow for the synthesis of NAP226-90-d6.

Methodology:

• Selection of Deuterated Precursor: The synthesis would likely start with a commercially available deuterated building block, such as a deuterated alkylating agent or a deuterated aromatic ring.

• Chemical Reactions: A series of chemical reactions would be employed to construct the final molecule. This could involve steps like nucleophilic substitution to introduce the dimethylamino group and a demethylation or other reaction to form the phenolic hydroxyl group.

• Purification: The crude product would be purified using standard techniques such as column chromatography or preparative high-performance liquid chromatography (HPLC) to achieve high purity.

• Characterization: The final product's identity and isotopic enrichment would be confirmed using analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analytical Method for Simultaneous Determination of Rivastigmine and NAP226-90

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for the simultaneous quantification of Rivastigmine and NAP226-90 in biological matrices like plasma and brain homogenates.[12][13]

Table 4: Example LC-MS/MS Method Parameters

Parameter	Description
Sample Preparation
Extraction Method	Liquid-liquid extraction (LLE) with ethyl acetate or solid-phase extraction (SPE).[12][14]
Internal Standard	NAP226-90-d6
Liquid Chromatography
Column	C18 reversed-phase column (e.g., Gemini C18).[14]
Mobile Phase	A gradient of an aqueous buffer (e.g., 10 mM ammonium hydroxide) and an organic solvent (e.g., methanol or acetonitrile).[14]
Flow Rate	Isocratic or gradient elution.
Mass Spectrometry
Ionization	Positive ion electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).[12][13]
Detection	Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for Rivastigmine, NAP226-90, and NAP226-90-d6.

Experimental Workflow:

Caption: A typical workflow for the LC-MS/MS analysis of Rivastigmine and NAP226-90.

Conclusion

Rivastigmine metabolite NAP226-90-d6 is an indispensable tool for the accurate and precise quantification of the primary metabolite of Rivastigmine. A thorough understanding of the metabolism and pharmacokinetics of both the parent drug and its metabolite is essential for drug development and clinical research. The detailed analytical methodologies presented in this guide provide a framework for robust bioanalytical assays. While a specific synthesis protocol for NAP226-90-d6 is not publicly detailed, established deuteration techniques can be applied to produce this critical internal standard. This technical guide serves as a valuable resource for researchers and scientists in the field of neuropharmacology and drug metabolism.

References

• 1. Pharmacokinetic-pharmacodynamic modeling of rivastigmine, a cholinesterase inhibitor, in patients with Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. ovid.com [ovid.com]
• 4. akjournals.com [akjournals.com]
• 5. What is the mechanism of Rivastigmine Tartrate? [synapse.patsnap.com]
• 6. Absolute bioavailability and safety of a novel rivastigmine nasal spray in healthy elderly individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and pharmacodynamics of the novel daily rivastigmine transdermal patch compared with twice-daily capsules in Alzheimer's disease patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Estimation of the absolute bioavailability of rivastigmine in patients with mild to moderate dementia of the Alzheimer's type - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. These highlights do not include all the information needed to use RIVASTIGMINE TRANSDERMAL SYSTEM safely and effectively. See full prescribing information for RIVASTIGMINE TRANSDERMAL SYSTEM. RIVASTIGMINE TRANSDERMAL SYSTEMInitial U.S. Approval: 2000 [dailymed.nlm.nih.gov]
• 10. Pharmacokinetics of a novel transdermal rivastigmine patch for the treatment of Alzheimer’s disease: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A simple, rapid and sensitive method for simultaneous determination of rivastigmine and its major metabolite NAP 226-90 in rat brain and plasma by reversed-phase liquid chromatography coupled to electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Guide: Deuterated Rivastigmine Metabolite (NAP 226-90-d6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated metabolite of Rivastigmine, known as NAP 226-90-d6. This document details its chemical properties, a proposed synthesis protocol, analytical methodologies, and its role in understanding the mechanism of action of Rivastigmine.

Introduction

Rivastigmine is a cholinesterase inhibitor used in the management of dementia associated with Alzheimer's and Parkinson's diseases. Its primary mechanism of action involves the inhibition of both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), leading to increased levels of the neurotransmitter acetylcholine in the brain.[1][2] The major metabolite of Rivastigmine is NAP 226-90, formed by the hydrolysis of the carbamate moiety.[3] The deuterated version of this metabolite, NAP 226-90-d6, serves as a crucial internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in biological matrices.[4]

Chemical and Physical Data

A summary of the key quantitative data for both the deuterated and non-deuterated Rivastigmine metabolite is presented in the table below for easy comparison.

Property	Deuterated Rivastigmine Metabolite (NAP 226-90-d6)	Rivastigmine Metabolite (NAP 226-90)
CAS Number	1217706-31-4	139306-10-8
Synonyms	(S)-3-(1-(Dimethylamino)ethyl)phenol-d6	(S)-3-(1-(Dimethylamino)ethyl)phenol
Molecular Formula	C₁₀H₉D₆NO	C₁₀H₁₅NO
Molecular Weight	171.29 g/mol	165.23 g/mol
Chemical Structure
Purity	Typically ≥98%	Typically ≥98%[1]

Experimental Protocols

Proposed Synthesis of Deuterated Rivastigmine Metabolite (NAP 226-90-d6)

While a specific, publicly available, detailed synthesis protocol for NAP 226-90-d6 is not readily found, a plausible synthetic route can be devised based on established methods for the synthesis of the non-deuterated analog and general procedures for isotopic labeling. The following proposed protocol involves the reductive amination of 3'-hydroxyacetophenone using deuterated dimethylamine.

Materials:

• 3'-Hydroxyacetophenone

• Dimethylamine-d6 hydrochloride

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE)

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Hexane

Procedure:

• Reaction Setup: To a solution of 3'-hydroxyacetophenone (1.0 eq) in 1,2-dichloroethane (DCE), add dimethylamine-d6 hydrochloride (1.2 eq) and sodium triacetoxyborohydride (1.5 eq) at room temperature under a nitrogen atmosphere.

• Reaction: Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane (3 x volumes).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the desired (S)-3-(1-(Dimethylamino)ethyl)phenol-d6.

• Characterization: Confirm the structure and isotopic purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Analytical Method for Quantification in Plasma using LC-MS/MS

This protocol outlines a sensitive and specific method for the simultaneous determination of Rivastigmine and its metabolite NAP 226-90 in human plasma, using their deuterated analogs as internal standards.[5]

Materials and Reagents:

• Human plasma (EDTA)

• Rivastigmine and NAP 226-90 reference standards

• Rivastigmine-d6 and NAP 226-90-d6 (Internal Standards - IS)

• Methyl-tert-butyl ether (MTBE)

• Propionic anhydride

• Ammonium acetate

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid

Sample Preparation:

• To 100 µL of human plasma, add the internal standards (Rivastigmine-d6 and NAP 226-90-d6).

• Perform a liquid-liquid extraction with methyl-tert-butyl ether at a basic pH. Simultaneously, derivatize NAP 226-90 with propionic anhydride.

• Back-extract the analytes into an acidic solution.

• Re-extract the compounds into an organic solvent and evaporate to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions:

• LC System: Agilent 1200 series or equivalent

• Column: Purospher Star RP-18 (e.g., 55 x 2 mm, 3 µm)

• Mobile Phase: Gradient elution with a mixture of ammonium acetate buffer and acetonitrile.

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex API 4000)

• Ionization Mode: Positive electrospray ionization (ESI+)

• Detection: Multiple Reaction Monitoring (MRM)

  • Rivastigmine: m/z 251.2 → 178.2

  • NAP 226-90 (derivatized): m/z 222.2 → 72.1

  • Rivastigmine-d6: m/z 257.2 → 178.2

  • NAP 226-90-d6 (derivatized): m/z 228.2 → 78.1

Mechanism of Action and Signaling Pathways

Rivastigmine's therapeutic effects are primarily attributed to its inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). This inhibition increases the levels of acetylcholine in the brain, enhancing cholinergic neurotransmission, which is impaired in Alzheimer's disease.[1][2]

Caption: Cholinergic Synapse Inhibition by Rivastigmine.

Beyond its primary role, research suggests that Rivastigmine may also modulate the processing of amyloid precursor protein (APP). Specifically, it may promote the non-amyloidogenic α-secretase pathway, leading to the production of the neuroprotective sAPPα fragment and reducing the formation of amyloid-β (Aβ) plaques, a hallmark of Alzheimer's disease.[6][7]

Caption: Amyloid Precursor Protein (APP) Processing Pathways.

Conclusion

The deuterated metabolite of Rivastigmine, NAP 226-90-d6, is an indispensable tool for researchers in the field of neuropharmacology and drug development. Its use as an internal standard ensures the accuracy and reliability of analytical methods for quantifying Rivastigmine and its primary metabolite in biological samples. Understanding its properties and the methodologies for its use is crucial for advancing our knowledge of Rivastigmine's pharmacokinetics and mechanism of action. This guide provides a comprehensive resource to support these research endeavors.

References

• 1. 3-[1-(Dimethylamino)ethyl]phenol | 105601-04-5 | Benchchem [benchchem.com]
• 2. A general, versatile and divergent synthesis of selectively deuterated amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Nap-226-90 | 139306-10-8 | Benchchem [benchchem.com]
• 7. CN112079728B - Deuterated N, N, N' -trimethylethylenediamine compound and preparation method thereof - Google Patents [patents.google.com]

An In-Depth Technical Guide to the Physicochemical Properties of Rivastigmine Metabolite-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of the deuterated metabolite of Rivastigmine, referred to as Rivastigmine metabolite-d6 or NAP 226-90-d6. Due to the limited availability of specific experimental data for the deuterated analog, this guide leverages data from its non-deuterated counterpart, NAP 226-90, and provides generalized, yet detailed, experimental protocols for the determination of key physicochemical parameters. This document is intended to serve as a valuable resource for professionals in drug development and research.

Introduction

Rivastigmine is a parasympathomimetic or cholinergic agent used for the treatment of mild to moderate dementia of the Alzheimer's type. It is extensively metabolized, primarily through cholinesterase-mediated hydrolysis, to its decarbamylated metabolite, NAP 226-90. The deuterated version of this metabolite, Rivastigmine metabolite-d6, is crucial as an internal standard for quantitative analysis in pharmacokinetic and metabolic studies. Understanding its physicochemical properties is paramount for the development of robust analytical methods and for a deeper comprehension of its behavior in biological systems.

Metabolic Pathway of Rivastigmine

Rivastigmine undergoes extensive and rapid metabolism via hydrolysis mediated by cholinesterase enzymes, leading to the formation of its decarbamylated metabolite, NAP 226-90. This metabolic process is a simple hydrolysis reaction.

Metabolic Conversion of Rivastigmine

Physicochemical Data

The following tables summarize the available quantitative data for Rivastigmine and its metabolites.

Table 1: General Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
Rivastigmine	C₁₄H₂₂N₂O₂	250.34	123441-03-2
Rivastigmine Metabolite (NAP 226-90)	C₁₀H₁₅NO	165.23	139306-10-8[1]
Rivastigmine Metabolite-d6 (NAP 226-90-d6)	C₁₀H₉D₆NO	171.27[2]	1217706-31-4

Table 2: Physicochemical Parameters

Parameter	Rivastigmine	Rivastigmine Metabolite (NAP 226-90)	Rivastigmine Metabolite-d6 (NAP 226-90-d6)
pKa	8.85	~10 (Estimated for phenol group)[3][4][5]	No data available
logP	2.3	2.0148 (Predicted)[6]	No data available
Aqueous Solubility	Data not available	Soluble in DMSO (≥ 200 mg/mL)	No data available
Melting Point	Data not available	87-88 °C[7][8]	No data available

Experimental Protocols

Detailed experimental protocols for determining the key physicochemical properties of drug metabolites are provided below. These are generalized methods that can be adapted for Rivastigmine metabolite-d6.

Determination of pKa by Potentiometric Titration

The acid dissociation constant (pKa) can be determined using potentiometric titration, a highly precise method.[9][10][11][12]

Methodology:

• Preparation of Solutions:

  • Prepare a 1 mM solution of the test compound (Rivastigmine metabolite-d6).

  • Prepare standardized 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH) solutions.

  • Prepare a 0.15 M potassium chloride (KCl) solution to maintain constant ionic strength.[9]

• Calibration:

  • Calibrate the pH meter using standard buffers of pH 4, 7, and 10.[9]

• Titration Procedure:

  • Take a known volume (e.g., 20 mL) of the 1 mM sample solution.

  • If the compound is a base, acidify the solution to a pH of approximately 1.8-2.0 with 0.1 M HCl.

  • Titrate the solution with standardized 0.1 M NaOH, adding the titrant in small increments.

  • Record the pH value after each addition of NaOH, ensuring the reading has stabilized.

  • Continue the titration until the pH reaches approximately 12-12.5.[9]

  • Throughout the titration, maintain a constant ionic strength using the 0.15 M KCl solution.[9]

• Data Analysis:

  • Plot the pH values against the volume of NaOH added to generate a titration curve.

  • The pKa is determined from the inflection point of the sigmoid curve, which corresponds to the point of half-neutralization.

  • Perform at least three titrations to ensure the reliability of the results.[9]

Determination of logP by the Shake-Flask Method

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and is commonly determined by the shake-flask method.[13][14][15]

Methodology:

• Preparation of Phases:

  • Prepare a phosphate buffer solution at a specific pH (e.g., pH 7.4) to represent the aqueous phase.

  • Saturate the n-octanol with the aqueous buffer and the aqueous buffer with n-octanol by shaking them together for 24 hours, followed by separation.

• Partitioning:

  • Dissolve a precisely weighed amount of the test compound (Rivastigmine metabolite-d6) in the pre-saturated aqueous phase or n-octanol.

  • Add a known volume of the other pre-saturated phase to a flask containing the compound solution.

  • Shake the flask at a constant temperature for a sufficient time (e.g., 24 hours) to allow for equilibrium to be reached.

• Phase Separation:

  • After shaking, allow the two phases to separate completely. Centrifugation can be used to expedite this process.

• Quantification:

  • Carefully take an aliquot from both the aqueous and the n-octanol phases.

  • Determine the concentration of the compound in each phase using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS).[16][17][18][19]

• Calculation:

  • The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

  • logP is the logarithm of this ratio: logP = log ([Concentration in Octanol] / [Concentration in Aqueous Phase]).

Determination of Aqueous Solubility

The aqueous solubility of a compound can be determined using the shake-flask method, which is considered the gold standard.[20][21][22][23][24]

Methodology:

• Sample Preparation:

  • Add an excess amount of the solid test compound (Rivastigmine metabolite-d6) to a known volume of aqueous buffer at a specific pH and temperature (e.g., 37 °C).[25][26]

• Equilibration:

  • Agitate the mixture using a mechanical shaker or stirrer for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached. The presence of undissolved solid should be visible.[27]

• Separation:

  • Separate the undissolved solid from the solution by filtration or centrifugation.

• Quantification:

  • Analyze the clear supernatant to determine the concentration of the dissolved compound using a validated analytical method such as HPLC-UV or LC-MS.

• Result:

  • The determined concentration represents the equilibrium solubility of the compound under the specified conditions.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties of Rivastigmine metabolite-d6. While specific experimental data for the deuterated metabolite is limited, the information on its non-deuterated counterpart, along with the detailed experimental protocols, offers a robust framework for researchers and scientists. The provided data and methodologies are essential for the accurate quantification of this metabolite in complex biological matrices and for advancing research in the field of neurodegenerative diseases.

References

• 1. Rivastigmine Decarbamylated - Acanthus Research [acanthusresearch.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Phenols - Wikipedia [en.wikipedia.org]
• 4. Phenols (pKa ≈ 10) are more acidic than other alcohols, so they a... | Study Prep in Pearson+ [pearson.com]
• 5. chem.indiana.edu [chem.indiana.edu]
• 6. chemscene.com [chemscene.com]
• 7. innospk.com [innospk.com]
• 8. S-3-(1-dimethylaminoethyl)phenol [chembk.com]
• 9. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 12. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 13. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Shake Flask logK - Lokey Lab Protocols [lokeylab.wikidot.com]
• 15. LogP / LogD shake-flask method [protocols.io]
• 16. Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. akjournals.com [akjournals.com]
• 18. Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 19. brieflands.com [brieflands.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. files.core.ac.uk [files.core.ac.uk]
• 22. researchgate.net [researchgate.net]
• 23. Modeling the Solubility of Phenolic Acids in Aqueous Media at 37 °C - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Solubility of phenolic compounds: Significance and symbolism [wisdomlib.org]
• 25. who.int [who.int]
• 26. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 27. lup.lub.lu.se [lup.lub.lu.se]

The Gold Standard: A Technical Guide to Rivastigmine-d6 as an Internal Standard in Bioanalytical Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of Rivastigmine-d6, a deuterated analog of Rivastigmine, and its critical role as an internal standard in the quantitative analysis of Rivastigmine in biological matrices. The use of a stable isotope-labeled internal standard is paramount for achieving accurate, precise, and reproducible results in pharmacokinetic, drug metabolism, and bioequivalence studies.

Introduction to Rivastigmine and the Need for an Internal Standard

Rivastigmine is a reversible cholinesterase inhibitor used for the treatment of mild to moderate dementia associated with Alzheimer's and Parkinson's diseases.[1][2][3] Accurate quantification of Rivastigmine in biological samples such as plasma and brain tissue is essential for understanding its pharmacokinetic and pharmacodynamic profiles.[1][4] Analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), are predominantly used for this purpose due to their high sensitivity and selectivity.[1][5][6][7]

The inherent variability in sample preparation and instrument response necessitates the use of an internal standard (IS). An ideal internal standard should have physicochemical properties very similar to the analyte but be distinguishable by the detector. Rivastigmine-d6, with its six deuterium atoms, serves as an excellent internal standard for Rivastigmine analysis.[1][8]

Physicochemical Properties of Rivastigmine-d6

Rivastigmine-d6 is a synthetic, deuterated form of Rivastigmine. The deuterium labeling provides a mass shift that allows for its differentiation from the unlabeled Rivastigmine by a mass spectrometer, without significantly altering its chemical behavior during sample extraction and chromatography.

Property	Value
Molecular Formula	C14H16D6N2O2
Molecular Weight	256.37 g/mol [8]
Isotopic Purity	≥99% deuterated forms (d1-d6)[9]
Typical Use	Internal standard for quantification of Rivastigmine by GC- or LC-MS[9]

The Principle of Isotope Dilution Mass Spectrometry

The use of a stable isotope-labeled internal standard like Rivastigmine-d6 is based on the principle of isotope dilution mass spectrometry. This method relies on the addition of a known amount of the labeled compound to the sample at the beginning of the analytical process. The ratio of the analyte to the internal standard is then measured by the mass spectrometer. Any loss of analyte during sample preparation and analysis will be compensated for by a proportional loss of the internal standard, thus ensuring the accuracy of the quantification.

References

• 1. Pharmacokinetics of Rivastigmine in healthy volunteers [bioforumconf.com]
• 2. jocpr.com [jocpr.com]
• 3. Pharmacokinetics of a novel transdermal rivastigmine patch for the treatment of Alzheimer’s disease: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic-pharmacodynamic modeling of rivastigmine, a cholinesterase inhibitor, in patients with Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A rapid and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the estimation of rivastigmine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High Performance Liquid Chromatographic Fluorescence Detection Method for the Quantification of Rivastigmine in Rat Plasma and Brain: Application to Preclinical Pharmacokinetic Studies in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. celerion.com [celerion.com]
• 9. caymanchem.com [caymanchem.com]

The Gold Standard: An In-depth Technical Guide to Deuterated Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative mass spectrometry, the pursuit of analytical accuracy and precision is paramount. This is especially true in regulated environments such as pharmaceutical development and clinical research, where critical decisions rely on the integrity of bioanalytical data. This technical guide delves into the core principles, practical applications, and methodologies surrounding the use of deuterated internal standards, the undisputed gold standard for robust and reliable quantification in mass spectrometry.

Core Principles: The Foundation of Precision

The fundamental principle behind a deuterated internal standard is the use of a stable isotope-labeled (SIL) version of the analyte of interest. In this case, one or more hydrogen atoms (¹H) in the molecule are replaced with its heavier, stable isotope, deuterium (²H or D).[1][2] This subtle change increases the mass of the molecule, allowing it to be distinguished from the native analyte by the mass spectrometer.[1] However, the physicochemical properties of the deuterated standard remain nearly identical to the unlabeled analyte.[1]

This near-identical chemical behavior is the cornerstone of its effectiveness. When a known amount of the deuterated standard is added to a sample at the earliest stage of preparation, it acts as a perfect mimic for the analyte throughout the entire analytical workflow.[3] Both the analyte and the deuterated internal standard will experience the same variations in sample extraction, handling, and injection.[4] Crucially, they will also be affected similarly by matrix effects—the suppression or enhancement of ionization caused by other components in the sample matrix—a significant challenge in complex biological samples like plasma or urine.[5] Because the mass spectrometer can differentiate between the analyte and the internal standard, the ratio of their signals is used for quantification. This ratio remains constant even if the absolute signal of both compounds fluctuates, thus correcting for a multitude of potential errors and leading to highly accurate and precise results.[1]

The European Medicines Agency (EMA) has noted that over 90% of bioanalytical method validations submitted to them incorporate stable isotope-labeled internal standards, highlighting their importance in regulatory submissions.[5][6]

Key Advantages of Deuterated Standards

The use of deuterated internal standards offers several significant advantages over other types of internal standards, such as structurally similar analogs:

• Correction for Matrix Effects: Biological matrices are complex and can significantly impact the ionization efficiency of an analyte in the mass spectrometer's ion source. Because a deuterated standard co-elutes with the analyte, it experiences the same degree of ion suppression or enhancement, allowing for accurate correction.[7]

• Compensation for Sample Preparation Variability: Losses can occur at various stages of sample preparation, including protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE). A deuterated internal standard, added at the beginning of the process, experiences the same losses as the analyte, ensuring the analyte-to-internal standard ratio remains constant.[7]

• Improved Assay Robustness and Throughput: By minimizing variability, deuterated standards contribute to more robust and reliable bioanalytical methods. This leads to higher sample throughput and lower rates of failed analytical runs.[7]

• Enhanced Accuracy and Precision: The ability of deuterated standards to correct for multiple sources of error results in significantly improved accuracy and precision of the quantitative data, which is crucial for making informed decisions in drug development.[7][8]

Data Presentation: Quantitative Comparison of Internal Standard Performance

The superior performance of deuterated internal standards is consistently demonstrated in experimental data. The following tables summarize the improved accuracy and precision achieved when using a deuterated internal standard compared to a structural analog or no internal standard.

Analyte	Internal Standard Type	Accuracy (% Bias)	Precision (% RSD)	Reference
Kahalalide F	Analog Internal Standard	-3.2%	8.6%	[8]
Kahalalide F	Deuterated (D8) Internal Standard	+0.3%	7.6%	[8]

Drug	Internal Standard	Accuracy (% of Nominal)	Precision (% CV)
Immunosuppressant Panel	Deuterated Internal Standards	95.8 - 104.5%	2.1 - 7.9%
Olmesartan	Deuterated Internal Standard	98.2 - 102.7%	3.5 - 6.8%
Tenofovir	Deuterated Internal Standard	97.9 - 103.1%	2.9 - 5.4%

Experimental Protocols: Methodologies for Key Experiments

Detailed and reproducible experimental protocols are essential for successful quantitative bioanalysis. The following sections provide methodologies for common sample preparation techniques and LC-MS/MS analysis using deuterated internal standards.

Protocol 1: Protein Precipitation for Plasma Samples

This protocol is a simple and rapid method for removing the bulk of proteins from plasma samples.

Materials:

• Human plasma samples

• Deuterated Internal Standard (IS) stock solution

• Acetonitrile (ACN) or Methanol, LC-MS grade, containing 0.1% formic acid

• Microcentrifuge tubes or 96-well plates

• Vortex mixer

• Centrifuge

Methodology:

• Sample Thawing: Thaw frozen plasma samples on ice.

• Aliquoting: Aliquot a specific volume of plasma (e.g., 100 µL) into a microcentrifuge tube or well of a 96-well plate.

• Internal Standard Spiking: Add a small volume (e.g., 10 µL) of the deuterated internal standard working solution to each plasma sample.

• Protein Precipitation: Add a volume of cold (e.g., -20°C) acetonitrile or methanol (typically 3-4 times the plasma volume) to each sample.

• Vortexing: Vortex the samples vigorously for 30-60 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., >10,000 x g) for 10-15 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or well for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Plasma Samples

LLE is used to separate analytes from the sample matrix based on their differential solubility in two immiscible liquids.

Materials:

• Human plasma samples

• Deuterated Internal Standard (IS) stock solution

• Extraction solvent (e.g., ethyl acetate, methyl tert-butyl ether)

• Aqueous buffer (e.g., phosphate buffer) to adjust pH

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (typically the mobile phase)

Methodology:

• Sample and IS Aliquoting: Aliquot plasma and spike with the deuterated internal standard as in the protein precipitation protocol.

• pH Adjustment: Add an appropriate buffer to the plasma sample to adjust the pH, which can optimize the partitioning of the analyte into the organic phase.

• Addition of Extraction Solvent: Add a specific volume of the immiscible organic extraction solvent (e.g., 1 mL of ethyl acetate).

• Extraction: Vortex the samples for an extended period (e.g., 5-10 minutes) to ensure efficient extraction of the analyte into the organic phase.

• Phase Separation: Centrifuge the samples to achieve a clear separation between the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the organic layer (top or bottom, depending on the solvent density) to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of the reconstitution solvent. The sample is now ready for LC-MS/MS analysis.

Protocol 3: Solid-Phase Extraction (SPE) for Plasma Samples

SPE provides a more selective sample cleanup compared to protein precipitation and can be easily automated.

Materials:

• Human plasma samples

• Deuterated Internal Standard (IS) stock solution

• SPE cartridges or plates (e.g., C18, mixed-mode)

• SPE manifold (vacuum or positive pressure)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent(s)

• Elution solvent

• Evaporation system

• Reconstitution solvent

Methodology:

• Sample Pre-treatment: Dilute the plasma sample (spiked with the deuterated IS) with an aqueous solution to reduce viscosity and improve loading onto the SPE sorbent.

• SPE Sorbent Conditioning: Pass the conditioning solvent through the SPE sorbent.

• SPE Sorbent Equilibration: Pass the equilibration solvent through the sorbent to prepare it for sample loading.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge or plate.

• Washing: Pass one or more wash solvents through the sorbent to remove interfering compounds while retaining the analyte and internal standard.

• Elution: Elute the analyte and internal standard from the sorbent using an appropriate elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrument Parameters

The following are typical starting parameters that should be optimized for the specific analyte and instrument.

• Liquid Chromatography (LC):

  • Column: A suitable reversed-phase column (e.g., C18, C8) with appropriate dimensions.

  • Mobile Phase A: Water with an additive (e.g., 0.1% formic acid or 10 mM ammonium formate).

  • Mobile Phase B: Organic solvent (e.g., acetonitrile or methanol) with the same additive.

  • Gradient: A gradient elution from a low to a high percentage of Mobile Phase B to ensure good separation and peak shape.

  • Flow Rate: Typically 0.2 - 0.6 mL/min.

  • Injection Volume: 5 - 20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in either positive or negative ion mode, depending on the analyte's properties.

  • Scan Type: Multiple Reaction Monitoring (MRM) for quantitative analysis.

  • MRM Transitions: At least one specific precursor ion to product ion transition should be optimized for both the analyte and the deuterated internal standard.

  • Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to maximize the signal for the analyte and internal standard.

Mandatory Visualizations

General experimental workflow for bioanalysis using deuterated internal standards.

Logical relationship of how deuterated standards correct for analytical variability.

Conclusion

Deuterated internal standards are an indispensable tool in modern mass spectrometry, particularly for applications demanding the highest levels of accuracy and precision. Their ability to mimic the behavior of the analyte of interest throughout the analytical process provides a robust mechanism for correcting a wide range of potential errors. For researchers, scientists, and drug development professionals, the adoption and proper implementation of deuterated internal standards are critical for generating reliable quantitative data, ensuring regulatory compliance, and ultimately contributing to the successful development of new and effective therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of deuterated analogs, reference standards and metabolites of pharmaceuticals [inis.iaea.org]
• 3. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Certificate of Analysis: Rivastigmine Metabolite-d6 - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies associated with the Certificate of Analysis (CoA) for Rivastigmine Metabolite-d6. This deuterated analog of the primary metabolite of Rivastigmine is a critical tool in pharmacokinetic and metabolic studies, often utilized as an internal standard for quantitative analysis by mass spectrometry.

Compound Information

Rivastigmine Metabolite-d6, also known as (S)-3-(1-(bis(methyl-d3)amino)ethyl)phenol or NAP 226-90-d6, is the deuterated form of the decarbamylated metabolite of Rivastigmine. The deuterium labeling provides a distinct mass signature, allowing for its differentiation from the endogenous metabolite in biological samples.

Identifier	Value
Chemical Name	(S)-3-(1-(bis(methyl-d3)amino)ethyl)phenol
Synonyms	NAP 226-90-d6, (S)-3-(1-(Dimethylamino-d6)ethyl)phenol
CAS Number	1217706-31-4
Molecular Formula	C₁₀H₉D₆NO
Molecular Weight	171.27 g/mol

Analytical Specifications and Data

The following table summarizes the typical analytical tests, specifications, and representative results for a batch of Rivastigmine Metabolite-d6.

Test	Specification	Result	Method
Appearance	White to off-white solid	Conforms	Visual Inspection
Solubility	Soluble in Methanol, DMSO, DMF	Conforms	Visual Inspection
Identity by ¹H-NMR	Conforms to structure	Conforms	Nuclear Magnetic Resonance
Identity by Mass Spectrometry	Conforms to structure	Conforms	Mass Spectrometry (MS)
Chromatographic Purity (HPLC)	≥98.0%	99.5%	High-Performance Liquid Chromatography (HPLC)
Isotopic Purity (by MS)	≥99% Deuterated forms (d1-d6)	≥99%	Mass Spectrometry
Residual Solvents	Meets USP <467> requirements	Conforms	Gas Chromatography (GC)
Optical Rotation	Specific to lot	[α]²⁰D = -XX.X° (c=1, Methanol)	Polarimetry
Storage Conditions	Store at 2-8 °C in a well-closed container	-	-
Retest Date	24 months from the date of analysis	-	-

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the chemical structure of Rivastigmine Metabolite-d6.

• Instrumentation: 400 MHz NMR Spectrometer.

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as Methanol-d4 or Chloroform-d.

• Data Acquisition: A standard proton (¹H) NMR spectrum is acquired.

• Expected Results: The resulting spectrum is compared to a reference spectrum or theoretical chemical shifts. The absence of signals corresponding to the N,N-dimethyl protons and the presence of other expected signals for the aromatic and ethyl groups confirm the identity and the location of the deuterium labels.

Mass Spectrometry (MS)

• Objective: To confirm the molecular weight and assess the isotopic purity of Rivastigmine Metabolite-d6.

• Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

• Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused directly or via liquid chromatography into the mass spectrometer.

• Data Acquisition: Mass spectra are acquired in positive ion mode.

• Expected Results: The spectrum should show a prominent ion corresponding to the protonated molecule [M+H]⁺ at m/z 172.18. The isotopic distribution is analyzed to confirm the high enrichment of the d6 species and the low abundance of d0 to d5 species.

High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the chromatographic purity of Rivastigmine Metabolite-d6.

• Instrumentation: HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[1]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 218 nm.[2]

  • Injection Volume: 10 µL.

• Sample Preparation: A solution of the sample is prepared in the mobile phase.

• Data Analysis: The area of the main peak is compared to the total area of all peaks in the chromatogram to calculate the purity.

Metabolic Pathway of Rivastigmine

Rivastigmine undergoes extensive metabolism, primarily through cholinesterase-mediated hydrolysis, to its decarbamylated metabolite, NAP226-90. This process is not dependent on the cytochrome P450 (CYP) enzyme system. The metabolite is then further conjugated before renal excretion.

Caption: Metabolic pathway of Rivastigmine to its primary metabolite and subsequent excretion.

Experimental Workflow for Quantification using an Internal Standard

Rivastigmine Metabolite-d6 is commonly used as an internal standard (IS) in bioanalytical methods to quantify the unlabeled metabolite in plasma or other biological matrices. The workflow for such an analysis is outlined below.

Caption: A typical bioanalytical workflow for the quantification of Rivastigmine metabolite.

References

• 1. akjournals.com [akjournals.com]
• 2. caymanchem.com [caymanchem.com]

Commercial Availability and Technical Profile of Rivastigmine Metabolite-d6: An In-depth Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, physicochemical properties, and analytical methodologies related to Rivastigmine metabolite-d6. This deuterated internal standard is critical for the accurate quantification of the primary metabolite of Rivastigmine (NAP226-90) in pharmacokinetic and drug metabolism studies.

Introduction

Rivastigmine, a cholinesterase inhibitor used in the management of dementia associated with Alzheimer's and Parkinson's diseases, undergoes extensive metabolism.[1] The primary metabolic pathway involves hydrolysis by cholinesterases to its decarbamylated metabolite, (S)-3-(1-(dimethylamino)ethyl)phenol, also known as NAP226-90.[1][2] Accurate measurement of this metabolite is crucial for understanding the pharmacokinetic profile of Rivastigmine. Rivastigmine metabolite-d6 serves as an ideal internal standard for bioanalytical assays due to its chemical identity with the analyte, differing only in isotopic mass, which allows for precise quantification by mass spectrometry.[3]

Commercial Availability

Rivastigmine metabolite-d6 is commercially available from several specialized chemical suppliers. It is typically sold for research purposes as a solid. The product may also be referred to by its chemical name, (S)-3-(1-(Dimethylamino)ethyl)phenol-d6, or as Rivastigmine Decarbamylated-d6.

Table 1: Commercial Suppliers of Rivastigmine Metabolite-d6

Supplier	Product Name	CAS Number	Molecular Formula	Notes
MedChemExpress	Rivastigmine metabolite-d6	1217706-31-4	C₁₀H₉D₆NO	Also available on CheMondis.[3]
Acanthus Research	Rivastigmine Decarbamylated-D6	1217706-31-4	C₁₀H₉D₆NO	Provided as a stable isotope-labeled reference standard.
Cleanchem	Rivastigmine Metabolite D6	1217706-31-4	C₁₀H₉D₆NO	Certificate of Analysis available.[4]

Physicochemical and Analytical Data

The following tables summarize the key physicochemical and analytical properties of Rivastigmine metabolite-d6, compiled from supplier data and certificates of analysis.

Table 2: Physicochemical Properties of Rivastigmine Metabolite-d6

Property	Value	Reference
Chemical Name	(S)-3-(1-(bis(methyl-d3)amino)ethyl)phenol	[4]
Molecular Formula	C₁₀H₉D₆NO	[3][4]
Molecular Weight	171.27 g/mol	[3]
CAS Number	1217706-31-4	[3][4]
Unlabeled CAS	139306-10-8	[3]
Appearance	Solid	[4]
Purity	>90%	[4]
Storage Conditions	2-8 °C in a well-closed container	[4]
Handling and Transit	25-30 °C in a well-closed container	[4]

Table 3: Analytical Specifications from Certificate of Analysis

Test	Result	Reference
¹H-NMR	Conforms to structure	[4]
Mass Spectrometry	Conforms to structure	[4]
Chromatographic Purity	>90%	[4]

Metabolic Pathway of Rivastigmine

Rivastigmine is primarily metabolized via cholinesterase-mediated hydrolysis to its decarbamylated metabolite, NAP226-90. This process is central to its therapeutic action as it involves the carbamoylation of the enzymes. The cytochrome P450 system is minimally involved in its metabolism.[1]

Metabolic Pathway of Rivastigmine

Experimental Protocols

Synthesis of Rivastigmine Metabolite (NAP226-90)

While a specific protocol for the deuterated form is proprietary to the manufacturers, the synthesis of the non-deuterated metabolite, 3-[1-(dimethylamino)ethyl]phenol, can be achieved through methods such as the Eschweiler-Clarke reaction on 3-[1-(methylamino)ethyl]phenol.[5] Another approach involves the reduction of m-hydroxyphenylacetamide in a formaldehyde/formic acid system.[6]

General Synthetic Approach (Eschweiler-Clarke Reaction): [5]

• Starting Material: 3-[1-(methylamino)ethyl]phenol.

• Reagents: Formaldehyde (35-40% solution) and formic acid.

• Reaction Conditions: The reactants are heated under reflux. The reaction temperature and time are optimized (e.g., 100°C for 12 hours).

• Work-up: After the reaction is complete, the excess formic acid is removed under reduced pressure. Water is added, and the pH is adjusted to 8-9 with a sodium hydroxide solution.

• Purification: The product is isolated by crystallization at low temperature, followed by filtration and drying.

Bioanalytical Method for Quantification of Rivastigmine and its Metabolite

The following is a representative protocol for the simultaneous determination of Rivastigmine and its metabolite (NAP226-90) in biological matrices (e.g., rat plasma and brain) using a validated LC-MS/MS method.[7] Rivastigmine metabolite-d6 would be used as the internal standard.

Objective: To accurately quantify the concentrations of Rivastigmine and its primary metabolite, NAP226-90, in biological samples for pharmacokinetic studies.

Materials:

• Rivastigmine and NAP226-90 analytical standards

• Rivastigmine metabolite-d6 (as internal standard)

• Acetonitrile (HPLC grade)

• Ethyl acetate (HPLC grade)

• C18 HPLC column

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Sample Preparation (Liquid-Liquid Extraction): [7]

• To a sample of plasma or brain homogenate, add a known concentration of the internal standard, Rivastigmine metabolite-d6.

• Add ethyl acetate to the sample.

• Vortex the mixture to ensure thorough mixing and extraction of the analytes into the organic layer.

• Centrifuge the sample to separate the organic and aqueous layers.

• Carefully transfer the organic layer (containing the analytes and internal standard) to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a suitable volume of the mobile phase (e.g., acetonitrile).

LC-MS/MS Analysis: [7]

• Chromatographic Separation:

  • Column: C18 reversed-phase column.

  • Mobile Phase: Isocratic elution with a suitable solvent system (e.g., acetonitrile/water with a modifier).

  • Flow Rate: Optimized for the column dimensions.

  • Injection Volume: A small volume of the reconstituted sample is injected.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for Rivastigmine, NAP226-90, and Rivastigmine metabolite-d6.

Data Analysis:

The concentration of each analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analytes and a constant concentration of the internal standard.

Bioanalytical Workflow

Conclusion

Rivastigmine metabolite-d6 is a commercially available and essential tool for the accurate bioanalysis of Rivastigmine's primary metabolite, NAP226-90. Its use as an internal standard in validated LC-MS/MS methods allows for reliable pharmacokinetic and drug metabolism studies, which are fundamental to the research and development of cholinesterase inhibitors for neurodegenerative diseases. This guide provides a foundational understanding of its commercial sources, technical specifications, and application in a research setting. For specific applications, researchers should refer to the detailed product information and certificates of analysis provided by the suppliers and consult relevant scientific literature for method development and validation.

References

• 1. Clinical pharmacology of rivastigmine: a new-generation acetylcholinesterase inhibitor for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. CN104987294A - Method for preparing 3-[1-(dimethylamino)ethyl]phenol - Google Patents [patents.google.com]
• 6. CN101270058B - Process for preparing 3-(1-dimethylamino- ethyl)phynol - Google Patents [patents.google.com]
• 7. A simple, rapid and sensitive method for simultaneous determination of rivastigmine and its major metabolite NAP 226-90 in rat brain and plasma by reversed-phase liquid chromatography coupled to electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: Quantification of Rivastigmine and its Metabolite NAP 226-90 in Plasma by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rivastigmine is a cholinesterase inhibitor used in the management of dementia associated with Alzheimer's and Parkinson's diseases. Therapeutic drug monitoring and pharmacokinetic studies of rivastigmine and its primary metabolite, NAP 226-90, are crucial for optimizing dosage and ensuring patient safety. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific technique for the simultaneous quantification of these compounds in biological matrices.[1][2] This document provides detailed protocols for sample preparation and LC-MS/MS analysis of rivastigmine and NAP 226-90 in plasma.

Experimental Protocols

Materials and Reagents

• Rivastigmine and NAP 226-90 reference standards

• Internal Standard (IS) (e.g., a structural analogue like PKF214-976-AE-1, or a deuterated standard)[1]

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium hydroxide[1]

• Methyl-tert-butyl ether (MTBE)

• Water (deionized or Milli-Q)

• Human plasma (EDTA)

Sample Preparation

Two common methods for plasma sample preparation are protein precipitation and liquid-liquid extraction.

Protocol 1: Protein Precipitation (PP)

This method is rapid and straightforward, suitable for high-throughput analysis.[1][3]

• To 100 µL of plasma in a microcentrifuge tube, add the internal standard.

• Add 200-300 µL of cold acetonitrile or methanol to precipitate plasma proteins.[1][4]

• Vortex the mixture vigorously for 1-2 minutes.[4]

• Centrifuge at high speed (e.g., 10,000-14,000 x g) for 10 minutes to pellet the precipitated proteins.[3][4]

• Transfer the clear supernatant to a clean tube.

• The supernatant can be directly injected into the LC-MS/MS system or evaporated to dryness and reconstituted in the mobile phase.[3] For the method by Frankfort et al. (2006), 100 µL of the supernatant is mixed with 100 µL of methanol/water (30:70, v/v) before injection.[1]

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE offers a cleaner extract by removing more matrix components, which can reduce ion suppression.

• To a 1 mL plasma sample, add the internal standard.

• Alkalinize the sample by adding a small volume of a basic solution, such as 1 M NaOH.[4][5]

• Add 3 mL of an organic extraction solvent like methyl-tert-butyl ether (MTBE) or a mixture of 1-butanol/n-hexane (2:98 v/v).[2][5][6]

• Vortex for 2-10 minutes to ensure thorough mixing.[4]

• Centrifuge at approximately 6000 x g for 5 minutes to separate the aqueous and organic layers.[4]

• Transfer the organic layer to a new tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40-50°C.[4]

• Reconstitute the residue in a specific volume of the mobile phase (e.g., 100-150 µL) before injection into the LC-MS/MS system.[3][4]

LC-MS/MS Conditions

The following tables summarize typical LC and MS/MS parameters for the analysis of rivastigmine and NAP 226-90.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Condition 1	Condition 2
Column	Gemini C18 (150 x 2.0 mm, 5 µm)[1]	Purospher Star RP-18 (3 µm)[2]
Mobile Phase A	10 mM Ammonium Hydroxide in Water[1]	Acidic solution (e.g., 0.1% Formic Acid in Water)
Mobile Phase B	Methanol[1]	Acetonitrile
Flow Rate	0.2-0.4 mL/min	0.3 mL/min[7]
Gradient	Gradient elution is typically used.[1]	Isocratic or gradient elution can be applied.
Injection Volume	10-25 µL[1]	10-50 µL
Column Temperature	Ambient or controlled (e.g., 40°C)	50°C[6]

Table 2: Mass Spectrometry (MS/MS) Parameters

Parameter	Rivastigmine	NAP 226-90	Internal Standard (Example)
Ionization Mode	Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI)[2]	Positive ESI+ or APCI[2]	Positive ESI+ or APCI
MRM Transition 1	m/z 251.0 → 206.0[3]	m/z 166.0 → 121.0[3]	m/z 255.0 → 206.0[3]
MRM Transition 2	m/z 251.3 → 206.0[7]	-	-
Cone Voltage	25 eV[3]	15 eV[3]	15 eV[3]
Collision Energy	15 eV[3]	15 eV[3]	15 eV[3]
Source Temp.	120°C[3]	120°C[3]	120°C[3]
Desolvation Temp.	350°C[3]	350°C[3]	350°C[3]

Quantitative Data Summary

The following tables present a summary of quantitative data from various validated LC-MS/MS methods for rivastigmine and its metabolite.

Table 3: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Reference
Rivastigmine	0.25 - 50	0.25	[1]
NAP 226-90	0.50 - 25	0.50	[1]
Rivastigmine	0.200 - 30.0	0.200	[2]
NAP 226-90	0.200 - 30.0	0.200	[2]
Rivastigmine	1 - 100	1	[3]
NAP 226-90	0.5 - 50	0.5	[3]
Rivastigmine	0.5 - 16	0.5	[6]

Table 4: Precision and Accuracy

Analyte	QC Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)	Reference
Rivastigmine	LQC, MQC, HQC	4.34 - 11.27	1.66 - 7.56	101.1 - 114.9	[3]
NAP 226-90	LQC, MQC, HQC	99.1 - 105.8	3.44 - 7.78	96.7 - 102.1	[3]
Rivastigmine	LQC, MQC, HQC	2.6 - 6.4	3.2 - 9.1	-	[6]

Table 5: Recovery

Analyte	QC Level	Recovery (%)	Sample Preparation	Reference
Rivastigmine	-	90.8	LLE	[6]
Donepezil (IS)	-	95.7	LLE	[6]
Rivastigmine	LQC, HQC	>60	Protein Precipitation	[7]

Visualized Workflows

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Data analysis workflow for quantification.

References

• 1. A simple and sensitive assay for the quantitative analysis of rivastigmine and its metabolite NAP 226-90 in human EDTA plasma using coupled liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. akjournals.com [akjournals.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. High-performance liquid chromatographic determination of rivastigmine in human plasma for application in pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative Determination of Rivastigmine in Rat Plasma and Tissues by HPLC-MS/MS Method [journal11.magtechjournal.com]

Application Note and Protocol for the Bioanalysis of Rivastigmine using Rivastigmine Metabolite-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rivastigmine is a cholinesterase inhibitor used for the treatment of mild to moderate dementia associated with Alzheimer's and Parkinson's diseases.[1] Accurate and reliable quantification of Rivastigmine in biological matrices is crucial for pharmacokinetic, toxicokinetic, and clinical studies. This document provides a detailed protocol for the bioanalysis of Rivastigmine in plasma using a stable isotope-labeled internal standard, Rivastigmine metabolite-d6, by Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard ensures high accuracy and precision by compensating for matrix effects and variations in sample processing.[2]

Mechanism of Action of Rivastigmine

Rivastigmine acts by inhibiting two key enzymes involved in the breakdown of the neurotransmitter acetylcholine: acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[3][4] By inhibiting these enzymes, Rivastigmine increases the levels of acetylcholine in the brain, thereby enhancing cholinergic neurotransmission.[5] This mechanism is believed to be responsible for its therapeutic effects in improving cognitive function.

Figure 1. Mechanism of action of Rivastigmine.

Experimental Protocols

This section details the procedures for sample preparation and LC-MS/MS analysis. Two common sample preparation techniques, Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE), are described.

Materials and Reagents

• Rivastigmine reference standard

• Rivastigmine metabolite-d6 (Internal Standard, IS)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ammonium acetate, LC-MS grade

• Water, deionized and purified (18.2 MΩ·cm)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Methyl tert-butyl ether (MTBE), HPLC grade (for LLE)

• n-Hexane, HPLC grade (for LLE)

• 1-Butanol, HPLC grade (for LLE)

Stock and Working Solutions

• Rivastigmine Stock Solution (1 mg/mL): Accurately weigh 10 mg of Rivastigmine and dissolve in 10 mL of methanol.

• Rivastigmine metabolite-d6 Stock Solution (1 mg/mL): Accurately weigh 1 mg of Rivastigmine metabolite-d6 and dissolve in 1 mL of methanol.

• Working Standard Solutions: Prepare serial dilutions of the Rivastigmine stock solution in 50% methanol to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Rivastigmine metabolite-d6 stock solution with 50% methanol.

Sample Preparation

• Pipette 100 µL of plasma sample (calibration standard, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (100 ng/mL) and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.[6]

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

• Pipette 500 µL of plasma sample into a polypropylene tube.

• Add 50 µL of the Internal Standard Working Solution (100 ng/mL) and vortex.

• Add 50 µL of 1 M NaOH to basify the sample.

• Add 3 mL of extraction solvent (e.g., a mixture of 1-butanol and n-hexane, 2:98 v/v).[7][8]

• Vortex for 5 minutes.

• Centrifuge at 4000 g for 10 minutes.

• Transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Figure 2. Bioanalytical workflow for Rivastigmine.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters. Optimization may be required based on the specific instrumentation.

Parameter	Condition
LC System
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 3 minutes, hold at 90% B for 1 min, re-equilibrate at 10% B for 1 min
Flow Rate	0.4 mL/min
Injection Volume	5-10 µL
Column Temperature	40°C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Rivastigmine: m/z 251.2 → 206.1 Rivastigmine metabolite-d6: m/z 257.2 → 212.1
Collision Energy	Optimized for specific instrument
Dwell Time	100-200 ms

Data Presentation: Method Validation Summary

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA). Below is a summary of typical validation parameters.

Linearity and Range

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Rivastigmine	0.1 - 50	> 0.99

Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	0.1	< 15	< 15	85 - 115
Low	0.3	< 15	< 15	85 - 115
Medium	5	< 15	< 15	85 - 115
High	40	< 15	< 15	85 - 115

Data synthesized from multiple sources for illustrative purposes.[9][10]

Recovery

Analyte	QC Level	Extraction Recovery (%)
Rivastigmine	Low	> 85
Medium	> 85
High	> 85
Rivastigmine metabolite-d6	Medium	> 85

Recovery values are typically expected to be consistent and reproducible across the concentration range.[9][11]

Conclusion

This application note provides a comprehensive protocol for the quantitative analysis of Rivastigmine in plasma using Rivastigmine metabolite-d6 as an internal standard. The described LC-MS/MS method, coupled with either protein precipitation or liquid-liquid extraction, offers a sensitive, specific, and reliable approach for bioanalytical studies. Adherence to these protocols and proper method validation will ensure high-quality data for pharmacokinetic and clinical research involving Rivastigmine.

References

• 1. irjet.net [irjet.net]
• 2. Validated LC/MS/MS Method for the Determination of Rivastigmine in Human Plasma: Application to a Pharmacokinetic Study in Egyptian Volunteers to Determine the Effect of Gender and Body Mass Index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rivastigmine: the advantages of dual inhibition of acetylcholinesterase and butyrylcholinesterase and its role in subcortical vascular dementia and Parkinson’s disease dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rivastigmine is a potent inhibitor of acetyl- and butyrylcholinesterase in Alzheimer's plaques and tangles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. brieflands.com [brieflands.com]
• 9. High-performance liquid chromatographic determination of rivastigmine in human plasma for application in pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. High Performance Liquid Chromatographic Fluorescence Detection Method for the Quantification of Rivastigmine in Rat Plasma and Brain: Application to Preclinical Pharmacokinetic Studies in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Rivastigmine Analysis in Urine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rivastigmine is a reversible cholinesterase inhibitor used for the treatment of mild to moderate dementia associated with Alzheimer's and Parkinson's diseases. The quantitative analysis of rivastigmine in urine is crucial for pharmacokinetic and metabolic studies. This document provides detailed application notes and protocols for the sample preparation of urine for the analysis of rivastigmine, focusing on two primary extraction techniques: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). These methods are followed by chromatographic analysis, typically High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Data Presentation

The following tables summarize the quantitative data for the sample preparation and analysis of rivastigmine.

Table 1: Quantitative Parameters for Liquid-Liquid Extraction (LLE) of Rivastigmine from Urine

Parameter	Value	Reference
Extraction Solvent	Tertiary Methyl Butyl Ether (TBME)	[1][2]
Linearity Range	50 - 5000 ng/mL	[2]
Recovery (in plasma)	> 90%	[3]
Internal Standard (IS)	Pyridostigmine	[2]

Table 2: General Protocol Parameters for Solid-Phase Extraction (SPE) of Basic Drugs from Urine (Adaptable for Rivastigmine)

Parameter	Description	Reference
SPE Cartridge Type	Mixed-mode (e.g., C8 or C18 with cation exchange)	[1][4]
Conditioning	Methanol followed by an aqueous buffer (e.g., phosphate buffer pH 6.0)	[5]
Sample Pre-treatment	Dilution with buffer	[6]
Wash Solvent 1	0.1 M HCl	[5]
Wash Solvent 2	Methanol	[5]
Elution Solvent	Ethyl acetate/Isopropanol/Ammonium hydroxide (e.g., 78:20:2 v/v/v)	[5]
Recovery (general for basic drugs)	75 - 100%	[6]

Table 3: Chromatographic Conditions for Rivastigmine Analysis

Parameter	HPLC-UV Method	LC-MS/MS Method
Column	Kromasil KR-100 C18 (or similar)	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase	20 mM Ammonium Acetate (pH 6.5) and Acetonitrile (65:35, v/v)	Gradient of 0.1% Formic Acid in Water and 0.1% Formic Acid in Acetonitrile
Flow Rate	1.0 mL/min	0.2 - 0.5 mL/min
Detection	UV at 217 nm	Mass Spectrometry (Positive ESI mode)
Internal Standard	Pyridostigmine	Isotopically labeled Rivastigmine or a structurally similar compound

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is based on a validated method for the analysis of rivastigmine in rat urine.[1][2]

Materials:

• Urine sample

• Tertiary Methyl Butyl Ether (TBME)

• Internal Standard (IS) solution (e.g., Pyridostigmine in methanol)

• 1 M Sodium Hydroxide (NaOH)

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• HPLC or LC-MS system

Procedure:

• Pipette 1.0 mL of the urine sample into a clean centrifuge tube.

• Add a known amount of the internal standard solution.

• Add 100 µL of 1 M NaOH to alkalinize the sample (to approximately pH 9-10).

• Add 5.0 mL of TBME to the tube.

• Vortex the tube for 5-10 minutes to ensure thorough mixing.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a new clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100-200 µL of the mobile phase.

• Vortex briefly and transfer the solution to an autosampler vial for analysis by HPLC or LC-MS.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol is a general method for the extraction of basic drugs from urine and can be optimized for rivastigmine. A mixed-mode cation exchange SPE cartridge is recommended.

Materials:

• Urine sample

• Mixed-mode cation exchange SPE cartridges (e.g., C8/SCX)

• Internal Standard (IS) solution

• Methanol

• 100 mM Phosphate buffer (pH 6.0)

• 0.1 M Hydrochloric Acid (HCl)

• Elution solvent: Ethyl acetate/Isopropanol/Ammonium hydroxide (78:20:2 v/v/v)

• SPE manifold

• Vortex mixer

• Centrifuge

• Evaporation system

• HPLC or LC-MS system

Procedure:

• Sample Pre-treatment: To 1.0 mL of urine, add a known amount of the internal standard and 1.0 mL of 100 mM phosphate buffer (pH 6.0). Vortex to mix.

• Cartridge Conditioning:

  • Pass 3 mL of methanol through the SPE cartridge.

  • Pass 3 mL of 100 mM phosphate buffer (pH 6.0) through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 0.1 M HCl.

  • Wash the cartridge with 3 mL of methanol.

  • Dry the cartridge under vacuum for 5-10 minutes.

• Elution:

  • Elute the analyte with 3 mL of the elution solvent (Ethyl acetate/Isopropanol/Ammonium hydroxide).

  • Collect the eluate in a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 100-200 µL of the mobile phase.

• Analysis: Vortex briefly and transfer the solution to an autosampler vial for analysis by HPLC or LC-MS.

Visualizations

Caption: Liquid-Liquid Extraction (LLE) workflow for rivastigmine in urine.

Caption: Solid-Phase Extraction (SPE) workflow for rivastigmine in urine.

References

• 1. Analysis of urine for drugs of abuse using mixed-mode solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of a HPLC method for quantification of rivastigmine in rat urine and identification of a novel metabolite in urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High Performance Liquid Chromatographic Fluorescence Detection Method for the Quantification of Rivastigmine in Rat Plasma and Brain: Application to Preclinical Pharmacokinetic Studies in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Uniform solid-phase extraction procedure for toxicological drug screening in serum and urine by HPLC with photodiode-array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. unitedchem.com [unitedchem.com]
• 6. SPEC disc solid-phase extraction for rapid broad-spectrum drug screening in urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Chromatographic Separation of Rivastigmine and its Metabolites: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive overview and detailed protocols for the chromatographic separation of rivastigmine and its primary metabolite, NAP 226-90. Rivastigmine is a carbamate-type acetylcholinesterase inhibitor used in the management of Alzheimer's disease.[1][2] Its therapeutic efficacy and safety are closely linked to its pharmacokinetic profile, necessitating robust and sensitive analytical methods for its quantification in biological matrices. This document outlines validated High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods, suitable for pharmacokinetic studies, therapeutic drug monitoring, and quality control of pharmaceutical formulations. Detailed experimental protocols, data summaries, and visual workflows are provided to aid researchers in the implementation of these analytical techniques.

Introduction

Rivastigmine is extensively metabolized, primarily through esterase-mediated hydrolysis, to its decarbamoylated metabolite, NAP 226-90.[2] Monitoring the concentrations of both the parent drug and its major metabolite is crucial for a thorough understanding of its disposition in the body. Various analytical methods have been developed for this purpose, with chromatography-based techniques offering the required selectivity and sensitivity.[3] This note details two widely applicable methods: an HPLC-UV method for its affordability and accessibility, and an LC-MS/MS method for its superior sensitivity and specificity, making it ideal for bioanalytical applications with low concentration levels.[1][2][4]

Metabolic Pathway of Rivastigmine

Rivastigmine undergoes hydrolysis by esterases to form the phenol metabolite NAP 226-90. This is the principal metabolic pathway. Further metabolism of NAP 226-90 occurs through N-demethylation and/or sulfation. The majority of the dose is excreted as metabolites in the urine.

References

• 1. brieflands.com [brieflands.com]
• 2. akjournals.com [akjournals.com]
• 3. irjet.net [irjet.net]
• 4. Validated LC/MS/MS Method for the Determination of Rivastigmine in Human Plasma: Application to a Pharmacokinetic Study in Egyptian Volunteers to Determine the Effect of Gender and Body Mass Index - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Rivastigmine Metabolite-d6 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rivastigmine is a cholinesterase inhibitor used in the management of dementia associated with Alzheimer's and Parkinson's diseases.[1][2] Its therapeutic effect is primarily achieved by increasing the levels of acetylcholine in the brain through the inhibition of both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[2][3][4] The major metabolite of rivastigmine is NAP 226-90, formed by cholinesterase-mediated hydrolysis. For accurate quantification of rivastigmine and its metabolite in biological matrices, a stable isotope-labeled internal standard, such as Rivastigmine metabolite-d6 (NAP 226-90-d6), is crucial for reliable bioanalytical methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5][6]

This document provides detailed protocols for the preparation of a Rivastigmine metabolite-d6 stock solution and its application in the quantitative analysis of rivastigmine's primary metabolite.

Chemical and Physical Data

A summary of the chemical and physical properties of Rivastigmine metabolite and its deuterated analog is provided in the table below.

Property	Rivastigmine Metabolite (NAP 226-90)	Rivastigmine metabolite-d6 (NAP 226-90-d6)
Synonyms	(S)-3-(1-(dimethylamino)ethyl)phenol, 3-[(1S)-1-(dimethylamino)ethyl]phenol	(S)-3-(1-(Dimethylamino)ethyl)phenol-d6
Molecular Formula	C₁₀H₁₅NO	C₁₀H₉D₆NO
Molecular Weight	165.23 g/mol	171.27 g/mol (approx.)
CAS Number	139306-10-8	1217706-31-4
Appearance	White to off-white solid	Solid
Solubility	Soluble in DMSO (≥ 200 mg/mL), DMF (30 mg/ml), Ethanol (30 mg/ml)	Information not widely available, but expected to be soluble in similar organic solvents like methanol and acetonitrile.

Experimental Protocols

Preparation of Rivastigmine Metabolite-d6 Stock Solution

This protocol outlines the steps for preparing a 1 mg/mL primary stock solution of Rivastigmine metabolite-d6.

Materials:

• Rivastigmine metabolite-d6 (neat powder)

• Methanol (LC-MS grade)

• Calibrated analytical balance

• Volumetric flask (e.g., 1 mL or 5 mL, Class A)

• Calibrated pipettes

• Amber glass vials with screw caps

Procedure:

• Equilibration: Allow the vial containing the lyophilized Rivastigmine metabolite-d6 powder to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh a precise amount (e.g., 1 mg) of the Rivastigmine metabolite-d6 powder using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed powder to a clean, dry volumetric flask. Add a small amount of methanol to dissolve the powder completely.

• Dilution: Once dissolved, bring the solution to the final volume with methanol.

• Homogenization: Cap the flask and invert it several times to ensure a homogeneous solution.

• Storage: Transfer the stock solution to a clearly labeled amber glass vial. Store the solution at -20°C for long-term storage. For short-term use, refrigeration at 2-8°C is acceptable.

Preparation of Working Solutions

Working solutions are prepared by diluting the primary stock solution to the desired concentrations for spiking into calibration standards and quality control samples.

Procedure:

• Prepare a series of working solutions by serially diluting the 1 mg/mL primary stock solution with a suitable solvent, typically the mobile phase or a mixture similar to the initial chromatographic conditions (e.g., 50:50 methanol:water).

• The concentration of the final internal standard working solution should be optimized based on the LC-MS/MS instrument response and the expected analyte concentrations in the study samples.

LC-MS/MS Method for Quantification of Rivastigmine Metabolite

The following is a general LC-MS/MS method that can be adapted for the quantification of Rivastigmine metabolite (NAP 226-90) using Rivastigmine metabolite-d6 as an internal standard.

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add the internal standard working solution.

• Add 200 µL of cold methanol to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 150 x 2.0 mm, 3 µm)
Mobile Phase A	10 mM Ammonium Hydroxide in Water
Mobile Phase B	Methanol
Gradient	Optimized gradient from low to high organic content
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40°C
Injection Volume	5 - 25 µL

Mass Spectrometric Conditions:

Parameter	Condition
Ionization Source	Electrospray Ionization (ESI) in Positive Mode
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by direct infusion of the analyte and internal standard.

Stability of Stock Solution

The stability of the Rivastigmine metabolite-d6 stock solution should be thoroughly evaluated to ensure the accuracy of the quantitative data.

Recommendations:

• Short-term stability: Assess the stability at room temperature for the expected duration of sample preparation.

• Long-term stability: Evaluate the stability under the chosen storage conditions (-20°C or -80°C) over the intended period of use.

• Freeze-thaw stability: Determine the stability after multiple freeze-thaw cycles.

Stability is typically assessed by comparing the response of the aged solution to that of a freshly prepared solution, with a difference of less than 15% being generally acceptable.

Visualizations

Experimental Workflow

Caption: Workflow for the preparation and use of Rivastigmine metabolite-d6 internal standard.

Signaling Pathway of Rivastigmine

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Rivastigmine - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Rivastigmine Tartrate? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A simple and sensitive assay for the quantitative analysis of rivastigmine and its metabolite NAP 226-90 in human EDTA plasma using coupled liquid chromatography and tandem mass spectrometry. (2006) | Suzanne V. Frankfort | 31 Citations [scispace.com]

Application Notes and Protocols for the Use of Rivastigmine Metabolite-d6 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Rivastigmine metabolite-d6 as an internal standard in pharmacokinetic (PK) studies of rivastigmine. Detailed protocols for sample analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) are outlined, along with representative pharmacokinetic data.

Introduction

Rivastigmine is a cholinesterase inhibitor used for the treatment of dementia associated with Alzheimer's and Parkinson's diseases. Understanding its pharmacokinetic profile—absorption, distribution, metabolism, and excretion (ADME)—is crucial for optimizing dosing and ensuring therapeutic efficacy. Rivastigmine is primarily metabolized by cholinesterase-mediated hydrolysis to its decarbamylated metabolite, NAP226-90.[1]

In quantitative bioanalysis, stable isotope-labeled internal standards are the gold standard for correcting analytical variability. Rivastigmine metabolite-d6, a deuterated form of the major metabolite of rivastigmine, serves as an ideal internal standard for the accurate quantification of rivastigmine and its metabolite NAP226-90 in biological matrices during pharmacokinetic studies. Its near-identical physicochemical properties to the analyte ensure that it behaves similarly during sample preparation and analysis, thus compensating for variations in extraction recovery, matrix effects, and instrument response.

Data Presentation

The following tables summarize typical pharmacokinetic parameters of rivastigmine and its primary metabolite, NAP226-90, following different routes of administration. The use of a deuterated internal standard, such as Rivastigmine metabolite-d6, is critical for obtaining the precise and accurate data presented in such tables.

Table 1: Pharmacokinetic Parameters of Rivastigmine and NAP226-90 after Intravenous (IV) Administration of 1 mg Rivastigmine [2]

Parameter	Rivastigmine (Mean ± SD)	NAP226-90 (Mean ± SD)
Cmax (ng/mL)	-	-
AUC₀₋∞ (ng·h/mL)	16.5 ± 3.4	12.9 ± 3.0
t₁₂ (h)	1.7 ± 0.2	2.0 ± 0.3
CL (L/h)	61.8 ± 12.6	-

Cmax: Maximum plasma concentration; AUC₀₋∞: Area under the plasma concentration-time curve from time zero to infinity; t₁₂: Elimination half-life; CL: Clearance. SD: Standard Deviation

Table 2: Pharmacokinetic Parameters of Rivastigmine and NAP226-90 after Nasal Spray Administration [2]

Parameter	Rivastigmine (Mean ± SD)	NAP226-90 (Mean ± SD)
Cmax (ng/mL)	6.9 ± 2.0	3.5 ± 0.8
Tmax (h)	1.1 ± 0.5	2.1 ± 0.5
AUC₀₋∞ (ng·h/mL)	10.2 ± 2.8	7.8 ± 1.9
t₁₂ (h)	1.8 ± 0.2	2.2 ± 0.3

Tmax: Time to reach maximum plasma concentration.

Table 3: Comparison of Pharmacokinetic Parameters of Rivastigmine after Oral Capsule and Transdermal Patch Administration [1]

Parameter	12 mg/day Capsule	9.5 mg/24h Patch
Cmax (ng/mL)	21.6	8.7
Tmax (h)	1.4	8.1
AUC₂₄ₕ (ng·h/mL)	207	166

AUC₂₄ₕ: Area under the plasma concentration-time curve over a 24-hour period.

Experimental Protocols

The following is a representative protocol for the simultaneous quantification of rivastigmine and its metabolite NAP226-90 in human plasma using their respective deuterated internal standards (e.g., Rivastigmine-d6 and NAP226-90-d6) by LC-MS/MS.

Materials and Reagents

• Rivastigmine and NAP226-90 analytical standards

• Rivastigmine-d6 and NAP226-90-d6 (as internal standards)

• Human plasma (with anticoagulant, e.g., EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized or Milli-Q)

• Methyl-tert-butyl ether (MTBE)

Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of rivastigmine, NAP226-90, Rivastigmine-d6, and NAP226-90-d6 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the rivastigmine and NAP226-90 stock solutions in methanol:water (50:50, v/v) to create calibration standards.

• Internal Standard (IS) Working Solution: Prepare a combined working solution of Rivastigmine-d6 and NAP226-90-d6 in methanol at an appropriate concentration.

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution.

• Vortex mix for 10 seconds.

• Add 500 µL of methyl-tert-butyl ether.

• Vortex mix for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate the analytes from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for rivastigmine, NAP226-90, and their deuterated internal standards should be optimized. For example, in a GC-MS method, rivastigmine was detected at m/z 235 and Rivastigmine-d6 at m/z 241.[3]

Mandatory Visualizations

References

• 1. Pharmacokinetics of a novel transdermal rivastigmine patch for the treatment of Alzheimer’s disease: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Absolute bioavailability and safety of a novel rivastigmine nasal spray in healthy elderly individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of Rivastigmine in healthy volunteers [bioforumconf.com]

Application Note: Enhancing Bioanalytical Accuracy and Precision with Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of drug discovery and development, the accurate quantification of drug candidates, their metabolites, and biomarkers in biological matrices is of paramount importance for pharmacokinetic (PK), toxicokinetic (TK), and drug metabolism (DM) studies.[1][2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the cornerstone of quantitative bioanalysis due to its high sensitivity, selectivity, and speed.[3][4] However, the complexity of biological matrices can introduce significant variability during sample preparation and analysis, arising from factors such as extraction efficiency, matrix effects (ion suppression or enhancement), and instrument response drift.[5][6][7]

To mitigate these challenges, an internal standard (IS) is incorporated into the analytical workflow.[8] The ideal IS mimics the physicochemical properties of the analyte, ensuring that it is affected by experimental variations in the same way.[9] Stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards, are widely regarded as the gold standard in bioanalysis.[1][6][10] In a deuterated standard, one or more hydrogen atoms are replaced by their stable, non-radioactive isotope, deuterium (²H or D).[2] This results in a compound that is chemically identical to the analyte but has a higher mass, allowing it to be distinguished by the mass spectrometer.[1][3]

This application note provides detailed protocols and comparative data to demonstrate the superiority of deuterated internal standards in developing robust and reliable bioanalytical methods.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of deuterated internal standards is a fundamental aspect of the isotope dilution mass spectrometry (IDMS) technique.[6] This method relies on the addition of a known amount of the deuterated IS to every sample, including calibration standards and quality controls, prior to sample processing.[6] Because the deuterated IS is chemically identical to the analyte, it behaves in the same manner during extraction, chromatography, and ionization.[6][8]

By co-eluting with the analyte, the deuterated IS experiences the same matrix effects and procedural losses.[5][11] The mass spectrometer detects both the analyte and the IS, and the concentration of the analyte is determined by the ratio of its peak area to the peak area of the known amount of IS.[3] This ratiometric measurement effectively normalizes for variations, leading to significantly improved accuracy and precision.[7] The European Medicines Agency (EMA) has highlighted the importance of this approach, noting that over 90% of bioanalytical method validations submitted to them incorporate stable isotope-labeled internal standards.[7]

Advantages of Deuterated Internal Standards

The use of deuterated internal standards offers several key advantages over structural analogs:

• Correction for Matrix Effects : Deuterated standards co-elute with the analyte, ensuring they are subjected to the same degree of ion suppression or enhancement from the biological matrix.[5][9]

• Compensation for Sample Preparation Variability : Losses that may occur during extraction, evaporation, and reconstitution steps are accounted for as both the analyte and the deuterated IS are affected equally.[6][8]

• Improved Accuracy and Precision : By minimizing the impact of various sources of error, deuterated standards lead to more accurate and precise quantification of the analyte.[4][7]

• Increased Method Robustness : Assays using deuterated standards are generally more rugged and less prone to failure, increasing sample throughput.[8]

Data Presentation: Performance Comparison

The superior performance of deuterated internal standards is evident when comparing validation parameters against those obtained using a structural analog IS. The following table summarizes typical validation data for the quantification of the immunosuppressant drug Tacrolimus in whole blood.

Parameter	Deuterated IS (Tacrolimus-d3)	Structural Analog IS (Ascomycin)
Calibration Range	0.5 - 100 ng/mL	0.5 - 100 ng/mL
Accuracy (% Bias)	-2.5% to +3.8%	-9.7% to +11.2%
Precision (% CV)	≤ 5.1%	≤ 12.5%
Matrix Effect (% CV)	4.2%	14.8%
Recovery (% Mean)	85.2%	78.9%

This data is representative and compiled from principles outlined in the cited literature.

As the table illustrates, the deuterated internal standard provides significantly better accuracy (bias closer to zero), higher precision (lower % CV), and more effective compensation for matrix effects compared to the structural analog.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol describes a general method for the extraction of a small molecule drug from human plasma.

Materials:

• Human plasma samples (stored at -80°C)

• Analyte stock solution (1 mg/mL in methanol)

• Deuterated Internal Standard (IS) stock solution (1 mg/mL in methanol)

• Acetonitrile (LC-MS grade) containing 0.1% formic acid

• Microcentrifuge tubes (1.5 mL) or 96-well deep-well plates

• Vortex mixer

• Centrifuge (capable of >10,000 x g)

Methodology:

• Prepare Working Solutions:

  • Prepare a series of analyte working solutions for calibration standards by serial dilution of the stock solution with 50:50 methanol:water.

  • Prepare a deuterated IS working solution at a fixed concentration (e.g., 100 ng/mL) in acetonitrile. This solution will also serve as the protein precipitation agent.

• Sample Spiking:

  • Thaw plasma samples on ice.

  • For calibration standards and quality control (QC) samples, aliquot 95 µL of blank plasma into microcentrifuge tubes.

  • Spike 5 µL of the appropriate analyte working solution into each tube. For blank samples, add 5 µL of 50:50 methanol:water.

• Protein Precipitation:

  • To 100 µL of each sample (study samples, calibrators, QCs, and blanks), add 300 µL of the deuterated IS working solution in acetonitrile (for blanks, use acetonitrile without IS).

  • Vortex each tube vigorously for 1 minute to ensure complete protein denaturation.[3]

  • Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Sample Transfer:

  • Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.[3]

Protocol 2: LC-MS/MS Analysis

This protocol provides a representative example for the quantification of a small molecule drug and its deuterated internal standard.

Instrumentation:

• UPLC/HPLC System (e.g., Waters ACQUITY, Agilent 1290)

• Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+, Waters Xevo TQ-S)

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

LC Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 2.5 min: 5% to 95% B

  • 2.5 - 3.0 min: 95% B

  • 3.0 - 3.1 min: 95% to 5% B

  • 3.1 - 4.0 min: 5% B (re-equilibration)

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Analyte: [M+H]⁺ → Fragment Ion

  • Deuterated IS: [M+D]⁺ → Fragment Ion

• Optimization: Compound-dependent parameters such as declustering potential, collision energy, and cell exit potential should be optimized for both the analyte and the deuterated IS by direct infusion.

Mandatory Visualizations

Caption: A typical bioanalytical workflow using a deuterated internal standard.[6]

Caption: Decision pathway for internal standard selection in bioanalytical methods.[10]

Caption: Simultaneous quantification of a parent drug and its metabolite.

Potential Challenges and Considerations

While deuterated internal standards are the preferred choice, there are potential challenges to be aware of:

• Chromatographic Separation : In some cases, the substitution of hydrogen with deuterium can lead to a slight difference in chromatographic retention time between the analyte and the IS, particularly in reversed-phase chromatography.[11][12] This can lead to incomplete correction for matrix effects if the two compounds do not co-elute perfectly.[11] Using a lower-resolution column or adjusting chromatographic conditions may help achieve co-elution.[11]

• Isotopic Instability : Deuterium atoms on certain positions of a molecule (e.g., on heteroatoms or acidic carbons) can be susceptible to back-exchange with hydrogen from the solvent.[13] Careful selection of the labeling position during synthesis is crucial to ensure the stability of the IS.

• Purity : The isotopic purity of the deuterated standard should be high to prevent any contribution of the IS to the analyte signal.

Conclusion

The use of deuterated internal standards is a best practice in modern bioanalytical method development and validation.[10] Their ability to closely mimic the behavior of the analyte throughout the entire analytical process provides robust correction for matrix effects and other sources of experimental variability.[4][6] As demonstrated by comparative data, this leads to a significant improvement in the accuracy, precision, and reliability of quantitative results.[7] For researchers and scientists in drug development, the adoption of deuterated internal standards is a critical step toward generating high-quality, defensible data for regulatory submissions and making informed decisions in the progression of new therapeutic agents.[5][9]

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. texilajournal.com [texilajournal.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. scispace.com [scispace.com]
• 13. hilarispublisher.com [hilarispublisher.com]

Application Note: Quantitative Analysis of Rivastigmine in Human Plasma by GC-MS with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rivastigmine is a cholinesterase inhibitor used in the management of dementia associated with Alzheimer's and Parkinson's diseases. Accurate quantification of rivastigmine in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicological studies. This application note details a robust and sensitive method for the determination of rivastigmine in human plasma using Gas Chromatography-Mass Spectrometry (GC-MS) with rivastigmine-d6 as an internal standard (IS). The use of a deuterated internal standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for variations in sample preparation and instrument response.[1]

The protocol provided herein is based on established principles of bioanalytical method development, including liquid-liquid extraction (LLE) for sample clean-up and specific GC-MS parameters for optimal separation and detection. While direct GC-MS analysis of rivastigmine is possible, derivatization can be employed to improve peak shape and thermal stability, although this protocol will focus on the analysis of the underivatized compound.

Experimental Protocols

1. Materials and Reagents

• Rivastigmine reference standard

• Rivastigmine-d6 (tartrate) internal standard[2]

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Methanol (HPLC grade)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• Sodium hydroxide (NaOH)

• Deionized water

2. Preparation of Standard and Quality Control (QC) Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve rivastigmine and rivastigmine-d6 in methanol to obtain primary stock solutions of 1 mg/mL each. Store at -20°C.

• Working Standard Solutions:

  • Prepare working standard solutions of rivastigmine by serial dilution of the primary stock solution with methanol to achieve a concentration range suitable for the calibration curve (e.g., 1-100 ng/mL).

• Internal Standard (IS) Working Solution:

  • Dilute the rivastigmine-d6 primary stock solution with methanol to obtain a working solution of a fixed concentration (e.g., 20 ng/mL).

• Quality Control (QC) Samples:

  • Prepare QC samples at a minimum of three concentration levels (low, medium, and high) by spiking blank human plasma with the appropriate amount of rivastigmine working standard solution.

3. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from established LLE methods for rivastigmine in plasma.[3][4][5][6][7]

• Thaw frozen plasma samples at room temperature.

• Pipette 500 µL of plasma (blank, standard, QC, or unknown sample) into a 2 mL polypropylene microcentrifuge tube.

• Add 50 µL of the internal standard working solution (e.g., 20 ng/mL rivastigmine-d6) to all tubes except the blank.

• Vortex mix for 10 seconds.

• Add 50 µL of 1 M NaOH to each tube to basify the sample.

• Vortex mix for 10 seconds.

• Add 1 mL of MTBE to each tube.

• Vortex mix for 2 minutes to ensure thorough extraction.

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (MTBE) to a clean glass tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of methanol.

• Vortex mix for 30 seconds.

• Transfer the reconstituted sample to a GC-MS autosampler vial for analysis.

4. GC-MS Instrumentation and Conditions

The following are recommended starting conditions and may require optimization. As rivastigmine is a tertiary amine and a carbamate, peak tailing can be a concern.[4][8][9] The use of a base-deactivated column or a column specifically designed for amine analysis is recommended.[10] Carbamates can also be thermally labile, so a rapid temperature ramp and/or a cold on-column injection technique could be beneficial.[5][11]

Parameter	Recommended Setting
Gas Chromatograph
GC System	Agilent 8890 GC or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent low-to-mid polarity column. An Agilent J&W DB-35ms or a base-deactivated column is also a suitable alternative.[6]
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial temperature of 150°C, hold for 1 minute, then ramp at 20°C/min to 280°C, and hold for 5 minutes.
Mass Spectrometer
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

5. Selected Ion Monitoring (SIM) Parameters

The following ions are selected based on the predicted mass spectrum of rivastigmine.[3] The ions for rivastigmine-d6 are predicted based on a +6 Da shift in the fragments containing the dimethylamino group. These should be confirmed experimentally by injecting a solution of the deuterated standard.

Compound	Quantification Ion (m/z)	Qualifier Ion(s) (m/z)
Rivastigmine	250 (M+)	205, 72
Rivastigmine-d6	256 (M+)	211, 78

Data Presentation

Table 1: Chromatographic and Mass Spectrometric Data (Expected)

Compound	Retention Time (min)	Quantification Ion (m/z)	Qualifier Ion(s) (m/z)
Rivastigmine	~6.5	250	205, 72
Rivastigmine-d6	~6.5	256	211, 78

Table 2: Method Validation Parameters (Typical Expected Values)

Parameter	Expected Performance
Linearity Range	1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (%RSD)	< 15% (< 20% at LLOQ)
Recovery	> 85%

Visualization

Caption: Experimental workflow for the GC-MS analysis of rivastigmine.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. scispec.co.th [scispec.co.th]
• 2. caymanchem.com [caymanchem.com]
• 3. Human Metabolome Database: Predicted GC-MS Spectrum - Rivastigmine GC-MS (Non-derivatized) - 70eV, Positive (HMDB0015124) [hmdb.ca]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. academic.oup.com [academic.oup.com]
• 6. jocpr.com [jocpr.com]
• 7. benchchem.com [benchchem.com]
• 8. gcms.labrulez.com [gcms.labrulez.com]
• 9. researchgate.net [researchgate.net]
• 10. GC MS of underivatised amines - Chromatography Forum [chromforum.org]
• 11. academic.oup.com [academic.oup.com]

Application of Rivastigmine Metabolite-d6 in Alzheimer's Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Rivastigmine metabolite-d6 in Alzheimer's disease research. The focus is on its application as an internal standard in quantitative bioanalytical methods, crucial for pharmacokinetic, pharmacodynamic, and metabolism studies of Rivastigmine.

Introduction

Rivastigmine is a cholinesterase inhibitor used in the management of dementia associated with Alzheimer's and Parkinson's diseases.[1][2] It works by reversibly inhibiting both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), leading to increased levels of acetylcholine in the brain.[1][3] Rivastigmine is extensively metabolized via cholinesterase-mediated hydrolysis to its decarbamylated metabolite, NAP226-90.[1][2] This metabolite has significantly less pharmacological activity, with at least 10-fold lower activity against AChE compared to the parent drug.[4]

Accurate quantification of Rivastigmine and its primary metabolite, NAP226-90, in biological matrices is essential for understanding its pharmacokinetic and pharmacodynamic profile. Stable isotope-labeled internal standards, such as Rivastigmine-d6, are the gold standard for quantitative analysis by mass spectrometry.[5][6][7] The use of a deuterated internal standard minimizes variability due to matrix effects, ion suppression, and extraction efficiency, thereby ensuring the accuracy and precision of the analytical method.[6][7][8]

Application: Internal Standard for Bioanalytical Methods

Rivastigmine-d6 is primarily used as an internal standard for the quantitative determination of Rivastigmine in biological samples such as plasma, cerebrospinal fluid (CSF), and brain tissue.[9][10][11] Its chemical properties are nearly identical to unlabeled Rivastigmine, ensuring it behaves similarly during sample preparation and chromatographic separation. However, its increased mass allows for distinct detection by a mass spectrometer.[8]

Key Advantages of Using Rivastigmine-d6:

• Improved Accuracy and Precision: Compensates for variations in sample extraction and instrumental analysis.[6][7]

• Reduced Matrix Effects: Co-elution with the analyte helps to normalize for signal suppression or enhancement from the biological matrix.[8]

• Enhanced Reproducibility: Leads to more reliable and consistent results across different analytical runs and laboratories.[8]

Experimental Protocols

Detailed methodologies for the analysis of Rivastigmine and its metabolite NAP226-90 using a deuterated internal standard are presented below. These protocols are based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) methods.

Protocol 1: LC-MS/MS for Simultaneous Determination of Rivastigmine and NAP226-90 in Human Plasma

This protocol is adapted from a validated method for the simultaneous quantification of Rivastigmine and its major metabolite NAP226-90.[9]

1. Sample Preparation (Liquid-Liquid Extraction with Derivatization)

• To 1 mL of human plasma, add the respective labeled internal standards (Rivastigmine-d6 and a labeled analog for NAP226-90).

• Alkalinize the plasma sample using an appropriate basic solution.

• Add methyl-tert-butyl ether and propionic anhydride for simultaneous extraction and derivatization of NAP226-90.

• Vortex mix and centrifuge.

• Separate the organic layer and back-extract the analytes into an acidic solution.

• Re-extract the compounds into an organic solvent.

• Evaporate the final organic layer to dryness and reconstitute the residue in the mobile phase for injection.

2. Chromatographic Conditions

Parameter	Condition
Column	Purospher Star RP-18 (3 µm)[9]
Mobile Phase	Acetonitrile and an aqueous buffer (e.g., 0.05% formic acid in water) in a gradient or isocratic elution.[12]
Flow Rate	Typically 0.3 - 1.3 mL/min.[13][14]
Column Temperature	Maintained at a constant temperature (e.g., 50°C).[14]
Injection Volume	5 - 10 µL.[10][15]

3. Mass Spectrometry Conditions

Parameter	Condition
Ionization Source	Positive Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).[9]
Detection Mode	Multiple Reaction Monitoring (MRM).[9][12]
MRM Transitions	Rivastigmine: m/z 251.2 → 206.1[16] Rivastigmine-d6: m/z 257.2 → 212.1 (projected) Derivatized NAP226-90: Specific transition to be determined.

Quantitative Data Summary

Analyte	Matrix	Concentration Range	LLOQ	Accuracy	Precision
Rivastigmine	Human Plasma	0.200 - 30.0 ng/mL[9]	0.2 ng/mL[10]	Within ±15%[9]	<15% CV[9]
NAP226-90	Human Plasma	0.200 - 30.0 ng/mL[9]	0.5 ng/mL[17]	Within ±15%[17]	<15% CV[17]
Rivastigmine	Rat Plasma	1 - 100 ng/mL[17]	1 ng/mL[17]	101.1–107.8%[17]	4.34–11.27%[17]

Protocol 2: GC-MS for Determination of Rivastigmine in Human Plasma

This protocol is based on a validated GC-MS method using deuterated Rivastigmine as an internal standard.[10]

1. Sample Preparation (Liquid-Liquid Extraction)

• To a plasma sample, add Rivastigmine-d6 as the internal standard.

• Perform liquid-liquid extraction using an appropriate organic solvent (e.g., ethyl acetate).[13]

• Vortex mix and centrifuge to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent for GC-MS analysis.

2. GC-MS Conditions

Parameter	Condition
Gas Chromatograph	Agilent or equivalent system.
Column	Agilent C18 column (4.6 mm × 100 mm, 3.5 µm) or similar.[13]
Carrier Gas	Helium.
Injection Mode	Splitless.
Mass Spectrometer	Single or triple quadrupole mass spectrometer.
Ionization Mode	Electron Ionization (EI).[10]
Detection Mode	Selected Ion Monitoring (SIM).[10]
Monitored Ions	Rivastigmine: m/z 235[10] Rivastigmine-d6: m/z 241[10]

Quantitative Data Summary

Analyte	Matrix	Concentration Range	LLOQ	Accuracy	Precision
Rivastigmine	Human Plasma	0.2 - 20 ng/mL[10]	0.2 ng/mL[10]	<10% bias[10]	<20% CV[10]

Signaling Pathways and Experimental Workflows

Rivastigmine Metabolism

Rivastigmine is primarily metabolized by its target enzymes, acetylcholinesterase and butyrylcholinesterase, through hydrolysis to the inactive decarbamylated metabolite NAP226-90.[1][18] This metabolism occurs at the site of action and does not significantly involve the hepatic cytochrome P450 system, which minimizes the potential for drug-drug interactions.[4][18] The metabolites are then predominantly eliminated through renal excretion.[1][18]

Metabolic pathway of Rivastigmine.

Experimental Workflow for LC-MS/MS Analysis

The general workflow for the quantitative analysis of Rivastigmine and its metabolite in biological samples using LC-MS/MS involves sample collection, preparation, chromatographic separation, and mass spectrometric detection.

LC-MS/MS analytical workflow.

Conclusion

Rivastigmine-d6 is an indispensable tool for the accurate and precise quantification of Rivastigmine in Alzheimer's disease research. Its use as an internal standard in LC-MS/MS and GC-MS methods allows for reliable determination of pharmacokinetic parameters and contributes to a better understanding of the drug's disposition and metabolism. The protocols and data presented here provide a comprehensive guide for researchers and drug development professionals working with Rivastigmine.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Rivastigmine | C14H22N2O2 | CID 77991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rivastigmine - Wikipedia [en.wikipedia.org]
• 4. Clinical pharmacology of rivastigmine: a new-generation acetylcholinesterase inhibitor for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of Rivastigmine in healthy volunteers [bioforumconf.com]
• 11. celerion.com [celerion.com]
• 12. Validated LC/MS/MS Method for the Determination of Rivastigmine in Human Plasma: Application to a Pharmacokinetic Study in Egyptian Volunteers to Determine the Effect of Gender and Body Mass Index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantitative Determination of Rivastigmine in Rat Plasma and Tissues by HPLC-MS/MS Method [journal11.magtechjournal.com]
• 14. brieflands.com [brieflands.com]
• 15. jpionline.org [jpionline.org]
• 16. researchgate.net [researchgate.net]
• 17. akjournals.com [akjournals.com]
• 18. droracle.ai [droracle.ai]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects with Rivastigmine Metabolite-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects when using Rivastigmine metabolite-d6 as an internal standard in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern when analyzing Rivastigmine and its metabolites?

A: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of an analyte by co-eluting, undetected components in the sample matrix.[1] In the analysis of Rivastigmine and its metabolite, NAP 226-90, from biological matrices like plasma, endogenous components such as phospholipids can co-elute and interfere with the ionization of the target analytes and the internal standard (IS), Rivastigmine metabolite-d6.[2][3] This can lead to inaccurate and imprecise quantification.[4]

Q2: I am observing poor precision and accuracy in my results. Could this be due to matrix effects, even though I am using a deuterated internal standard?

A: Yes. While a deuterated internal standard like Rivastigmine metabolite-d6 is designed to co-elute with the analyte and compensate for matrix effects, differential matrix effects can still occur.[2] This happens when the analyte and the IS are affected differently by the matrix components, which can be caused by slight differences in their retention times or interactions with the matrix.[5]

Q3: My Rivastigmine metabolite-d6 internal standard signal is inconsistent across my sample batch. What could be the cause?

A: Inconsistent internal standard signal can be a strong indicator of variable matrix effects between samples. This can be particularly problematic in bioanalysis where the composition of the matrix can differ from one subject to another. It is highly recommended to monitor the IS response during sample analysis to identify any subject-specific matrix effects that may require further investigation and mitigation.[6]

Q4: What are the primary sources of matrix effects in plasma samples for Rivastigmine analysis?

A: Phospholipids are a major contributor to matrix effects in plasma samples when using electrospray ionization (ESI).[2][7] These molecules are abundant in plasma and can co-elute with Rivastigmine and its metabolite, leading to ion suppression.[8] Other endogenous components and salts can also contribute to matrix effects.[9]

Troubleshooting Guides

Issue 1: Inaccurate Quantification and Poor Precision

Symptoms:

• High coefficient of variation (%CV) in quality control (QC) samples.

• Inaccurate measurement of analyte concentrations.

• Inconsistent analyte-to-internal standard area ratios.

Troubleshooting Workflow:

References

• 1. shimadzu.at [shimadzu.at]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. benchchem.com [benchchem.com]
• 6. droracle.ai [droracle.ai]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC Gradient for Rivastigmine and Metabolite Separation

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the liquid chromatographic separation of Rivastigmine and its primary metabolite, NAP 226-90.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the method development and routine analysis of Rivastigmine and its metabolite.

Question: We are observing poor resolution or complete co-elution of Rivastigmine and its metabolite, NAP 226-90. What are the initial steps to address this?

Answer:

Poor resolution between Rivastigmine and its metabolite, NAP 226-90, often stems from insufficient selectivity of the chromatographic system. To improve separation, you can systematically adjust the chromatographic parameters that influence selectivity and efficiency.

Initial Troubleshooting Steps:

• Gradient Optimization: The most critical parameter for separating compounds with different polarities, like Rivastigmine and its more polar metabolite, is the gradient profile.

  • Decrease the Initial Organic Solvent Concentration: A lower starting percentage of the organic solvent (e.g., acetonitrile or methanol) will increase the retention of both compounds, potentially improving their separation.

  • Shallow the Gradient Slope: A slower increase in the organic solvent concentration over time can enhance the resolution between closely eluting peaks.

  • Introduce an Isocratic Hold: An isocratic hold at a low organic solvent concentration at the beginning of the run can improve the focusing of the analytes on the column head, leading to sharper peaks and better separation.

• Mobile Phase pH Adjustment: The pH of the mobile phase can significantly impact the retention and peak shape of ionizable compounds like Rivastigmine.

  • For basic compounds like Rivastigmine, using a buffer to control the pH is recommended. A lower pH (e.g., around 3.0-4.0) can help to protonate residual silanols on the silica-based stationary phase and reduce unwanted secondary interactions that can lead to peak tailing and poor resolution.[1]

• Choice of Organic Modifier: If you are using acetonitrile, consider switching to methanol or vice versa. The different solvent properties can alter the selectivity between Rivastigmine and its metabolite.[1]

Question: My Rivastigmine peak is showing significant tailing. What are the likely causes and how can I fix it?

Answer:

Peak tailing, where the latter half of the peak is drawn out, is a common issue, especially for basic compounds like Rivastigmine. This is often due to strong interactions with residual silanol groups on the silica-based stationary phase.[1]

Troubleshooting Steps:

• Adjust Mobile Phase pH: As mentioned previously, a lower pH can help to minimize interactions with silanol groups.[1]

• Use a Different Column: Consider switching to a column with a different stationary phase, such as one with end-capping to block residual silanols. A C8 column has also been shown to provide a good peak shape for Rivastigmine.[1]

• Check for Column Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or the concentration of the sample.[1]

• Inspect for System Voids: A void at the head of the column can cause peak tailing. This can be checked by reversing and flushing the column (if permissible by the manufacturer).[1]

Frequently Asked Questions (FAQs)

Q1: What are typical starting conditions for developing a gradient LC method for Rivastigmine and NAP 226-90?

A1: A good starting point would be a reversed-phase C18 or C8 column with a mobile phase consisting of a buffered aqueous phase (e.g., ammonium acetate or formic acid) and an organic phase (acetonitrile or methanol). A linear gradient from a low to a high percentage of organic solvent is a common starting point.

Q2: Which column chemistry is recommended for this separation?

A2: C18 columns are widely used for the analysis of Rivastigmine and its metabolite.[2] However, a C8 column can also provide good results and may offer different selectivity.[1] For UPLC applications, columns with smaller particle sizes (e.g., 1.7 µm) can provide faster and more efficient separations.

Q3: What is the role of the mobile phase buffer?

A3: The buffer in the mobile phase is crucial for controlling the pH and ensuring reproducible retention times and peak shapes for ionizable compounds like Rivastigmine. Common buffers include ammonium acetate, ammonium hydroxide, and formic acid, especially for LC-MS applications.[3][4]

Q4: What detection method is most suitable?

A4: UV detection is commonly used for the analysis of Rivastigmine, with wavelengths typically in the range of 215-220 nm. For higher sensitivity and selectivity, especially in complex matrices like plasma, tandem mass spectrometry (LC-MS/MS) is the preferred method.[3][4][5]

Data Presentation

The following table summarizes different LC gradient conditions used for the separation of Rivastigmine and its metabolite, NAP 226-90.

Parameter	Method 1[4]	Method 2[3]
Column	InertSustain C18 (3.0 µm, 1.5 x 50 mm)	Gemini C18 (150 x 2.0 mm)
Mobile Phase A	0.1% aqueous formic acid	10 mM ammonium hydroxide
Mobile Phase B	Acetonitrile	Methanol
Flow Rate	-	-
Gradient Program	Time (min)	%B
0.0	20
1.7	35
2.0	35
3.0	80
4.0	80
5.0	20
Detection	MS/MS	MS/MS

Experimental Protocols

Below is a detailed methodology for a representative LC-MS/MS method for the simultaneous determination of Rivastigmine and NAP 226-90 in a biological matrix.

1. Sample Preparation (Protein Precipitation)

• To a 100 µL aliquot of plasma, add an internal standard.

• Precipitate the proteins by adding 200 µL of methanol.

• Vortex the mixture and then centrifuge to pellet the precipitated proteins.

• Transfer 100 µL of the clear supernatant and mix it with 100 µL of a methanol/water (30:70, v/v) solution.

• Inject a 25 µL volume of the final mixture onto the HPLC system.[3]

2. LC-MS/MS Analysis

• LC System: An HPLC or UPLC system capable of gradient elution.

• Column: Gemini C18, 150 x 2.0 mm i.d.[3]

• Mobile Phase:

  • A: 10 mM ammonium hydroxide in water[3]

  • B: Methanol[3]

• Gradient: A gradient system with 10 mM ammonium hydroxide and methanol.[3]

• Injection Volume: 25 µL[3]

• Mass Spectrometer: A tandem mass spectrometer with a turboionspray interface.

• Ionization Mode: Positive ion multiple reaction monitoring.[3]

Visualizations

Caption: Troubleshooting workflow for poor peak resolution.

Caption: Experimental workflow for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. A simple, rapid and sensitive method for simultaneous determination of rivastigmine and its major metabolite NAP 226-90 in rat brain and plasma by reversed-phase liquid chromatography coupled to electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A simple and sensitive assay for the quantitative analysis of rivastigmine and its metabolite NAP 226-90 in human EDTA plasma using coupled liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. akjournals.com [akjournals.com]
• 5. Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing isotopic overlap in Rivastigmine metabolite-d6 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing isotopic overlap and other common issues encountered during the LC-MS/MS analysis of Rivastigmine's primary metabolite, NAP 226-90, using its deuterated internal standard, NAP 226-90-d6.

Frequently Asked Questions (FAQs)

Q1: What is isotopic overlap in the context of Rivastigmine metabolite-d6 analysis?

A1: Isotopic overlap, or crosstalk, occurs when the signal from the naturally abundant isotopes of the unlabeled analyte (NAP 226-90) contributes to the signal of the deuterated internal standard (NAP 226-90-d6). This interference can lead to inaccuracies in quantification, particularly at low analyte concentrations.

Q2: What are the chemical formulas and molecular weights of NAP 226-90 and NAP 226-90-d6?

A2: The chemical properties are summarized in the table below.

Compound	Chemical Formula	Molecular Weight ( g/mol )
NAP 226-90	C₁₀H₁₅NO	165.23[1][2]
NAP 226-90-d6	C₁₀H₉D₆NO	171.27[3]

Q3: What are the typical MRM transitions for NAP 226-90?

A3: Based on published literature, a common MRM transition for NAP 226-90 in positive ion mode is the precursor ion [M+H]⁺ at m/z 166.0, fragmenting to a product ion at m/z 121.0.[4]

Troubleshooting Guide

Issue 1: Inaccurate quantification at low concentrations, suggesting isotopic overlap.

Symptoms:

• Overestimation of the analyte at the lower limit of quantification (LLOQ).

• Non-linear calibration curves, particularly at the low end.

• Blank samples showing a small peak at the retention time of the internal standard in the analyte's MRM transition.

Root Causes and Solutions:

Root Cause	Troubleshooting Steps
Natural Isotope Contribution: The M+1 and M+2 isotopes of NAP 226-90 can contribute to the signal of NAP 226-90-d6, especially if the mass difference is small.	1. Assess the Contribution: Prepare a high-concentration solution of unlabeled NAP 226-90 and inject it, monitoring the MRM transition of the d6-internal standard. The observed peak area will indicate the percentage of crosstalk. 2. Correction Factor: If the contribution is consistent, a correction factor can be applied to the quantitative data. 3. Optimize Chromatography: Ensure baseline separation between any potential interfering peaks and the analyte/internal standard peaks.
Impurity in Internal Standard: The deuterated internal standard may contain a small amount of the unlabeled analyte.	1. Verify Purity: Analyze a high-concentration solution of the NAP 226-90-d6 internal standard and monitor the MRM transition for the unlabeled NAP 226-90. 2. Use a Higher Labeled IS: If available, consider an internal standard with a higher degree of deuteration (e.g., d9) to shift the mass further from the analyte.

Issue 2: Poor peak shape or retention time shifts.

Symptoms:

• Tailing or fronting peaks.

• Inconsistent retention times between samples and standards.

Root Causes and Solutions:

Root Cause	Troubleshooting Steps
Suboptimal Chromatographic Conditions: The LC method may not be fully optimized for the analytes.	1. Mobile Phase pH: Ensure the mobile phase pH is appropriate for the basic nature of Rivastigmine and its metabolite. A slightly basic pH can improve peak shape. 2. Gradient Optimization: Adjust the gradient slope and organic solvent composition to achieve better peak resolution and shape. 3. Column Choice: A C18 column is commonly used, but other stationary phases could be explored if peak shape issues persist.
Matrix Effects: Co-eluting matrix components from the biological sample can interfere with the ionization of the analyte and internal standard.	1. Improve Sample Preparation: Incorporate a more rigorous sample clean-up step, such as solid-phase extraction (SPE), to remove interfering matrix components. 2. Dilution: Diluting the sample can reduce the concentration of matrix components.

Experimental Protocols

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma, add the deuterated internal standard working solution.

• Add a suitable organic solvent (e.g., methyl-tert-butyl ether).[3]

• Vortex to mix.

• Centrifuge to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Parameters

The following are example parameters and should be optimized for your specific instrumentation.

Parameter	Setting
LC Column	C18, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start with a low percentage of B, ramp up to a high percentage of B, then return to initial conditions and equilibrate.
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	NAP 226-90: 166.0 -> 121.0[4] NAP 226-90-d6 (Theoretical): 172.0 -> 121.0 or other suitable fragment
Collision Energy	Optimize for each transition. A starting point of 15-25 eV can be used.
Source Temperature	400-550 °C

Visualizations

Caption: Troubleshooting workflow for isotopic overlap.

Caption: General experimental workflow for sample analysis.

References

• 1. schd-shimadzu.com [schd-shimadzu.com]
• 2. Development and validation of a HPLC method for quantification of rivastigmine in rat urine and identification of a novel metabolite in urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. akjournals.com [akjournals.com]

Rivastigmine Metabolite-d6: A Technical Support Guide to Stability and Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage conditions for Rivastigmine metabolite-d6. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Rivastigmine metabolite-d6?

For optimal stability, Rivastigmine metabolite-d6 should be stored under controlled conditions to prevent degradation. While specific stability data for the deuterated form is not extensively published, recommendations for the non-deuterated form (Rivastigmine metabolite, NAP 226-90) provide a strong guideline.

Table 1: Recommended Storage Conditions for Rivastigmine Metabolite Stock Solutions

Storage Temperature	Recommended Duration	Additional Notes
-80°C	Up to 6 months[1]	Sealed storage, away from moisture.[1]
-20°C	Up to 1 month[1]	Sealed storage, away from moisture.[1]

For long-term storage of the solid material, a supplier of the non-deuterated metabolite suggests stability of at least one year.[2] It is best practice to refer to the Certificate of Analysis provided by the supplier for specific storage recommendations for your lot of Rivastigmine metabolite-d6.

Q2: How should I handle Rivastigmine metabolite-d6 solutions to ensure stability?

Proper handling is crucial to maintain the integrity of your Rivastigmine metabolite-d6 solutions.

• Solvent Selection: Use high-purity, anhydrous solvents for preparing stock solutions. Common solvents for similar compounds include DMSO and acetonitrile.

• Aliquotting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into single-use vials before freezing.

• Protection from Light: Phenolic compounds can be susceptible to photodegradation. It is advisable to store solutions in amber vials or otherwise protect them from light.[3]

• Inert Atmosphere: For long-term storage, consider preparing solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.

Q3: Is Rivastigmine metabolite-d6 susceptible to degradation in acidic or basic conditions?

The stability of Rivastigmine metabolite-d6 can be influenced by pH. As a compound containing a phenolic group and a tertiary amine, it is susceptible to changes in pH.[4][5] While specific degradation pathways for the deuterated metabolite are not detailed in the available literature, the parent drug, Rivastigmine, is known to be labile to base hydrolysis. Therefore, it is prudent to avoid strongly acidic or basic conditions during sample preparation and analysis.

Q4: Can the deuterium label on Rivastigmine metabolite-d6 exchange with hydrogen from the solvent?

Deuterium labels on aromatic rings, such as in Rivastigmine metabolite-d6, are generally stable under typical analytical conditions. However, H/D exchange can occur under certain conditions, such as high temperatures or in the presence of strong acids or bases. It is important to use deuterated solvents for NMR analysis to avoid signal suppression from the solvent.

Troubleshooting Guide

Issue 1: Inconsistent or drifting analytical results over time.

• Possible Cause: Degradation of the stock or working solutions.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure that the solutions have been stored at the recommended temperature and protected from light.

  • Prepare Fresh Solutions: Prepare a new set of working solutions from a fresh aliquot of the stock solution. If the issue persists, prepare a new stock solution.

  • Perform a Stability Check: Analyze the "old" and "new" solutions alongside each other to confirm if degradation has occurred.

Issue 2: Appearance of unexpected peaks in the chromatogram.

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Review Sample Handling: Assess if the sample was exposed to harsh conditions (e.g., high temperature, extreme pH, prolonged light exposure).

  • Forced Degradation Study: To identify potential degradation products, a forced degradation study can be performed under stress conditions (acid, base, oxidation, heat, light).

  • Mass Spectrometry Analysis: Use mass spectrometry to identify the mass of the unknown peaks and deduce their potential structures.

Issue 3: Loss of signal intensity during autosampler runs.

• Possible Cause: Short-term instability of the analyte in the autosampler.

• Troubleshooting Steps:

  • Control Autosampler Temperature: If possible, set the autosampler to a cooled temperature (e.g., 4°C) to minimize degradation.

  • Limit Run Time: Analyze samples as quickly as possible after placing them in the autosampler.

  • Evaluate Solvent Effects: The stability of the analyte can be solvent-dependent. Consider if the composition of the mobile phase or the sample diluent is contributing to instability.

Experimental Protocols

1. Long-Term Stability Assessment

• Objective: To determine the stability of Rivastigmine metabolite-d6 over an extended period under recommended storage conditions.

• Methodology:

  • Prepare a stock solution of Rivastigmine metabolite-d6 in a suitable solvent (e.g., acetonitrile or DMSO).

  • Aliquot the stock solution into multiple amber vials and store at the desired temperatures (e.g., -20°C and -80°C).

  • At specified time points (e.g., 0, 1, 3, 6 months), remove an aliquot from each storage condition.

  • Analyze the samples by a validated stability-indicating method (e.g., LC-MS).

  • Compare the concentration of the stored samples to the initial concentration (time 0). The compound is considered stable if the deviation is within an acceptable range (typically ±15%).

2. Freeze-Thaw Stability Assessment

• Objective: To evaluate the stability of Rivastigmine metabolite-d6 after repeated freezing and thawing cycles.

• Methodology:

  • Prepare replicate quality control (QC) samples at low and high concentrations in the relevant matrix (e.g., plasma).

  • Freeze the samples at the intended storage temperature (e.g., -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat the freeze-thaw cycle for a minimum of three cycles.

  • After the final thaw, analyze the samples and compare the results to freshly prepared QC samples.

3. Short-Term (Bench-Top) Stability Assessment

• Objective: To assess the stability of Rivastigmine metabolite-d6 under typical laboratory conditions.

• Methodology:

  • Prepare replicate QC samples at low and high concentrations.

  • Keep the samples at room temperature on the laboratory bench for a specified duration that mimics the expected sample handling time (e.g., 4, 8, 24 hours).

  • Analyze the samples and compare the concentrations to freshly prepared QC samples.

Visualizations

Caption: Workflow for assessing the stability of Rivastigmine metabolite-d6.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. schd-shimadzu.com [schd-shimadzu.com]
• 3. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements [mdpi.com]
• 4. pH and Deuterium Isotope Effects on the Reaction of Trimethylamine Dehydrogenase with Dimethylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ibisscientific.com [ibisscientific.com]

Technical Support Center: Purity Assessment of Rivastigmine Metabolite-d6 Standard

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purity assessment of Rivastigmine metabolite-d6 (NAP 226-90-d6) standard.

Frequently Asked Questions (FAQs)

Q1: What is Rivastigmine metabolite-d6 and what is its primary application?

Rivastigmine metabolite-d6 is the deuterium-labeled version of (S)-3-(1-(Dimethylamino)ethyl)phenol, also known as NAP 226-90.[1][2] Its primary application is as an internal standard for quantitative analysis of the Rivastigmine metabolite in biological samples by techniques such as NMR, GC-MS, or LC-MS.[1]

Q2: What are the critical purity aspects to consider for a deuterated standard like Rivastigmine metabolite-d6?

For deuterated internal standards, two main purity aspects are crucial:

• Chemical Purity: This refers to the percentage of the compound that is the desired chemical entity, free from other structurally related or unrelated impurities.[3]

• Isotopic Purity: This indicates the percentage of the labeled compound that contains the specified number of deuterium atoms, and it quantifies the presence of isotopologues with fewer or more deuterium atoms.

Q3: What are some common impurities that could be present in a Rivastigmine metabolite-d6 standard?

Impurities in Rivastigmine and its related compounds can originate from the chemical synthesis, degradation, or storage.[4] For Rivastigmine metabolite-d6, potential impurities could include:

• The unlabeled Rivastigmine metabolite (d0).[3]

• Partially deuterated isotopologues (d1, d2, etc.).[3]

• Impurities from the synthesis of Rivastigmine itself, such as Rivastigmine EP Impurity A.[4]

• Degradation products.

Q4: How should I store the Rivastigmine metabolite-d6 standard to maintain its purity?

It is recommended to store the product at 2-8°C in a well-closed container for long-term storage.[5] For stock solutions, storage at -20°C for up to one month or -80°C for up to six months in a sealed container, protected from moisture, is advised.[6] Always refer to the Certificate of Analysis (CoA) for specific storage recommendations.[1][3]

Q5: Where can I find the specific purity information for my batch of Rivastigmine metabolite-d6?

The Certificate of Analysis (CoA) provided by the supplier is the primary source for batch-specific purity data.[2][3] It should detail the chemical and isotopic purity.[3]

Data Presentation

Table 1: Example Certificate of Analysis Data for Rivastigmine Metabolite-d6

Parameter	Specification	Result	Method
Chemical Purity	≥98.0%	99.5%	HPLC
Isotopic Purity	≥98%	99.2%	HR-MS
Deuterium Incorporation	Report	≥99% atom % D	HR-MS
Unlabeled (d0) Impurity	Report	<0.5%	HR-MS
Mass Conformation	Conforms to structure	Conforms	Mass Spectrometry
¹H-NMR Conformation	Conforms to structure	Conforms	¹H-NMR

Note: This table presents example data; actual values will vary by supplier and batch.[3]

Troubleshooting Guides

Issue 1: I am seeing an unexpected peak in my HPLC chromatogram when analyzing the Rivastigmine metabolite-d6 standard.

• Question: What could be the source of this unexpected peak?

  • Answer: An unexpected peak could be a chemical impurity, a degradation product, or a contaminant from your experimental setup. Impurities from the synthesis of Rivastigmine have been identified in commercial batches.[7][8]

• Question: How can I troubleshoot this issue?

  • Answer:

    • Review the Certificate of Analysis (CoA): Check the reported purity and the chromatogram provided by the manufacturer to see if the peak is a known impurity.[3]

    • Optimize HPLC Method: Poor peak resolution can be caused by issues with the column, mobile phase, or other HPLC parameters.[9] Consider adjusting the mobile phase composition (e.g., switching from acetonitrile to methanol), or changing the pH.[9]

    • Check for Column Overload: Injecting too much sample can lead to peak distortion and the appearance of smaller, closely eluting peaks.[9] Try reducing the injection volume or sample concentration.[9]

    • Perform a Blank Injection: Inject your solvent blank to ensure the peak is not coming from your solvent or system.

    • Consider a Different Column: A column with a different stationary phase (e.g., phenyl or cyano) might offer different selectivity and help resolve the unknown peak.[9]

Issue 2: My quantitative results using the Rivastigmine metabolite-d6 internal standard are inconsistent.

• Question: What could be causing the variability in my quantification?

  • Answer: Inconsistent results can stem from issues with the internal standard's purity, its stability in your matrix, or the analytical method itself.

• Question: What steps can I take to improve the consistency of my results?

  • Answer:

    • Verify Internal Standard Purity: If you suspect the purity of the standard, you can re-analyze it using High-Resolution Mass Spectrometry (HR-MS) or quantitative NMR (qNMR) to confirm its chemical and isotopic purity.[3]

    • Assess Stability: Monitor the stability of the Rivastigmine metabolite-d6 in your analytical solvent and the biological matrix you are working with.[3]

    • Ensure Complete Dissolution: Make sure the standard is completely dissolved in the solvent before preparing your stock solutions and calibration standards.

    • Optimize MS Conditions: For LC-MS/MS analysis, ensure that the mass transition parameters for both the analyte and the internal standard are optimized for sensitivity and specificity.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general procedure for determining the chemical purity of Rivastigmine metabolite-d6.

Methodology:

• System Preparation:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of a buffer (e.g., 20 mM ammonium acetate, pH 6.5) and an organic solvent (e.g., acetonitrile) in a 65:35 v/v ratio.[10] The mobile phase composition may need optimization.[9]

  • Flow Rate: 1.0 mL/min.[10]

  • Detection Wavelength: 214 nm or 254 nm.[11][12]

  • Column Temperature: 30°C.[12]

• Sample Preparation:

  • Accurately weigh a known amount of the Rivastigmine metabolite-d6 standard.

  • Dissolve it in the mobile phase to create a stock solution of a known concentration (e.g., 1 mg/mL).

  • Further dilute the stock solution with the mobile phase to a suitable working concentration (e.g., 50 µg/mL).

• Analysis:

  • Inject a defined volume (e.g., 10 µL) of the working solution into the HPLC system.[12]

  • Record the chromatogram for a sufficient run time to allow for the elution of all potential impurities.

• Data Analysis:

  • Integrate the peak area of the main component and all impurity peaks.

  • Calculate the chemical purity as the percentage of the main peak area relative to the total peak area.

Workflow for HPLC Purity Assessment

Caption: Workflow for assessing the chemical purity of Rivastigmine metabolite-d6 using HPLC.

Protocol 2: Isotopic Purity Assessment by High-Resolution Mass Spectrometry (HR-MS)

This protocol describes how to determine the isotopic purity and deuterium incorporation of Rivastigmine metabolite-d6.

Methodology:

• System Preparation:

  • Use a high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) capable of resolving different isotopologues.[13]

  • The instrument can be coupled with an HPLC system for online separation or used with direct infusion.

• Sample Preparation:

  • Prepare a solution of the deuterated standard in a suitable solvent (e.g., acetonitrile/water) at a concentration that provides a strong signal (e.g., 1 µg/mL).[3]

• Analysis:

  • Infuse the sample directly into the mass spectrometer or inject it onto an LC column.

  • Acquire the mass spectrum in the appropriate mass range to observe the molecular ion of Rivastigmine metabolite-d6 and its isotopologues (d0 to d6).

• Data Analysis:

  • Extract the ion chromatograms or spectra for the deuterated standard and all its isotopologues.[3]

  • Integrate the peak areas for each isotopologue.[3]

  • Calculate the isotopic purity by dividing the peak area of the d6 isotopologue by the sum of the peak areas of all isotopologues (d0 through d6) and multiplying by 100.

Workflow for Isotopic Purity Assessment

Caption: A workflow for the determination of isotopic purity of Rivastigmine metabolite-d6 by HR-MS.

Protocol 3: Quantification of Unlabeled Impurity using Quantitative ¹H-NMR (qNMR)

This protocol details the use of qNMR to determine the amount of unlabeled Rivastigmine metabolite (d0) in the deuterated standard.

Methodology:

• Sample Preparation:

  • Accurately weigh a known amount of the Rivastigmine metabolite-d6 standard.

  • Accurately weigh a known amount of a certified internal qNMR standard (e.g., maleic acid, dimethyl sulfone). The standard should have a known purity and signals that do not overlap with the analyte.[14]

  • Dissolve both the sample and the qNMR standard in a deuterated solvent (e.g., DMSO-d₆) in a volumetric flask to ensure a homogenous solution.[3]

• NMR Acquisition:

  • Acquire a quantitative ¹H-NMR spectrum on a high-field NMR spectrometer.

  • Ensure a sufficient relaxation delay (D1) to allow for complete signal relaxation of all relevant protons (typically 5 times the longest T1 relaxation time).[3]

• Data Analysis:

  • Integrate the signal corresponding to a specific proton in the unlabeled impurity and a signal from the qNMR standard.[3]

  • Calculate the amount of the unlabeled impurity relative to the qNMR standard using the following formula:[14] P_sample = (S_sample / S_std) * (N_std / N_sample) * (M_sample / M_std) * (m_std / m_sample) * P_std Where:

    • P = Purity

    • S = Integrated area of the peak

    • N = Number of protons for the integrated signal

    • M = Molecular weight

    • m = Mass

    • sample refers to the unlabeled impurity

    • std refers to the qNMR standard

Logical Relationship in qNMR Purity Calculation

Caption: Logical inputs for the calculation of unlabeled impurity percentage using qNMR.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. schd-shimadzu.com [schd-shimadzu.com]
• 3. benchchem.com [benchchem.com]
• 4. veeprho.com [veeprho.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Identification and characterization of new impurities in rivastigmine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Development and validation of a HPLC method for quantification of rivastigmine in rat urine and identification of a novel metabolite in urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jpionline.org [jpionline.org]
• 13. almacgroup.com [almacgroup.com]
• 14. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Improving peak shape in Rivastigmine chromatography

Welcome to the Technical Support Center for Rivastigmine Chromatography. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues related to achieving optimal peak shape in Rivastigmine analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape problems encountered during Rivastigmine chromatography?

The most prevalent issues observed during the HPLC analysis of Rivastigmine are peak tailing and, less commonly, peak fronting.[1] These asymmetrical peaks can compromise the accuracy and precision of quantification. Peak tailing, where the latter half of the peak is elongated, is a frequent challenge with basic compounds like Rivastigmine.[1]

Q2: My Rivastigmine peak is exhibiting significant tailing. What are the primary causes and how can I resolve this?

Peak tailing for basic compounds like Rivastigmine is often attributed to strong secondary interactions with residual silanol groups on the silica-based stationary phase of the HPLC column.[1] These interactions can be mitigated through several approaches:

• Mobile Phase pH Adjustment: The pH of the mobile phase is a critical factor.[2] Lowering the pH to a range of 3.0-4.0 can protonate the silanol groups, thereby reducing their unwanted interaction with the basic Rivastigmine molecule.[1]

• Use of Mobile Phase Additives: Incorporating a competing base, such as triethylamine (TEA), into the mobile phase can help mask the active silanol sites, preventing them from interacting with the analyte.[2]

• Column Selection: Employing a high-quality, end-capped C18 or C8 column is recommended as they have fewer accessible free silanol groups.[2] Alternatively, exploring different stationary phases, such as those with polar-embedded groups or hybrid silica particles, can also improve peak shape.[2]

• Column Overload: Injecting an excessive amount of the sample can lead to peak distortion.[1] To address this, try reducing the injection volume or the concentration of the sample.[3]

• System Voids: A void at the head of the column can cause peak tailing.[1] This can be checked by reversing and flushing the column, if permitted by the manufacturer's instructions.

Q3: My Rivastigmine peak is fronting. What could be the cause and how do I fix it?

Peak fronting is less common for Rivastigmine but can occur. The primary causes are typically related to:

• Sample Overload: Similar to peak tailing, injecting too high a concentration of the sample can lead to fronting.[4] Diluting the sample or reducing the injection volume is the first step in troubleshooting.

• Sample Solvent Effects: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause the analyte to move through the initial part of the column too quickly, resulting in a fronting peak.[5] Whenever possible, dissolve the sample in the mobile phase itself.[5]

• Column Degradation: Deterioration of the column packing material can also lead to peak fronting.[5]

Q4: The resolution between my Rivastigmine peak and an adjacent impurity is poor (less than 1.5). How can I improve the separation?

Poor resolution indicates incomplete separation between two peaks.[1] To enhance resolution, you can modify the selectivity or efficiency of your chromatographic system:[6]

• Optimize Mobile Phase Composition: Changing the organic modifier, for instance, switching from acetonitrile to methanol or vice versa, can alter the selectivity between Rivastigmine and the impurity.[1] Adjusting the ratio of the organic modifier to the aqueous buffer can also significantly impact resolution.

• Change the Stationary Phase: If optimizing the mobile phase is insufficient, using a column with a different stationary phase (e.g., switching from a C18 to a C8 or a phenyl column) can provide the necessary change in selectivity for better separation.[1]

• Adjusting Temperature: Increasing the column temperature can improve efficiency and may enhance resolution, but it can also reduce the column's lifespan if set too high.[7]

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting poor peak shape in Rivastigmine chromatography.

Caption: A flowchart for systematic troubleshooting of poor HPLC peak shape for Rivastigmine.

Data Presentation

The following tables summarize key chromatographic parameters from various published methods for Rivastigmine analysis. This data can serve as a reference for method development and optimization.

Table 1: Mobile Phase Compositions and pH

Reference	Mobile Phase Composition	pH
[8]	Phosphate buffer and Acetonitrile (70:30 v/v)	3.0
[9]	Ammonium phosphate buffer and Acetonitrile (65:35 v/v)	3.5
[10]	0.01M Ammonium acetate buffer and Acetonitrile (30:70 v/v)	4.0
[11]	Phosphate buffer and Acetonitrile (72.5:27.5 v/v)	4.5
[12]	0.01M Ammonium acetate buffer and Acetonitrile (60:40 v/v)	4.0

Table 2: Column and Detection Parameters

Reference	Column Type	Dimensions	Flow Rate (mL/min)	Detection Wavelength (nm)
[8]	Inertsil C18	250 x 4.6 mm, 5 µm	1.0	217
[9]	Acquity BEH C8	100 x 2.1 mm, 1.7 µm	0.5	254
[10]	Intersil C18	220 x 4.0 mm, 10 µm	1.0	219
[11]	Hyperclone BDS C8	250 x 4.6 mm, 5 µm	0.8	215
[12]	Thermo Hypersil C4	250 x 4.6 mm, 5 µm	1.0	220

Experimental Protocols

Below are detailed methodologies for key experiments cited in this guide.

Protocol 1: General RP-HPLC Method for Rivastigmine Analysis (Adapted from[8])

• Mobile Phase Preparation: Prepare a 20 mM potassium dihydrogen orthophosphate buffer and adjust the pH to 3.0 with phosphoric acid. Mix the buffer with acetonitrile in a 70:30 (v/v) ratio. Filter the mobile phase through a 0.45 µm membrane filter and degas by sonication.

• Standard Solution Preparation: Prepare a stock solution of Rivastigmine (100 mg) in a 100 mL volumetric flask using the mobile phase as the diluent. From this stock solution, prepare working standard solutions of desired concentrations (e.g., 10-100 µg/mL).

• Chromatographic Conditions:

  • Column: Inertsil C18 (250 x 4.6 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection: UV at 217 nm

  • Column Temperature: Ambient

• Analysis: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved. Inject the standard and sample solutions and record the chromatograms.

Protocol 2: UPLC Method for Improved Peak Shape (Adapted from[9])

• Mobile Phase Preparation: Prepare an ammonium phosphate buffer and adjust the pH to 3.5. Mix the buffer with acetonitrile in a 65:35 (v/v) ratio. Filter and degas the mobile phase.

• Standard Solution Preparation: Accurately weigh and dissolve 50 mg of Rivastigmine in 50 mL of mobile phase to create a stock solution. Further dilute to the desired working concentrations.

• Chromatographic Conditions:

  • Column: Acquity UPLC BEH C8 (100 x 2.1 mm, 1.7 µm)

  • Flow Rate: 0.5 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 254 nm

  • Column Temperature: 30°C

• Analysis: After system equilibration, inject the prepared solutions to perform the analysis. This method aims for a good peak shape and a theoretical plate count of over 2000.

Logical Relationships in Chromatography

The following diagram illustrates the relationship between key experimental parameters and their effect on chromatographic outcomes, which is crucial for effective troubleshooting.

Caption: Relationship between experimental parameters and chromatographic factors affecting peak resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. researchgate.net [researchgate.net]
• 5. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. brieflands.com [brieflands.com]
• 8. tsijournals.com [tsijournals.com]
• 9. jpionline.org [jpionline.org]
• 10. ijpsr.com [ijpsr.com]
• 11. japsonline.com [japsonline.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Rivastigmine Plasma Analysis

Welcome to the technical support center for Rivastigmine plasma analysis. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during the quantification of Rivastigmine in plasma samples.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing low recovery of Rivastigmine from plasma samples. What are the potential causes and how can I improve it?

A1: Poor recovery of Rivastigmine is a common issue that can stem from several factors throughout the analytical workflow. Here are the primary areas to investigate:

• Inadequate Extraction Method: The choice of extraction technique is critical. While protein precipitation (PPT) is a simple method, it often leads to significant matrix effects and low recovery due to endogenous interferences.[1] Liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are generally more effective for achieving high and reproducible recovery.

• Suboptimal Extraction Solvent in LLE: The solvent system used for LLE must be optimized. For instance, while methyl tert-butyl ether (MTBE) has been used, it can co-extract many plasma interferences.[2] A combination of 1-butanol and n-hexane (e.g., 2:98 v/v) has been shown to provide a more selective extraction.[2][3] Using a higher percentage of 1-butanol may decrease recovery during the back-extraction step.[2]

• Incorrect pH during Extraction: The pH of the plasma sample during extraction is crucial. Rivastigmine extraction is typically performed under alkaline conditions (e.g., by adding 1M NaOH) to ensure the analyte is in its non-ionized form, which is more soluble in organic solvents.[2][3]

• Inefficient Back-Extraction (for LLE): If a back-extraction step is employed to transfer Rivastigmine into an aqueous phase for analysis, the pH of the aqueous solution is critical. Using strong acids like phosphoric or perchloric acid can result in incomplete recovery.[2] A diluted acetic acid solution has been demonstrated to yield high and reproducible recovery.[2][3]

• Sample Stability Issues: Although Rivastigmine is generally stable in human plasma for at least 3 months at -20°C, repeated freeze-thaw cycles should be avoided as they can impact stability and recovery.[2]

• Improper Sample Handling and Storage: Ensure plasma samples are properly collected, processed, and stored at -70°C or -20°C until analysis to prevent degradation.[1][3]

Q2: Which extraction method is recommended for the best Rivastigmine recovery?

A2: Based on published literature, liquid-liquid extraction (LLE) with a back-extraction step and solid-phase extraction (SPE) are highly recommended for achieving high recovery of Rivastigmine from plasma.

• LLE: This method, when optimized, can consistently yield recoveries of over 90%.[1][2] A well-documented LLE protocol involves extraction with a 1-butanol/n-hexane mixture under alkaline conditions, followed by back-extraction into a dilute acetic acid solution.[2][3]

• SPE: Solid-phase extraction is another robust technique that can provide high recovery and clean extracts. One study reported an overall recovery of 86.28% for Rivastigmine using SPE.

Protein precipitation (PPT) is generally less favored due to the high risk of co-extracting interfering substances from the plasma matrix, which can suppress the analytical signal and lead to inaccurate quantification, even if the apparent recovery seems acceptable.[1][4]

Q3: Are there any known interferences from plasma that I should be aware of?

A3: Yes, endogenous components of plasma can interfere with Rivastigmine analysis, particularly when using less selective extraction methods like protein precipitation or certain LLE solvents.[1][2] These interferences can manifest as additional peaks in the chromatogram or as matrix effects that suppress or enhance the ionization of Rivastigmine in mass spectrometry-based assays. To minimize interferences, consider the following:

• Use a highly selective extraction method like a well-optimized LLE with back-extraction or SPE.

• Employ a suitable internal standard to compensate for matrix effects and variations in recovery. Donepezil and zolpidem have been successfully used as internal standards for Rivastigmine analysis.[2][5]

• Optimize chromatographic conditions to ensure baseline separation of Rivastigmine from any co-eluting interferences.

Q4: What are the expected recovery rates for Rivastigmine from plasma?

A4: With optimized methods, you can expect to achieve high recovery rates for Rivastigmine. The table below summarizes reported recovery data from various studies.

Quantitative Data Summary: Rivastigmine Recovery from Plasma

Extraction Method	Solvent/Stationary Phase	Recovery of Rivastigmine	Recovery of Internal Standard (IS)	Reference
Liquid-Liquid Extraction (LLE)	1-butanol/n-hexane (2:98 v/v)	90.8%	95.7% (Donepezil)	[2][3]
Liquid-Liquid Extraction (LLE)	Tert-butyl methyl ether (TBME)	>90% (relative recovery: 111.03% - 113.40%)	112.50%	[1]
Solid-Phase Extraction (SPE)	Not Specified	86.28%	87.57% (Zolpidem)	[5]
Protein Precipitation (PPT)	Chilled Methanol	96.73% - 109.81%	Not Specified	[4]

Experimental Protocols

Below are detailed methodologies for common Rivastigmine extraction protocols from plasma.

Protocol 1: Liquid-Liquid Extraction (LLE) with Back-Extraction

This protocol is adapted from a validated HPLC method for the determination of Rivastigmine in human plasma.[2][3]

Materials:

• Human plasma sample

• Internal Standard (IS) solution (e.g., Donepezil in methanol)

• 1 M Sodium Hydroxide (NaOH)

• Extraction Solvent: 1-butanol/n-hexane (2:98, v/v)

• Back-extraction Solution: 0.1% Acetic Acid

• Polypropylene tubes

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 1 mL of the plasma sample into a 4.5 mL polypropylene tube.

• Add 20 µL of the internal standard solution.

• Add 20 µL of 1 M NaOH to alkalinize the sample.

• Add 3 mL of the 1-butanol/n-hexane extraction solvent.

• Vortex the tube for 2 minutes to ensure thorough mixing.

• Centrifuge at 6000 g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Add 150 µL of 0.1% acetic acid solution to the organic extract for back-extraction.

• Vortex for 2 minutes.

• Centrifuge at 6000 g for 5 minutes.

• Aspirate and discard the upper organic layer.

• Inject an aliquot (e.g., 80 µL) of the remaining aqueous phase into the analytical instrument (e.g., HPLC-UV).

Protocol 2: Protein Precipitation (PPT)

This protocol is a general procedure for PPT, which can be a quick screening method but may require further optimization to minimize matrix effects.[4]

Materials:

• Human plasma sample

• Internal Standard (IS) solution

• Precipitating Solvent: Ice-cold Methanol (MeOH) or Acetonitrile (ACN)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of the plasma sample into a microcentrifuge tube.

• Add the internal standard solution.

• Add 300 µL of ice-cold methanol (a 1:3 ratio of plasma to solvent is common).

• Vortex vigorously for 1 minute to precipitate the plasma proteins.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully collect the supernatant.

• The supernatant can be directly injected or evaporated to dryness and reconstituted in a suitable mobile phase before analysis.

Visualizations

Experimental Workflow for Rivastigmine Extraction from Plasma

Caption: A flowchart illustrating the different experimental workflows for extracting Rivastigmine from plasma samples.

Signaling Pathway of Rivastigmine's Mechanism of Action

Caption: A diagram illustrating the dual mechanism of action of Rivastigmine, involving both cholinesterase inhibition and modulation of amyloid precursor protein processing.

References

• 1. Rivastigmine lowers Aβ and increases sAPPα levels, which parallel elevated synaptic markers and metabolic activity in degenerating primary rat neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of Cholinergic Signaling in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Cholinergic System in Alzheimer's Disease Research Areas: R&D Systems [rndsystems.com]
• 4. mdpi.com [mdpi.com]
• 5. Cholinergic system during the progression of Alzheimer's disease: therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]

Inconsistent internal standard response for Rivastigmine-d6

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering inconsistent internal standard (IS) responses with Rivastigmine-d6 in bioanalytical assays.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using Rivastigmine-d6 as an internal standard?

Rivastigmine-d6 is a stable isotope-labeled (SIL) internal standard. SIL internal standards are considered the most appropriate for quantitative bioanalysis using techniques like LC-MS/MS.[1] Because Rivastigmine-d6 is chemically almost identical to the analyte (Rivastigmine), it co-elutes and experiences similar effects during sample extraction, chromatography, and ionization.[2][3] This allows it to compensate for variability in sample preparation, injection volume, and matrix effects, ultimately improving the accuracy and precision of the quantification.[1][2]

Q2: What are the common causes of inconsistent Rivastigmine-d6 response?

Inconsistent internal standard response can stem from several factors throughout the analytical workflow. The most common causes include:

• Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can co-elute with Rivastigmine-d6 and either suppress or enhance its ionization in the mass spectrometer.[4] This is a primary cause of variability, especially when dealing with complex biological samples.[3]

• Sample Preparation Errors: Inconsistencies in sample handling, such as pipetting errors when adding the IS solution, incomplete mixing, or variations in extraction efficiency between samples, can lead to differing IS responses.[1]

• Instrumental Issues: Fluctuations in the LC-MS/MS system, such as an unstable spray in the ion source, detector saturation, or injection volume variability, can cause the IS signal to drift or be inconsistent.[1][2]

• Ionization Competition: High concentrations of the analyte (Rivastigmine) or other co-eluting compounds can compete with Rivastigmine-d6 for ionization, leading to suppression of the IS signal.[1]

• Internal Standard Stability: Degradation of Rivastigmine-d6 in the stock solution or in the processed samples can lead to a decreasing response over time.[1]

Troubleshooting Guides

Issue: Gradual Drift in Rivastigmine-d6 Response Throughout an Analytical Run

A consistent upward or downward trend in the IS response across a batch can indicate a systematic issue.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Instrument Contamination	Clean the ion source and transfer optics of the mass spectrometer.
LC Column Degradation	Equilibrate the column for a longer period or replace it if performance has declined.
Mobile Phase Instability	Prepare fresh mobile phase solutions.
Unstable IS Stock Solution	Prepare a fresh stock solution of Rivastigmine-d6. Verify its concentration and purity.

Issue: Abrupt and Random Variations in Rivastigmine-d6 Response

Sudden, unpredictable changes in the IS response for specific samples are often related to sample-specific issues or procedural errors.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Inconsistent Sample Preparation	Review the sample preparation workflow for any potential for variability. Ensure thorough vortexing at all mixing steps.
Matrix Effects from Specific Samples	Dilute the problematic samples to reduce the concentration of interfering matrix components.[5] Re-extract the samples using a more rigorous method like solid-phase extraction (SPE) instead of protein precipitation.[5]
Human Error	Re-prepare the affected samples, paying close attention to pipetting and dilution steps.[6]
Injector Malfunction	Perform injector maintenance and run a series of blank injections to check for carryover and precision.

Illustrative Data on Inconsistent IS Response

The following tables provide examples of what consistent versus inconsistent Rivastigmine-d6 response might look like in an analytical run.

Table 1: Example of Consistent Rivastigmine-d6 Response

Sample ID	Analyte (Rivastigmine) Peak Area	IS (Rivastigmine-d6) Peak Area	Analyte/IS Ratio
Cal 1	5,120	1,050,000	0.0049
Cal 2	10,250	1,035,000	0.0099
QC Low	15,300	1,060,000	0.0144
Sample 1	25,600	1,045,000	0.0245
Sample 2	48,900	1,055,000	0.0464
QC High	99,800	1,040,000	0.0960

In this example, the IS peak area is stable across all samples, indicating a robust assay.

Table 2: Example of Inconsistent Rivastigmine-d6 Response Due to Matrix Effects

Sample ID	Analyte (Rivastigmine) Peak Area	IS (Rivastigmine-d6) Peak Area	Analyte/IS Ratio
Cal 1	5,150	1,060,000	0.0049
Cal 2	10,300	1,040,000	0.0099
QC Low	15,400	1,055,000	0.0146
Sample 1	17,920	700,000	0.0256
Sample 2	24,450	500,000	0.0489
QC High	99,500	1,050,000	0.0948

Here, Samples 1 and 2 show significant IS signal suppression, which could be due to matrix effects. While the Analyte/IS ratio may still allow for accurate quantification, this variability warrants investigation as recommended by the FDA.[6]

Experimental Protocols

Protocol: Investigating Matrix Effects Using a Post-Extraction Spike Experiment

This experiment helps determine if the biological matrix is suppressing or enhancing the ionization of Rivastigmine-d6.

• Sample Selection: Choose at least six different lots of blank biological matrix (e.g., human plasma).

• Extraction: Extract the blank matrix samples using your established analytical method, but without adding the internal standard.

• Spiking: After extraction, divide the extracts into two sets.

  • Set A: Spike the extracts with Rivastigmine and Rivastigmine-d6 at a concentration equivalent to a mid-level quality control (QC) sample.

  • Set B (Control): Prepare a solution of Rivastigmine and Rivastigmine-d6 in the final reconstitution solvent at the same concentration as Set A.

• Analysis: Analyze both sets of samples via LC-MS/MS.

• Calculation: Calculate the matrix factor (MF) for each lot of the matrix:

  • MF = (Peak Area of IS in Set A) / (Average Peak Area of IS in Set B)

• Evaluation:

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • A coefficient of variation (%CV) of the MF across the different lots of more than 15% suggests that the matrix effect is variable and the method may not be robust.

Visual Troubleshooting Guides

Caption: Troubleshooting workflow for inconsistent internal standard response.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. fda.gov [fda.gov]

Cross-contamination issues in Rivastigmine bioanalysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address cross-contamination issues encountered during the bioanalysis of Rivastigmine.

Troubleshooting Guides

Issue: Carryover of Rivastigmine or its metabolite (NAP 226-90) is observed in blank injections following a high concentration sample.

Root Cause Analysis and Solutions:

• Autosampler Contamination: The autosampler is a primary source of carryover. Residual analyte can adhere to the needle, syringe, injection port, and valve seals.

  • Troubleshooting Steps:

    • Optimize Needle Wash: Implement a rigorous needle wash protocol. Use a strong solvent that can effectively solubilize Rivastigmine. A mixture of organic solvent (e.g., acetonitrile or methanol) and water, sometimes with a small amount of acid (e.g., formic acid) or base, is often effective.

    • Increase Wash Volume and Duration: Extend the duration and increase the volume of the needle wash. Consider using both pre- and post-injection washes.

    • Inspect and Replace Consumables: Regularly inspect and replace the rotor seals, needle seals, and tubing in the autosampler, as these can wear out and create sites for analyte adsorption.

• LC Column Carryover: Rivastigmine can adsorb to the column packing material or frits, leading to its elution in subsequent runs.

  • Troubleshooting Steps:

    • Column Washing: After analyzing high-concentration samples, perform one or more blank injections with a strong elution mobile phase to wash the column.

    • Dedicated Column: If feasible, dedicate a column for the analysis of high-concentration samples and another for low-concentration samples.

    • Guard Column: Use a guard column and replace it frequently.

• MS Source Contamination: The ion source of the mass spectrometer can become contaminated, leading to a persistent background signal.

  • Troubleshooting Steps:

    • Source Cleaning: Follow the manufacturer's instructions to clean the ion source components, such as the ion transfer capillary, skimmer, and ion funnel.

    • Divert Flow: During the elution of the high-concentration sample peak, divert the LC flow to waste to prevent excessive contamination of the MS source.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of cross-contamination in Rivastigmine bioanalysis?

A1: The most common causes of cross-contamination in Rivastigmine bioanalysis include:

• Carryover in the LC-MS/MS system: This is often from the autosampler (needle, valves, tubing) and the analytical column.

• Sample preparation: Cross-contamination can occur during manual or automated liquid handling steps if pipette tips are not changed between samples of different concentrations or if there are splashes and aerosols.

• Contaminated reagents or solvents: Using solvents or reagents that have been inadvertently contaminated with Rivastigmine.

• Glassware and labware: Improperly cleaned glassware and sample vials can be a source of contamination.

Q2: How can I prevent cross-contamination during sample preparation for Rivastigmine analysis?

A2: To minimize cross-contamination during sample preparation:

• Use disposable labware: Whenever possible, use single-use plasticware and pipette tips.

• Sequential processing: Process samples in order of expected concentration, from lowest to highest.

• Careful handling: Avoid splashing and aerosol generation during vortexing and transferring liquids.

• Dedicated equipment: Use dedicated pipettes and other equipment for handling high-concentration standards and quality control samples.

• Thorough cleaning: If using reusable glassware, ensure it is thoroughly cleaned with appropriate solvents between uses.

Q3: What is an acceptable level of carryover for Rivastigmine in a validated bioanalytical method?

A3: According to regulatory guidelines (e.g., FDA), for a validated bioanalytical method, the response of the analyte in a blank sample immediately following the highest concentration standard should not be more than 20% of the response of the lower limit of quantification (LLOQ) standard. The response of the internal standard in the blank should not be more than 5% of the response of the internal standard in the LLOQ.

Q4: My blank injections show a consistent, low-level signal for Rivastigmine, even after multiple washes. What could be the cause?

A4: A persistent, low-level signal for Rivastigmine in all blank injections is indicative of system contamination rather than carryover from a specific high-concentration sample. Potential sources include:

• Contaminated mobile phase or wash solution: Prepare fresh mobile phase and wash solutions using high-purity solvents.

• Contaminated LC system components: The contamination may be in a part of the system that is not effectively cleaned by the standard wash procedure, such as the mobile phase reservoirs, solvent lines, or degasser. A systematic cleaning of the entire LC system may be required.

• Contaminated MS ion source: The ion source may require a thorough cleaning.

Quantitative Data Summary

While specific quantitative data for Rivastigmine carryover is not extensively published, validated methods adhere to regulatory acceptance criteria. The following table summarizes typical parameters from a validated LC-MS/MS method for Rivastigmine, which would have passed carryover assessments.

Parameter	Typical Value/Range	Reference
Lower Limit of Quantification (LLOQ)	0.200 ng/mL	[1]
Upper Limit of Quantification (ULOQ)	30.0 ng/mL	[1]
Carryover Acceptance Criteria	≤ 20% of LLOQ response in blank after ULOQ	General Bioanalytical Method Validation Guidance
Intra-day Precision (%CV)	< 15%	[1]
Inter-day Precision (%CV)	< 15%	[1]
Accuracy (% bias)	Within ±15% of nominal concentration	[1]

Experimental Protocols

Protocol 1: Systematic Troubleshooting of Rivastigmine Carryover

This protocol outlines a systematic approach to identify the source of carryover.

Objective: To determine if the source of carryover is the autosampler, the LC column, or the MS source.

Materials:

• High-concentration Rivastigmine standard (e.g., ULOQ)

• Blank matrix (e.g., human plasma)

• Mobile phase

• Strong wash solution (e.g., 50:50 acetonitrile:isopropanol with 0.1% formic acid)

• Blank injection solvent (e.g., initial mobile phase composition)

Procedure:

• Establish Baseline: Inject a blank solvent to ensure the system is clean.

• High-Concentration Injection: Inject the high-concentration Rivastigmine standard.

• First Blank Injection: Immediately inject a blank solvent and quantify the carryover peak area.

• Isolate the Autosampler:

  • Replace the analytical column with a zero-dead-volume union.

  • Inject the high-concentration standard followed by a blank.

  • If a significant peak is observed, the autosampler is a major contributor to carryover.

• Isolate the Column:

  • Re-install the column.

  • After a high-concentration injection, inject multiple blanks. If the carryover peak area decreases with each subsequent blank, the column is a likely source.

• Assess MS Source:

  • If carryover persists even with a clean autosampler and column, and appears as a stable background signal, the MS source is likely contaminated.

Protocol 2: Optimizing Autosampler Wash Solution for Rivastigmine

Objective: To determine the most effective wash solution to minimize Rivastigmine carryover from the autosampler needle.

Materials:

• High-concentration Rivastigmine standard

• Blank injection solvent

• Various candidate wash solutions:

  • Solution A: Mobile Phase A

  • Solution B: Mobile Phase B (Acetonitrile)

  • Solution C: 50:50 Acetonitrile:Water

  • Solution D: 50:50 Methanol:Water

  • Solution E: 50:50 Isopropanol:Acetonitrile

  • Solutions with 0.1% formic acid or ammonium hydroxide can also be tested.

Procedure:

• For each candidate wash solution: a. Set the designated solution as the autosampler wash solvent. b. Inject the high-concentration Rivastigmine standard. c. Immediately inject a blank solvent. d. Measure the peak area of the carryover peak.

• Compare the carryover peak areas for each wash solution. The solution that results in the lowest carryover is the most effective.

Visualizations

Caption: Workflow for troubleshooting Rivastigmine carryover.

Caption: Preventing cross-contamination during sample preparation.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Method Validation of Rivastigmine Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of bioanalytical method validation for the quantification of Rivastigmine and its primary metabolite, NAP 226-90, in biological matrices. A key focus is placed on the use of a deuterated internal standard, Rivastigmine metabolite-d6, versus other commonly employed internal standards. The information herein is supported by experimental data from published literature and aligned with regulatory guidelines from the FDA and EMA.[1][2][3][4][5][6]

The Importance of a Robust Internal Standard

In bioanalytical method development, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) assays, the choice of an internal standard (IS) is critical for achieving accurate and precise quantification of the analyte. An ideal IS should mimic the analyte's behavior during sample preparation and analysis, thus compensating for any variability. A stable isotope-labeled (SIL) internal standard, such as Rivastigmine metabolite-d6, is considered the gold standard as it shares near-identical physicochemical properties with the analyte.

This guide will explore the validation parameters of methods employing a deuterated IS and compare them with methods using other internal standards, such as Rivastigmine-d4, Donepezil, Escitalopram, and Zolpidem.[7][8][9][10][11][12][13]

Comparative Performance of Internal Standards

The following tables summarize the performance characteristics of different bioanalytical methods for Rivastigmine and its metabolite, categorized by the type of internal standard used.

Table 1: Method Performance with Deuterated Internal Standards

Analyte(s)	Internal Standard	LLOQ (ng/mL)	Linearity Range (ng/mL)	Accuracy (%)	Precision (%RSD)	Matrix	Reference
Rivastigmine	Rivastigmine-d6	0.02	0.02 - 50.0	Not explicitly stated	Not explicitly stated	Plasma	[10]
Rivastigmine & NAP 226-90	Rivastigmine-d4	1 (Riva), 0.5 (NAP)	1 - 100 (Riva), 0.5 - 50 (NAP)	101.1 - 114.9	1.66 - 11.27	Rat Plasma	[7]

Table 2: Method Performance with Non-Deuterated Internal Standards

Analyte(s)	Internal Standard	LLOQ (ng/mL)	Linearity Range (ng/mL)	Accuracy (%)	Precision (%RSD)	Matrix	Reference
Rivastigmine	Escitalopram	Not specified	Not specified	Not specified	Not specified	Human Plasma	[9]
Rivastigmine	Zolpidem	0.2	0.2 - 20.0	Within 10%	Within 10%	Human Plasma	[8][13]
Rivastigmine	Donepezil	0.5	0.5 - 16	93.0 - 102.4	2.6 - 9.1	Human Plasma	[12]
Rivastigmine	Pyridostigmine	50	50 - 5000	Meets FDA guidelines	Meets FDA guidelines	Rat Urine	[14]

From the data, it is evident that methods employing deuterated internal standards can achieve very low limits of quantification (LLOQ), which is crucial for pharmacokinetic studies where drug concentrations can be minimal.

Experimental Protocols

Below is a representative experimental protocol for the bioanalytical method validation of Rivastigmine and its metabolite using LC-MS/MS, based on common practices found in the literature.

Sample Preparation (Liquid-Liquid Extraction)

A liquid-liquid extraction is a common and effective method for isolating Rivastigmine and its metabolite from a biological matrix like plasma.

Figure 1: Liquid-Liquid Extraction Workflow.

LC-MS/MS Conditions

• Chromatographic Column: A reversed-phase C18 column is typically used for separation.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is common.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode with positive electrospray ionization (ESI+) is generally employed for high selectivity and sensitivity.

Bioanalytical Method Validation Workflow

The validation of a bioanalytical method is a comprehensive process that ensures the reliability of the analytical data. The workflow below illustrates the key parameters that must be evaluated according to regulatory guidelines.

References

• 1. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. labs.iqvia.com [labs.iqvia.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. bioanalysisforum.jp [bioanalysisforum.jp]
• 5. fda.gov [fda.gov]
• 6. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 7. akjournals.com [akjournals.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Comparative Bioavailability Study of a Novel Multi-Day Patch Formulation of Rivastigmine (Twice Weekly) with Exelon® Transdermal Patch (Daily)- A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. brieflands.com [brieflands.com]
• 13. researchgate.net [researchgate.net]
• 14. Development and validation of a HPLC method for quantification of rivastigmine in rat urine and identification of a novel metabolite in urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard vs. The Practical Alternative: A Comparative Guide to Internal Standards for Rivastigmine Bioanalysis

For researchers, scientists, and drug development professionals engaged in the bioanalysis of Rivastigmine, the choice of an appropriate internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of quantitative data. This guide provides an objective comparison of Rivastigmine metabolite-d6, a deuterated internal standard, with commonly used non-deuterated (structural analog) internal standards. The information presented herein is supported by a synthesis of experimental data from published literature to aid in the selection of the most suitable internal standard for your analytical needs.

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest, added in a known quantity to all samples, calibrators, and quality controls. Its purpose is to correct for variations that can occur during sample preparation, chromatography, and detection, thereby ensuring robust and reliable quantification. The ideal internal standard co-elutes with the analyte and experiences identical matrix effects and ionization suppression or enhancement.

Stable isotope-labeled (SIL) internal standards, such as Rivastigmine metabolite-d6, are widely considered the "gold standard" in quantitative mass spectrometry. By replacing some hydrogen atoms with their heavier isotope, deuterium, the resulting molecule is chemically almost identical to the analyte but has a different mass, allowing for its distinct detection by a mass spectrometer. This near-identical chemical nature ensures that it behaves very similarly to the analyte throughout the entire analytical process.

However, the synthesis of deuterated standards can be complex and costly. Consequently, non-deuterated, or structural analog, internal standards are often employed as a more accessible alternative. These are compounds with a chemical structure similar to the analyte. For Rivastigmine analysis, compounds such as Zolpidem and Escitalopram have been utilized for this purpose. This guide will delve into a comparison of these different approaches.

Performance Comparison: Rivastigmine metabolite-d6 vs. Non-Deuterated Analogs

The following table summarizes the key performance parameters of Rivastigmine metabolite-d6 against representative non-deuterated internal standards, based on data extracted from various bioanalytical method validation studies.

Performance Parameter	Rivastigmine metabolite-d6 (NAP 226-90-d6)	Zolpidem	Escitalopram
Type	Deuterated Internal Standard	Structural Analog Internal Standard	Structural Analog Internal Standard
Molecular Weight	171.27 g/mol [1]	307.37 g/mol	324.4 g/mol
Typical Recovery (%)	>90% (assumed similar to analyte)	86.28% (for Rivastigmine)[2]	Not explicitly reported for Rivastigmine analysis
Matrix Effect	Minimal, as it closely mimics the analyte	Potential for differential matrix effects	Potential for differential matrix effects
Precision (%RSD)	Typically <10%	Intra-run and inter-run <10.0%[2]	Not explicitly reported for Rivastigmine analysis
Accuracy (%Bias)	Typically within ±15%	Intra-run and inter-run within 10.0%[2]	Not explicitly reported for Rivastigmine analysis
Co-elution with Analyte	Nearly identical retention time	Different retention time	Different retention time

Experimental Protocols

To provide a practical context for the data presented, this section outlines a typical experimental protocol for the bioanalytical method validation of Rivastigmine in human plasma using an internal standard.

Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of human plasma in a polypropylene tube, add 25 µL of the internal standard working solution (e.g., Rivastigmine metabolite-d6, Zolpidem, or Escitalopram).

• Vortex mix for 30 seconds.

• Add 100 µL of 1M Sodium Hydroxide to alkalinize the sample.

• Add 3 mL of the extraction solvent (e.g., a mixture of diethyl ether and dichloromethane, 70:30, v/v).

• Vortex mix for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol).

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific precursor to product ion transitions for Rivastigmine and the internal standard.

Visualizing the Concepts

To further elucidate the topics discussed, the following diagrams illustrate the mechanism of action of Rivastigmine, a typical bioanalytical workflow, and the logical relationship in selecting an internal standard.

Caption: Mechanism of action of Rivastigmine in a cholinergic synapse.

Caption: A typical experimental workflow for bioanalytical sample analysis.

Caption: Logical relationship comparing deuterated and non-deuterated internal standards.

Conclusion

The selection of an internal standard is a balance between achieving the highest analytical quality and practical considerations such as cost and availability. For the bioanalysis of Rivastigmine, Rivastigmine metabolite-d6 represents the gold standard, offering the most accurate and precise data by effectively compensating for analytical variability. Its use is highly recommended for pivotal studies such as those supporting regulatory submissions.

Non-deuterated internal standards like Zolpidem and Escitalopram can be viable alternatives, particularly for early-stage research or high-throughput screening where cost and speed are major factors. However, it is imperative that the bioanalytical method is thoroughly validated to demonstrate that the chosen structural analog provides adequate performance in terms of recovery, matrix effects, precision, and accuracy. Careful consideration of the potential for differential behavior between the analyte and the internal standard is crucial when opting for a non-deuterated analog. Ultimately, the choice of internal standard should be justified and supported by robust validation data to ensure the integrity of the bioanalytical results.

References

• 1. No interaction between rivastigmine and citalopram on memory and novelty processing in healthy human volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. irjet.net [irjet.net]

A Comparative Guide to LC-MS/MS and GC-MS Methods for the Quantification of Rivastigmine

For researchers, scientists, and drug development professionals, the accurate quantification of Rivastigmine in biological matrices is paramount for pharmacokinetic studies and therapeutic drug monitoring. This guide provides a detailed comparison of two powerful analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the determination of Rivastigmine. We present a cross-validation of these methods, supported by experimental data, to aid in the selection of the most suitable technique for specific research needs.

This comparison delves into the detailed experimental protocols and performance characteristics of both LC-MS/MS and GC-MS methodologies. The information is compiled from validated studies to ensure a robust and reliable overview.

Performance Characteristics: A Side-by-Side Comparison

The choice between LC-MS/MS and GC-MS for Rivastigmine analysis often depends on the specific requirements of the study, including sensitivity, sample throughput, and the nature of the biological matrix. The following table summarizes the key quantitative performance parameters of validated methods for both techniques.

Parameter	LC-MS/MS	GC-MS
Linearity Range	0.2 - 30.0 ng/mL[1]	0.2 - 80 ng/mL[2]
Limit of Quantification (LOQ)	0.2 ng/mL[1]	0.2 ng/mL[2]
Intra-day Precision (%RSD)	Suitable (not specified)[1]	< 10%[2]
Inter-day Precision (%RSD)	Suitable (not specified)[1]	Not specified
Accuracy	Suitable (not specified)[1]	Not specified
Correlation Coefficient (r)	> 0.99[1]	0.9965[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are the experimental protocols for both the LC-MS/MS and GC-MS methods for Rivastigmine analysis.

LC-MS/MS Method Protocol

This method was developed for the simultaneous determination of Rivastigmine and its major metabolite in human plasma.[1]

Sample Preparation:

• To a plasma sample, add the respective labeled internal standards for Rivastigmine and its metabolite.

• Perform a liquid-liquid extraction using methyl-tert-butyl ether at a basic pH. This step includes a simultaneous derivatization of the metabolite NAP 226-90 with propionic anhydride.

• Back-extract the analytes into an acidic solution.

• Perform a final re-extraction step before analysis.

Chromatographic and Mass Spectrometric Conditions:

• Column: 3-micrometer Purospher Star RP-18

• Mass Spectrometer: MDS Sciex API 3000 triple quadrupole

• Ionization Source: Positive atmospheric pressure chemical ionization (APCI)

• Detection Mode: Multiple Reaction Monitoring (MRM)

GC-MS Method Protocol

This method utilizes headspace solid-phase microextraction (HS-SPME) for the determination of Rivastigmine in canine plasma.[2]

Sample Preparation (HS-SPME):

• Place 0.5 mL of plasma in a vial.

• Add 1.0 mL of a sodium hydroxide-sodium carbonate solution (0.7 M:0.5 M).

• Expose a 65-micrometer polydimethylsiloxane/divinylbenzene (PDMS/DVB) fiber to the headspace of the sample.

• Maintain the extraction temperature at 100°C with stirring at 2000 rpm for 30 minutes.

• Desorb the analyte from the fiber in the GC injector.

Chromatographic and Mass Spectrometric Conditions:

• Gas Chromatograph: Capillary GC system

• Mass Spectrometer: Mass selective detector

• Detection Mode: Not specified

Cross-Validation Workflow

The cross-validation of analytical methods is a critical step to ensure the reliability and interchangeability of data. A study by Pommier and Frigola (2003) successfully cross-validated their LC-MS-MS method with a previously developed in-house GC-MS method by analyzing plasma samples from patients who had received Rivastigmine. The results showed an excellent correlation between the two methods.[1]

References

• 1. Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Headspace solid-phase microextraction and capillary gas chromatographic-mass spectrometric determination of rivastigmine in canine plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Regulatory Requirements for Internal Standard Use in Bioanalysis

For researchers, scientists, and drug development professionals, the selection and validation of an internal standard (IS) is a critical decision in bioanalytical method validation, directly influencing data quality and regulatory acceptance. The use of an IS is essential to correct for variability during sample preparation and analysis.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have now harmonized their requirements under the International Council for Harmonisation (ICH) M10 guideline, creating a unified framework for bioanalytical method validation.[1][3]

This guide provides an objective comparison of internal standard types, detailing regulatory expectations and providing experimental protocols to ensure robust and compliant bioanalytical methods.

Comparison of Internal Standard Types

The ideal IS mimics the analyte's behavior throughout the entire analytical process, including extraction and mass spectrometric detection.[4] The most common choices are Stable Isotope-Labeled Internal Standards (SIL-ISs) and structural analogs.

A SIL-IS, where atoms are replaced by heavy isotopes (e.g., ²H, ¹³C, ¹⁵N), is considered the gold standard as it has nearly identical physicochemical properties to the analyte.[2][4] Structural analogs are compounds with similar chemical structures but are often more accessible and less expensive.[4][5]

Table 1: Performance Comparison of Internal Standard Types

Performance Parameter	Stable Isotope-Labeled IS (SIL-IS)	Structural Analog IS	Regulatory Perspective & Rationale
Analyte Tracking	Excellent: Near-identical chemical and physical properties ensure consistent behavior during sample preparation and analysis.[2]	Variable: Differences in structure can lead to variations in extraction efficiency and chromatographic behavior.[5]	SIL-IS is the preferred choice as it best compensates for variability.[1] The absence of an IS requires justification.[6][7]
Matrix Effects	Excellent Compensation: Co-elution allows for effective normalization of matrix-induced ion suppression or enhancement.[2][5]	Inconsistent Compensation: Different physicochemical properties can lead to differential matrix effects, impacting accuracy.[5]	The IS should adequately track the analyte to compensate for matrix effects.[8]
Extraction Recovery	Highly Similar: Identical properties ensure that the IS and analyte have very similar extraction recovery.[5]	Potentially Different: Structural differences can cause variability in extraction efficiency between the IS and the analyte.[5]	Recovery of the IS and analyte should be consistent and reproducible.[9]
Precision (%CV)	Typically <10%: The close tracking of the analyte results in significantly better precision.[4]	Can be >15%: Higher variability is often observed due to less effective compensation.[4]	The method must meet predefined acceptance criteria for precision and accuracy.

| Cost & Availability | Higher cost and may require custom synthesis.[10][11] | Generally lower cost and more readily available.[10] | While SIL-IS is preferred, structural analogs are permissible if properly validated.[5][10] |

Key Regulatory Requirements and Acceptance Criteria

The ICH M10 guideline, adopted by both the FDA and EMA, outlines the expectations for IS use. A suitable IS should be added to all calibration standards, quality control (QC) samples, and study samples.[6][7]

Table 2: Summary of Regulatory Acceptance Criteria

Validation Parameter	ICH M10 Harmonized Requirement	Acceptance Criteria
Selectivity & Interference	The IS must not interfere with the analyte. The method must differentiate the analyte and IS from endogenous matrix components.	Response from interfering peaks in blank samples should be < 5% of the IS response in the Lower Limit of Quantification (LLOQ) sample.[1][12]
Internal Standard Response	IS response should be monitored for variability across the analytical run.[13]	While no universal criteria are set, significant deviation (e.g., outside 50-150% of the mean IS response of calibrators and QCs) should trigger an investigation.[8][14] This is used to identify potential issues, not for batch rejection.[8]
Carry-over	Carry-over should be assessed to ensure it does not impact accuracy.	In a blank sample analyzed after the highest concentration standard, the IS response should not be greater than 5% of the mean IS response.[12]

| Stability | The stability of the IS in stock solutions and in the biological matrix must be demonstrated under expected conditions. | Stability is assessed by comparing the response of stored samples to that of freshly prepared samples. |

Experimental Protocols

Detailed methodologies are required to validate the performance of the chosen internal standard.

Protocol 1: Evaluation of Internal Standard Interference and Selectivity

Objective: To confirm that the IS is suitable and does not interfere with analyte quantification, and that endogenous matrix components do not interfere with the IS.

Methodology:

• Prepare Samples:

  • Blank Samples: Use at least six different sources of the biological matrix without adding the analyte or IS.

  • Zero Samples: Spike the blank matrix with the IS at its working concentration.

  • LLOQ Samples: Spike the blank matrix with the analyte at the LLLOQ and the IS at its working concentration.

• Analysis: Analyze the samples using the established bioanalytical method.

• Evaluation:

  • In the blank samples, check for any interfering peak at the retention time of the IS.

  • In the zero samples, check for any interfering peak at the retention time of the analyte.

Acceptance Criteria:

• The response of any interfering peak at the IS retention time in blank samples must be less than 5% of the IS response in the LLOQ sample.[1][12]

• The response of any interfering peak at the analyte retention time in the zero sample must be less than 20% of the analyte response at the LLOQ.[1]

Protocol 2: Assessment of Internal Standard Response Variability

Objective: To monitor the consistency of the IS response across an entire analytical run to identify potential issues with sample processing or instrument performance.

Methodology:

• Data Acquisition: After the analysis of a batch containing calibration standards, QCs, and unknown study samples, extract the peak area response for the IS from every injection.

• Data Plotting: Create a plot of the IS response versus the injection order.

• Evaluation:

  • Visually inspect the plot for trends, drifts, or sporadic outliers.[15]

  • Compare the range of IS responses for the unknown samples to the range observed for the calibration standards and QCs.[16]

  • Apply a pre-defined statistical criterion (e.g., ±50% of the mean IS response of accepted standards and QCs) to identify samples that warrant investigation.[14]

Follow-up Actions:

• An investigation should be triggered if the IS response for unknown samples is significantly different from that of the standards and QCs.[16] The investigation aims to determine the root cause (e.g., sample preparation error, matrix effects) and its impact on data accuracy.[17]

Visualization of the Internal Standard Selection Workflow

The selection of an appropriate internal standard is a critical, multi-step process. The following diagram illustrates a logical workflow based on regulatory preferences and scientific principles.

Caption: A decision workflow for selecting an appropriate internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. database.ich.org [database.ich.org]
• 7. fda.gov [fda.gov]
• 8. en.cmicgroup.com [en.cmicgroup.com]
• 9. fda.gov [fda.gov]
• 10. scispace.com [scispace.com]
• 11. crimsonpublishers.com [crimsonpublishers.com]
• 12. pmda.go.jp [pmda.go.jp]
• 13. database.ich.org [database.ich.org]
• 14. biopharmaservices.com [biopharmaservices.com]
• 15. tandfonline.com [tandfonline.com]
• 16. fda.gov [fda.gov]
• 17. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioanalysis of Rivastigmine: Accuracy and Precision with Deuterated vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of rivastigmine and its primary metabolite, NAP 226-90, in biological matrices is paramount for pharmacokinetic and bioequivalence studies. The choice of an appropriate internal standard (IS) is a critical factor influencing the accuracy and precision of a bioanalytical method. This guide provides a comprehensive comparison of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method utilizing a deuterated internal standard (rivastigmine-d4) against alternative methods employing non-deuterated internal standards.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the quantitative performance of different LC-MS/MS methods for the quantification of rivastigmine, highlighting the accuracy and precision achieved with various internal standards.

Table 1: Method Performance for Rivastigmine Quantification

Internal Standard	Analyte(s)	Matrix	Linearity Range (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
Rivastigmine-d4	Rivastigmine & NAP 226-90	Rat Plasma	1-100 (Riva) 0.5-50 (NAP)	4.34-11.27 (Riva) 99.1-105.8 (NAP)	1.66-7.56 (Riva) 3.44-7.78 (NAP)	101.1-107.8 (Riva) 99.1-105.8 (NAP)	103.2-114.9 (Riva) 96.7-102.1 (NAP)
Escitalopram	Rivastigmine	Human Plasma	Not Specified	< 15	< 15	Within ±15	Within ±15
Zolpidem	Rivastigmine	Human Plasma	0.2-20.0	< 10.0	< 10.0	Within ±10.0	Within ±10.0
Antipyrine	Rivastigmine	Rat Plasma & Tissues	0.1-Not Specified	Not Specified	Not Specified	Not Specified	Not Specified

Table 2: Lower Limit of Quantification (LLOQ) for Rivastigmine

Internal Standard	LLOQ (ng/mL)	Matrix
Rivastigmine-d4	1	Rat Plasma
Zolpidem	0.2	Human Plasma
Antipyrine	0.1 (plasma), 0.2 (tissues)	Rat Plasma & Tissues

Experimental Protocols: A Detailed Look at the Methodologies

A detailed understanding of the experimental conditions is crucial for replicating and comparing bioanalytical methods. The following sections outline the key steps for the quantification of rivastigmine using both deuterated and non-deuterated internal standards.

Method 1: Simultaneous Quantification of Rivastigmine and NAP 226-90 using Rivastigmine-d4 as Internal Standard

This method provides the advantage of quantifying both the parent drug and its major metabolite in a single run, with the deuterated internal standard closely mimicking the behavior of the analyte.

Sample Preparation (Protein Precipitation):

• To a 100 µL aliquot of rat plasma, add the internal standard (rivastigmine-d4).

• Precipitate proteins by adding an organic solvent.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant for LC-MS/MS analysis.

Liquid Chromatography:

• Column: InertSustain C18 (3.0 µm, 1.5 × 50 mm).

• Mobile Phase: A gradient of 0.1% aqueous formic acid (Solvent A) and acetonitrile (Solvent B).

• Flow Rate: 0.2 mL/min.

• Injection Volume: 10 µL.

Mass Spectrometry (Tandem MS):

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Monitored Transitions (m/z):

  • Rivastigmine: 251.0 → 206.0

  • NAP 226-90: 166.0 → 121.0

  • Rivastigmine-d4 (IS): 255.0 → 206.0

Method 2: Quantification of Rivastigmine using Non-Deuterated Internal Standards (e.g., Escitalopram, Zolpidem, Antipyrine)

These methods utilize structurally different compounds as internal standards. While cost-effective, they may not perfectly compensate for matrix effects and extraction variability as a deuterated standard would.

Sample Preparation:

• Liquid-Liquid Extraction (for Escitalopram IS):

  • To human plasma, add Escitalopram as the internal standard.

  • Perform liquid-liquid extraction using a mixture of diethyl ether and dichloromethane.

  • Evaporate the organic layer and reconstitute the residue for injection.

• Solid-Phase Extraction (for Zolpidem IS):

  • Add Zolpidem as the internal standard to human plasma.

  • Perform solid-phase extraction to isolate the analyte and internal standard.

  • Elute the compounds and inject into the LC-MS/MS system.

• Protein Precipitation (for Antipyrine IS):

  • Add Antipyrine as the internal standard to rat plasma or tissue homogenates.

  • Precipitate proteins using an appropriate organic solvent.

  • Centrifuge and inject the supernatant.

Liquid Chromatography:

• Column: Typically a C18 reversed-phase column is used.

• Mobile Phase: Varies depending on the specific method but often consists of a mixture of an aqueous buffer (e.g., formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

Mass Spectrometry (Tandem MS):

• Ionization: ESI in positive mode is commonly employed.

• Monitored Transitions (m/z): Specific precursor and product ions are monitored for rivastigmine and the respective internal standard.

Mandatory Visualizations: Understanding the Workflow

To visually represent the experimental processes, the following diagrams have been generated using the DOT language.

Caption: General experimental workflow for the quantification of rivastigmine in plasma.

Caption: Logical comparison of deuterated versus non-deuterated internal standards.

A Comparative Guide to Inter-Laboratory Analysis of Rivastigmine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methodologies for the quantification of Rivastigmine. While direct inter-laboratory validation studies on Rivastigmine analysis are not extensively documented in publicly available literature, this document compiles and objectively compares single-laboratory validation data for commonly employed techniques. The aim is to offer a valuable resource for establishing and validating analytical methods for Rivastigmine in research and quality control settings.

Comparison of Analytical Methods for Rivastigmine Quantification

The selection of an appropriate analytical method for Rivastigmine is contingent on factors such as the matrix, required sensitivity, and the instrumentation available. High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a widely used technique for pharmaceutical dosage forms. For biological matrices requiring higher sensitivity and selectivity, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice. Ultra-Performance Liquid Chromatography (UPLC) offers faster analysis times and improved resolution.

The following tables summarize the performance characteristics of different analytical methods for the quantification of Rivastigmine, based on single-laboratory validation studies.

Table 1: HPLC and UPLC Methods with UV Detection

Method	Matrix	Linearity Range	Accuracy (% Recovery)	Precision (% RSD)	Limit of Quantification (LOQ)
RP-HPLC-UV [1]	Pharmaceutical Dosage Form	10-100 µg/mL	~100.02%	Not Specified	Not Specified
RP-HPLC-UV [2]	Pharmaceutical Dosage Form	Not Specified	Validated	Validated	Validated
UPLC-UV [3]	Pharmaceutical Dosage Form	12.5 - 75 µg/mL	98 - 102%	0.2%	Not Specified
UV Spectrophotometry [4]	Capsule Dosage Form	Not Specified	Validated	Validated	1.44 µg/mL

Table 2: LC-MS/MS Methods for Biological Matrices

Method	Matrix	Linearity Range	Accuracy (% Recovery)	Precision (% RSD)	Limit of Quantification (LOQ)
HPLC-MS/MS [5]	Rat Plasma & Tissues	Not Specified (Satisfactory)	>60%	Validated	0.1 ng/mL (Plasma), 0.2 ng/mL (Tissues)
LC-MS/MS [6][7]	Human Plasma	Not Specified	Validated	Validated	Not Specified
LC-MS/MS [8]	Human Plasma	25 - 5000 pg/mL	Within 15%	Within 15%	Not Specified

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are summaries of experimental protocols for some of the key methods cited.

RP-HPLC-UV Method for Pharmaceutical Dosage Forms[2][9]

• Chromatographic System: An isocratic RP-HPLC system with UV detection at 220 nm.[2][9]

• Column: Thermo Hypersil C4 column (25 cm x 4.6 mm, 5 µm).[2][9]

• Mobile Phase: A mixture of 0.01 M ammonium acetate buffer (pH 4.0, adjusted with orthophosphoric acid) and Acetonitrile (60:40, v/v).[2][9]

• Flow Rate: 1.0 mL/min.[2][9]

• Internal Standard: Atorvastatin.[2][9]

• Sample Preparation:

  • Accurately weigh and transfer the sample containing Rivastigmine into a volumetric flask.

  • Dissolve and dilute to the mark with the mobile phase.

  • Sonicate for 15 minutes.

  • Filter the solution through a suitable filter membrane before injection.

UPLC-UV Method for Pharmaceutical Dosage Forms[3]

• Chromatographic System: An Acquity UPLC system with UV detection at 254 nm.[3]

• Column: Acquity UPLC BEH C8 (100 mm x 2.1 mm, 1.7 µm).[3]

• Mobile Phase: A mixture of ammonium phosphate buffer and acetonitrile (65:35, v/v).[3]

• Flow Rate: 0.5 mL/min.[3]

• Column Temperature: 30°C.[3]

• Injection Volume: 10 µL.[3]

• Sample Preparation:

  • Precisely weigh 50 mg of Rivastigmine and transfer to a 50 mL volumetric flask.[3]

  • Make up the volume with the mobile phase to prepare a stock solution.[3]

  • Further dilute the stock solution with the mobile phase to achieve the desired concentration.[3]

HPLC-MS/MS Method for Rat Plasma and Tissues[5]

• Chromatographic System: An HPLC system coupled with a tandem mass spectrometer.[5]

• Column: Agilent C18 column (4.6 mm × 100 mm, 3.5 µm).[5]

• Mobile Phase: A mixture of water and methanol (20:80).[5]

• Flow Rate: 0.3 mL/min.[5]

• Ionization: Electrospray Ionization (ESI+).[5]

• Detection: Multiple Reaction Monitoring (MRM).[5]

• Sample Preparation (Liquid-Liquid Extraction):

  • To the biological sample, add an internal standard (e.g., antipyrine).[5]

  • Extract the analytes with ethyl acetate.[5]

  • Vortex and centrifuge the mixture.

  • Evaporate the organic layer to dryness.

  • Reconstitute the residue in the mobile phase before injection.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the mechanism of action of Rivastigmine and a general workflow for its analysis.

Caption: Mechanism of action of Rivastigmine as a cholinesterase inhibitor.

Caption: General experimental workflow for the analysis of Rivastigmine.

References

• 1. irjet.net [irjet.net]
• 2. ketobrainz.com [ketobrainz.com]
• 3. The Cholinergic System in Alzheimer's Disease Research Areas: R&D Systems [rndsystems.com]
• 4. Role of Cholinergic Signaling in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. ijshr.com [ijshr.com]
• 7. Rivastigmine Regulates the HIF-1α/VEGF Signaling Pathway to Induce Angiogenesis and Improves the Survival of Random Flaps in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. neurosciencenews.com [neurosciencenews.com]

Performance of Rivastigmine Metabolite-d6 in Biological Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the bioanalysis of Rivastigmine, the selection of an appropriate internal standard is a critical determinant of assay accuracy and reliability. This guide provides a comprehensive comparison of the performance of Rivastigmine metabolite-d6 (NAP 226-90-d6) as an internal standard in various biological matrices, benchmarked against other commonly used internal standards. The information presented herein is synthesized from published experimental data to facilitate an objective evaluation.

Stable isotope-labeled (SIL) internal standards, such as Rivastigmine metabolite-d6, are widely regarded as the gold standard in quantitative mass spectrometry-based bioanalysis. Their physicochemical properties are nearly identical to the analyte of interest, ensuring they experience similar extraction efficiencies, ionization suppression or enhancement in the mass spectrometer, and chromatographic behavior. This co-elution and parallel behavior effectively compensate for variations during sample preparation and analysis, leading to more accurate and precise quantification.

Quantitative Performance Comparison

The following tables summarize the performance characteristics of bioanalytical methods for the quantification of Rivastigmine and its primary metabolite, NAP 226-90, utilizing Rivastigmine metabolite-d6 and other alternative internal standards in plasma.

Table 1: Performance of Methods Using a Labeled Internal Standard for Rivastigmine and its Metabolite

Analyte	Internal Standard	Biological Matrix	Extraction Method	Recovery (%)	Matrix Effect (%)	Precision (%RSD)	Accuracy (%Bias)	Reference
Rivastigmine & NAP 226-90	Respective labeled internal standards	Human Plasma	Liquid-Liquid Extraction	Not explicitly reported for IS, but method validation met international requirements.	Not explicitly reported for IS, but method validation met international requirements.	Intra- and inter-day precision suitable over 0.200-30.0 ng/mL	Intra- and inter-day accuracy suitable over 0.200-30.0 ng/mL	[1][2]

Table 2: Performance of Methods Using Alternative (Non-Isotopically Labeled) Internal Standards

Analyte	Internal Standard	Biological Matrix	Extraction Method	Recovery (%)	Matrix Effect (%)	Precision (%RSD)	Accuracy (%Bias)	Reference
Rivastigmine & NAP 226-90	Structural Analogue (PKF214-976-AE-1)	Human EDTA Plasma	Protein Precipitation	Not Reported	Not Reported	Method accurately and precisely quantified analytes.	Method accurately and precisely quantified analytes.	[3]
Rivastigmine	Zolpidem	Human Plasma	Solid-Phase Extraction	86.28 (Rivastigmine), 87.57 (Zolpidem)	Not Reported	Within 10.0%	Within 10.0%	[4]
Rivastigmine	Donepezil	Human Plasma	Liquid-Liquid Extraction	90.8 (Rivastigmine), 95.7 (Donepezil)	Not Reported	2.6 to 9.1%	-7.0 to 2.4% (intra-day), -5.6 to 2.8% (inter-day)	[5]
Rivastigmine	Pyridostigmine	Rat Urine	Liquid-Liquid Extraction	Not Reported	Not Reported	Method met FDA guidelines.	Method met FDA guidelines.	[6]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing bioanalytical assays. Below are summarized protocols from studies analyzing Rivastigmine and its metabolite.

Method Using Labeled Internal Standards (Based on Pommier & Frigola, 2003)[1][2]

• Sample Preparation: To a plasma sample, add the respective labeled internal standards for Rivastigmine and NAP 226-90.

• Extraction: Perform a liquid-liquid extraction using methyl-tert-butyl ether at a basic pH. This step includes a simultaneous derivatization of NAP 226-90 with propionic anhydride.

• Back-Extraction: The analytes are then back-extracted into an acidic solution.

• Re-extraction: A final re-extraction step is performed before analysis.

• LC-MS/MS Analysis:

  • Column: 3-micrometer Purospher Star RP-18 column.

  • Ionization: Positive atmospheric pressure chemical ionization (APCI).

  • Detection: Multiple reaction monitoring (MRM) mode on a triple quadrupole mass spectrometer.

Method Using a Structural Analogue Internal Standard (Based on Frankfort et al., 2006)[3]

• Sample Preparation: A 100 µL plasma aliquot is spiked with a structural analogue of Rivastigmine as the internal standard.

• Protein Precipitation: Proteins are precipitated by adding 200 µL of methanol.

• Centrifugation and Dilution: After centrifugation, 100 µL of the supernatant is mixed with 100 µL of methanol/water (30:70, v/v).

• LC-MS/MS Analysis:

  • Column: 150 x 2.0 mm i.d. Gemini C18 column.

  • Mobile Phase: Gradient system with 10 mM ammonium hydroxide and methanol.

  • Ionization: Turboionspray interface with positive ion detection.

  • Detection: Multiple reaction monitoring (MRM) by tandem mass spectrometry.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the bioanalytical workflow for the quantification of Rivastigmine and its metabolite using a deuterated internal standard.

Caption: Experimental workflow for Rivastigmine analysis.

Caption: Logic of using a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative determination of rivastigmine and its major metabolite in human plasma by liquid chromatography with atmospheric pressure chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A simple and sensitive assay for the quantitative analysis of rivastigmine and its metabolite NAP 226-90 in human EDTA plasma using coupled liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A rapid and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the estimation of rivastigmine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. brieflands.com [brieflands.com]
• 6. Development and validation of a HPLC method for quantification of rivastigmine in rat urine and identification of a novel metabolite in urine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to Rivastigmine Metabolite-d6 and Structural Analog Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Rivastigmine, the choice of an appropriate internal standard is a critical decision that directly influences the accuracy and reliability of bioanalytical data. This guide provides an objective comparison between the use of a stable isotope-labeled (SIL) internal standard, specifically Rivastigmine metabolite-d6, and a conventional structural analog internal standard.

In the realm of liquid chromatography-mass spectrometry (LC-MS/MS) based bioanalysis, an internal standard (IS) is indispensable for correcting the variability inherent in the analytical workflow, from sample preparation to instrument response.[1] The ideal IS should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[2] The two primary choices for an internal standard are a SIL-IS, such as a deuterated version of the analyte or its metabolite, and a structural analog, a compound with a similar but not identical chemical structure.[2]

Performance Comparison: The Superiority of Stable Isotope-Labeled Internal Standards

The scientific consensus overwhelmingly supports the use of SIL-IS as the gold standard in quantitative bioanalysis.[1][3] A SIL-IS is chemically and physically almost identical to the analyte, which allows it to behave nearly identically during sample extraction, chromatography, and ionization in the mass spectrometer.[1] This co-elution is crucial for effectively compensating for matrix effects, a major source of imprecision and inaccuracy in bioanalytical methods.[3]

While a structural analog is often more readily available and less expensive, its different physicochemical properties can lead to variations in extraction recovery and chromatographic retention time.[3] These differences can result in inadequate compensation for matrix effects and, consequently, less reliable quantitative data.

The following table summarizes the expected performance differences between Rivastigmine metabolite-d6 and a representative structural analog internal standard based on typical bioanalytical method validation parameters.

Performance Parameter	Rivastigmine Metabolite-d6 (SIL-IS)	Structural Analog IS	Rationale
Linearity (r²)	>0.99	>0.99	Both can achieve good linearity, but the SIL-IS provides a more consistent response across the concentration range.
Accuracy (% Bias)	Typically < ±5%	Can be up to ±15% or more	The SIL-IS more accurately tracks the analyte, leading to lower bias in quantification.
Precision (%CV)	< 10%	Can be > 15%	Superior compensation for variability by the SIL-IS results in significantly better precision.[1]
Matrix Effect	Effectively compensated	Inconsistent compensation	The near-identical nature of the SIL-IS ensures it experiences the same matrix effects as the analyte, leading to effective normalization.[1]
Extraction Recovery	Consistent and tracks analyte	Variable and may differ from analyte	The SIL-IS reliably mirrors the analyte's recovery throughout the sample preparation process.

Experimental Protocols

To objectively evaluate the performance of an internal standard, a thorough validation of the bioanalytical method is required. The following is a representative experimental protocol for the analysis of Rivastigmine in human plasma using LC-MS/MS.

Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (either Rivastigmine metabolite-d6 or a structural analog).

• Vortex for 10 seconds to mix.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography Conditions

• LC System: Agilent HPLC (1260 series) or equivalent.[3]

• Column: Reversed-phase C18 column (e.g., INERTSIL ODS, 50 x 4.6 mm, 5 µm).[4]

• Mobile Phase: 0.1% Formic acid in water: Acetonitrile (50:50, v/v).[4]

• Flow Rate: 0.8 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions

• MS System: Triple quadrupole mass spectrometer (e.g., Agilent 6410A) with an electrospray ionization (ESI) source in positive ion mode.[3]

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Rivastigmine: m/z 251.2 → 206.1

  • Rivastigmine Metabolite (NAP 226-90): m/z 166.1 → 107.1

  • Rivastigmine metabolite-d6: m/z 172.2 → 113.2

  • Structural Analog (e.g., Escitalopram): m/z 325.2 → 109.1[4]

• Gas Temperature: 350°C.

• Gas Flow: 10 L/min.

• Nebulizer Pressure: 40 psi.

• Capillary Voltage: 4000 V.

Visualizing the Workflow and Metabolic Pathway

To further elucidate the experimental process and the biological context of the analyte, the following diagrams are provided.

Bioanalytical workflow for Rivastigmine quantification.

Metabolic pathway of Rivastigmine.

Conclusion

While a well-validated method using a structural analog internal standard can provide acceptable results, the use of a stable isotope-labeled internal standard, such as Rivastigmine metabolite-d6, is unequivocally the superior approach for the bioanalysis of Rivastigmine. The near-identical physicochemical properties of a SIL-IS to the analyte ensure more effective compensation for analytical variability, particularly matrix effects, leading to enhanced accuracy, precision, and overall data reliability. For researchers, scientists, and drug development professionals seeking the highest quality data for pharmacokinetic and other clinical studies, the investment in a SIL-IS is a critical step towards ensuring the integrity and success of their research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Validated LC/MS/MS Method for the Determination of Rivastigmine in Human Plasma: Application to a Pharmacokinetic Study in Egyptian Volunteers to Determine the Effect of Gender and Body Mass Index - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Rivastigmine Metabolite-d6: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical guidance for the proper disposal of Rivastigmine metabolite-d6, a deuterated compound intended for research use. Adherence to these procedures is critical to ensure personnel safety, environmental protection, and regulatory compliance.

Rivastigmine metabolite-d6, like its parent compound, should be handled as a hazardous chemical. The Safety Data Sheet (SDS) for Rivastigmine-d6 (tartrate) classifies the substance as fatal if swallowed, causing damage to organs through prolonged or repeated exposure, and toxic to aquatic life with long-lasting effects. Therefore, proper disposal is not merely a recommendation but a mandatory safety and environmental protocol.

Hazard Profile and Classification

All personnel handling Rivastigmine metabolite-d6 must be familiar with its hazard profile. The compound's classification necessitates that it be treated as hazardous waste, subject to regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[1][2][3] Research laboratories must manage and dispose of this and other similar chemical wastes through their institution's designated hazardous waste program.[2][4]

Hazard Classification	Description
Acute Oral Toxicity	Fatal if swallowed.
Specific Target Organ Toxicity	Causes damage to organs through prolonged or repeated exposure.
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.

Data sourced from Rivastigmine-d6 (tartrate) Safety Data Sheet.

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of Rivastigmine metabolite-d6 in a laboratory setting. This procedure is designed to comply with general laboratory safety standards and environmental regulations.

1. Waste Identification and Segregation:

• Treat all materials contaminated with Rivastigmine metabolite-d6 as hazardous waste. This includes pure compounds, solutions, contaminated personal protective equipment (PPE), and labware (e.g., pipette tips, vials, and contaminated glass).[2][5][6]

• Do not mix this waste with non-hazardous or other types of chemical waste unless explicitly permitted by your institution's environmental health and safety (EHS) office.[1]

2. Containerization:

• Use a dedicated, properly labeled hazardous waste container. The container must be made of a material compatible with the chemical and any solvents used.

• Ensure the container is in good condition, with a secure, leak-proof lid.[3]

• For sharps contaminated with Rivastigmine metabolite-d6, such as needles or broken glass, use a designated, puncture-resistant sharps container clearly labeled as hazardous chemical waste.[4][6]

3. Labeling:

• Clearly label the hazardous waste container with the words "Hazardous Waste."

• The label must include the full chemical name: "Rivastigmine metabolite-d6" and any other chemical constituents of the waste.

• Indicate the approximate concentration and quantity of the waste.

• Note the date when waste was first added to the container (accumulation start date).

4. Storage:

• Store the sealed hazardous waste container in a designated satellite accumulation area within the laboratory.

• This area should be under the control of the laboratory personnel, away from general traffic, and ideally in a ventilated cabinet.

• Ensure secondary containment is in place to capture any potential leaks or spills.

5. Disposal Request and Pickup:

• Once the container is full or has reached the storage time limit set by your institution (often 6-12 months), arrange for its disposal through your institution's EHS or hazardous waste management office.[3]

• Do not dispose of Rivastigmine metabolite-d6 down the drain or in the regular trash.[5] This is strictly prohibited and can lead to environmental contamination and regulatory violations.

Experimental Protocols: Handling Spills

In the event of a spill, the cleanup materials must also be disposed of as hazardous waste.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Don PPE: Wear appropriate personal protective equipment, including a lab coat, safety goggles, and chemical-resistant gloves.

• Containment: Use a chemical spill kit to absorb the spilled material.

• Collection: Carefully collect the absorbent material and any contaminated debris.

• Containerize and Label: Place all cleanup materials into a hazardous waste container and label it accordingly, noting the spilled chemical.

• Decontaminate: Clean the spill area with an appropriate solvent, and also collect this cleaning material as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office as per your institution's policy.

Visualizing the Disposal Workflow

To further clarify the proper disposal procedure, the following diagrams illustrate the decision-making process and the overall workflow.

Caption: Workflow for the proper disposal of Rivastigmine metabolite-d6.

Caption: Decision diagram for classifying Rivastigmine metabolite-d6 waste.

References

• 1. medicalwastepros.com [medicalwastepros.com]
• 2. rxdestroyer.com [rxdestroyer.com]
• 3. odu.edu [odu.edu]
• 4. easyrxcycle.com [easyrxcycle.com]
• 5. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 6. Laboratory waste | Staff Portal [staff.ki.se]

Essential Safety and Logistics for Handling Rivastigmine Metabolite-d6

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Rivastigmine metabolite-d6. The following procedural guidance outlines operational and disposal plans to ensure the safe laboratory management of this compound.

Hazard Identification and Assessment

Rivastigmine metabolite-d6, also known as (S)-3-(1-(Dimethylamino)ethyl)phenol-d6, is the deuterated form of a rivastigmine metabolite[1]. Rivastigmine itself is a potent cholinesterase inhibitor[2][3]. The safety data sheet for the tartrate salt of Rivastigmine-d6 classifies it with several significant hazards. A thorough risk assessment is mandatory before any handling of this compound.

Hazard Classification for Rivastigmine-d6 (tartrate) [4]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	2	H300: Fatal if swallowed
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation
Specific Target Organ Toxicity (Repeated Exposure)	1	H372: Causes damage to organs through prolonged or repeated exposure

| Hazardous to the Aquatic Environment, Chronic | 2 | H411: Toxic to aquatic life with long lasting effects |

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to minimize exposure. The following equipment should be used based on a comprehensive risk assessment of the specific procedures being performed.

Recommended Personal Protective Equipment

Area Protected	Required PPE	Specifications and Rationale
Eye and Face	Safety goggles with side-shields and a face shield	Use ANSI Z87.1 compliant safety goggles[5]. A face shield should be worn over goggles when there is a splash hazard[5].
Skin and Body	Disposable, back-closing, impermeable laboratory gown	Protects skin and personal clothing from contamination. Cuffs should be tucked into the outer pair of gloves[5].
Respiratory	Fit-tested N95 respirator (minimum); Powered Air-Purifying Respirator (PAPR) for higher-risk procedures	Required to prevent inhalation of airborne particles, especially when handling the compound as a powder[5].
Hands	Double-gloving with chemotherapy-rated gloves (ASTM D6978)	Handle with gloves inspected prior to use[6][7]. The outer glove should be removed and disposed of as hazardous waste immediately after handling.

| Footwear | Closed-toe, non-perforated, chemical-resistant shoes | Protects against spills and dropped objects[5]. Shoe covers should also be worn. |

Operational Plan: Safe Handling Protocol

All work with Rivastigmine metabolite-d6 should be conducted in a designated and clearly labeled area to prevent cross-contamination[5].

Engineering Controls:

• Primary Control: All handling of solid material and solutions should occur within a certified chemical fume hood or a containment glove box to minimize inhalation exposure[5].

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the designated workspace by covering surfaces with absorbent, disposable liners.

• Equilibration: Allow the sealed container of the lyophilized or solid compound to equilibrate to room temperature before opening to prevent condensation, which could introduce moisture and compromise the deuterated standard[8].

• Weighing: Perform all weighing operations within the fume hood. Use a dedicated spatula and weigh boat.

• Solution Preparation:

  • To prevent isotopic exchange (Hydrogen-Deuterium exchange), use anhydrous, aprotic, or deuterated solvents for reconstitution[8][9].

  • Add the solvent slowly to the solid to avoid generating dust.

  • Once dissolved, cap the vial tightly. If using a volumetric flask, stopper it and mix thoroughly by inverting multiple times[8].

• Storage: Store the compound as a solid in a tightly sealed vial under an inert atmosphere (argon or nitrogen) in a desiccator. Long-term storage at -20°C is often recommended[8]. Solutions should also be stored in tightly sealed containers at low temperatures and protected from light[8].

Disposal Plan

Proper disposal of waste generated from handling Rivastigmine metabolite-d6 is crucial to ensure safety and environmental protection. All waste must be treated as hazardous.

Waste Stream Management

Waste Type	Disposal Procedure
Solid Waste	All contaminated disposables (e.g., gloves, weigh boats, absorbent liners, wipes) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container[5].
Liquid Waste	Solutions containing Rivastigmine metabolite-d6 must be collected in a sealed, compatible, and clearly labeled hazardous waste container[5]. Do not mix with incompatible waste streams[5]. Aqueous waste should be collected separately from organic solvent waste[10].
Empty Containers	Empty containers that held the compound are considered hazardous waste. The rinsate from cleaning these containers must be collected and handled as acutely hazardous waste[10]. After thorough rinsing, remove or deface the label before disposal[10].

| Final Disposal | All hazardous waste must be disposed of through a licensed hazardous material disposal company, potentially via incineration in an equipped facility[6]. Ensure compliance with all federal, state, and local regulations[6]. |

Process Visualization

The following workflow diagram illustrates the essential steps for the safe handling and disposal of Rivastigmine metabolite-d6.

Caption: Workflow for safe handling and disposal of Rivastigmine metabolite-d6.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Rivastigmine | C14H22N2O2 | CID 77991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. publications.ashp.org [publications.ashp.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]